1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted and experimentally determinable physicochemical properties of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. As a complex lipid ester, understanding its fundamental characteristics is paramount for its potential applications in drug delivery, formulation science, and biomedical research. This document delineates the molecular structure, predictable properties, and detailed experimental protocols for the empirical determination of key physicochemical parameters. The causality behind experimental choices and the importance of these properties in the context of drug development are emphasized throughout, providing a robust framework for researchers.

Introduction: The Significance of Physicochemical Profiling in Drug Development

The journey of a novel chemical entity from discovery to a viable therapeutic is fraught with challenges, a significant portion of which can be attributed to suboptimal physicochemical properties.[1] These properties govern a molecule's absorption, distribution, metabolism, and excretion (ADME), directly influencing its efficacy and safety profile.[2][3] For lipid-based molecules such as 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, a thorough understanding of their physicochemical characteristics is not merely academic but a critical prerequisite for rational drug design and formulation development.[4][5] This guide serves as a foundational resource for the scientific community, offering both theoretical insights and practical methodologies for the comprehensive characterization of this novel lipid ester.

Molecular Structure and Predicted Properties

The fundamental physicochemical properties of a molecule are intrinsically linked to its structure. 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a diglyceride derivative, featuring a chlorinated glycerol backbone esterified with oleic acid and α-linolenic acid.

Molecular Formula: C39H65ClO4

Molecular Weight: 649.4 g/mol [6]

Structural Diagram:

Caption: Molecular structure of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate.

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Physical State	Likely an oil or semi-solid at room temperature.	The presence of long, unsaturated fatty acid chains (oleic and linolenic acid) introduces kinks, preventing efficient packing into a solid crystal lattice.
Solubility	Insoluble in water. Soluble in non-polar organic solvents (e.g., chloroform, hexane, ether) and sparingly soluble in polar organic solvents (e.g., ethanol).[7][8]	The long hydrocarbon tails of the fatty acids dominate the molecule's character, making it highly lipophilic. The ester and chloro groups provide minimal polarity.
Lipophilicity (LogP)	High positive value.	The molecule is predominantly composed of hydrocarbon chains, indicating a strong preference for lipid environments over aqueous ones.
H-Bond Donors/Acceptors	Donors: 0; Acceptors: 4 (oxygens in the ester groups).	The absence of hydroxyl or amine groups means it cannot donate hydrogen bonds, while the ester oxygens can act as acceptors. This limits its interaction with polar, protic solvents.

Experimental Determination of Physicochemical Properties

While predictions offer valuable initial insights, empirical data is indispensable for accurate characterization. The following sections detail the experimental protocols for determining key physicochemical properties.

Solubility Determination

Rationale: Solubility is a critical parameter that influences bioavailability and formulation design.[2] For a lipophilic compound, determining its solubility in various organic solvents and biorelevant media is essential.

Experimental Workflow:

Caption: A generalized workflow for determining the solubility of the lipid ester.

Detailed Protocol (Shake-Flask Method):

• Preparation: Add an excess amount of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate to a series of vials containing different solvents (e.g., water, phosphate-buffered saline, ethanol, propylene glycol, and various oils).

• Equilibration: Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the undissolved compound.

• Sampling and Dilution: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method such as High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) or Gas Chromatography-Mass Spectrometry (GC-MS) after appropriate derivatization.[9][10]

Lipophilicity (LogP) Determination

Rationale: The partition coefficient (LogP) is a measure of a compound's differential solubility between an aqueous and an immiscible organic phase, typically octanol and water. It is a key indicator of a drug's ability to cross biological membranes.[5]

Experimental Workflow:

Caption: A schematic representation of the shake-flask method for LogP determination.

Detailed Protocol (Shake-Flask Method):

• Phase Saturation: Pre-saturate n-octanol with water (or a relevant buffer) and vice-versa by mixing them overnight and then separating the layers.

• Partitioning: Dissolve a known amount of the compound in the saturated n-octanol. Add an equal volume of the saturated aqueous phase.

• Equilibration: Shake the mixture vigorously for a defined period (e.g., 1-2 hours) to allow for partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Determine the concentration of the compound in both the n-octanol and aqueous phases using an appropriate analytical technique.

• Calculation: Calculate the LogP value as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Stability Assessment

Rationale: The chemical stability of a compound under various conditions (e.g., temperature, pH, light) is crucial for determining its shelf-life and potential degradation pathways.[11][12] For a molecule with multiple unsaturated bonds, oxidative stability is of particular concern.[12]

Experimental Approaches:

• Hydrolytic Stability:

  • Incubate the compound in aqueous buffers at different pH values (e.g., 1.2, 6.8, 7.4) and temperatures (e.g., 4°C, 25°C, 40°C).

  • At various time points, withdraw samples and quench any further reaction.

  • Analyze the samples using a stability-indicating HPLC method to quantify the parent compound and identify any degradation products. The ester linkages are susceptible to hydrolysis.

• Oxidative Stability:

  • Expose the compound to an oxidizing agent (e.g., hydrogen peroxide) or accelerated oxidation conditions (e.g., elevated temperature and oxygen exposure, as in the OXITEST method).[13]

  • Monitor the formation of oxidation products, such as hydroperoxides, over time using techniques like the Ferric-Xylenol Orange (FOX) assay or chromatographic methods.[12]

  • The inclusion of antioxidants like butylated hydroxytoluene (BHT) or vitamin E can also be evaluated to assess their protective effects.[12]

Analytical Techniques for Stability Studies:

A robust, stability-indicating analytical method is paramount. This typically involves a chromatographic separation that can resolve the parent compound from its potential degradants.

• Reverse-Phase HPLC with UV and/or Mass Spectrometric Detection (LC-MS): This is a powerful tool for separating and identifying both the parent molecule and its degradation products.[14]

• Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS): Suitable for analyzing the fatty acid components after hydrolysis and derivatization.[9]

Advanced Characterization Techniques

For a comprehensive understanding, especially in the context of formulation development, more advanced characterization may be required.

• Differential Scanning Calorimetry (DSC): To determine melting and crystallization behavior, which is important for solid and semi-solid formulations.[15][16]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of functional groups (e.g., ester C=O stretch, C-Cl stretch) and to monitor for chemical changes during stability studies.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For unambiguous structural elucidation and to identify the specific sites of degradation.[14]

Conclusion and Future Directions

The physicochemical properties of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate dictate its behavior in both in vitro and in vivo systems. This guide has outlined the predicted properties based on its structure and provided a detailed roadmap for their experimental determination. A thorough characterization, following the protocols described herein, will provide the foundational knowledge necessary for the rational design of delivery systems and the successful advancement of this molecule in any research and development pipeline. Future studies should focus on the interaction of this lipid ester with biological membranes and its metabolic fate, building upon the fundamental physicochemical data.

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A Comprehensive Technical Guide to the Structural Elucidation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Introduction

1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a complex lipid molecule of significant interest in the fields of food science, toxicology, and drug development. As a diacylglycerol containing a chlorinated propanol backbone and two distinct unsaturated fatty acid chains, its precise structural characterization is paramount for understanding its chemical properties, metabolic fate, and biological activity. This guide provides a comprehensive, in-depth technical overview of the methodologies and analytical strategies required for the unambiguous structural elucidation of this molecule. We will delve into the core analytical techniques, explaining the rationale behind experimental choices and the interpretation of the resulting data, to provide a self-validating system for its characterization.

Molecular Structure and Physicochemical Properties

The target molecule is a diester of a chlorinated glycerol derivative. Specifically, it comprises a 1-chloro-2,3-propanediol backbone where the hydroxyl groups at positions 2 and 3 are esterified with α-linolenic acid and oleic acid, respectively.

Property	Value	Source
Molecular Formula	C39H65ClO4	(Calculated)
Molecular Weight	649.39 g/mol	(Calculated)
Canonical SMILES	CCCCC/C=C\C/C=C\CCCCCCCC(=O)OCC(Cl)OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC	(Predicted)
InChI Key	(Predicted)	(Predicted)

Strategic Approach to Structural Elucidation

A multi-technique approach is essential for the complete and unambiguous structural determination of this complex lipid. The workflow is designed to provide orthogonal information, where each technique validates the findings of the others.

Caption: A strategic workflow for the structural elucidation of the target molecule, integrating FTIR, MS, and NMR techniques.

Part 1: Functional Group Analysis via Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides the initial, rapid confirmation of the key functional groups present in the molecule. The expected characteristic absorption bands are summarized below.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Significance
~3010	=C-H stretch	Alkene	Confirms the presence of unsaturated fatty acid chains.[1]
2925, 2855	C-H stretch	Alkane (CH₂, CH₃)	Indicates the long aliphatic chains of the fatty acids.[1]
~1745	C=O stretch	Ester	A strong, sharp peak confirming the ester linkages between the glycerol backbone and fatty acids.[1]
~1160	C-O stretch	Ester	Complements the C=O stretch, confirming the ester functionality.
~720	-(CH₂)n- rock	Alkane	Suggests the presence of long methylene chains.[1]
~650-800	C-Cl stretch	Alkyl Halide	A weaker band indicating the presence of the chloro group.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: A small amount of the purified lipid is dissolved in a volatile solvent such as chloroform or hexane.

• Data Acquisition: A drop of the solution is cast onto a KBr or NaCl salt plate, and the solvent is allowed to evaporate, leaving a thin film of the sample.

• Analysis: The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Part 2: Molecular Weight Determination and Fragmentation Analysis via Mass Spectrometry (MS)

High-resolution mass spectrometry is critical for determining the elemental composition and for elucidating the identity and position of the fatty acyl chains through fragmentation analysis.

Expected High-Resolution Mass Spectrometry Data:

• Molecular Ion: The protonated molecule [M+H]⁺ is expected at m/z 649.4491 (for ³⁵Cl) and 651.4461 (for ³⁷Cl), exhibiting the characteristic isotopic pattern for a monochlorinated compound. Ammonium adducts [M+NH₄]⁺ may also be observed.

Fragmentation Analysis (MS/MS):

Collision-induced dissociation (CID) of the parent ion will provide structural information. The primary fragmentation pathways for this type of molecule involve the neutral loss of the fatty acid chains.[2][3]

• Loss of Oleic Acid: A fragment corresponding to the loss of oleic acid (C₁₈H₃₄O₂) would be observed.

• Loss of α-Linolenic Acid: A fragment corresponding to the loss of α-linolenic acid (C₁₈H₃₀O₂) would be observed.

• Characteristic Ions: The presence of fragment ions corresponding to the individual acylium ions of oleic acid and α-linolenic acid can further confirm their identity. The presence of the chloro group may also lead to characteristic fragmentation patterns involving the glycerol backbone.

Experimental Protocol: LC-MS/MS

• Chromatography: The sample is introduced via a liquid chromatography system, typically using a reverse-phase C18 column, to ensure purity.

• Ionization: Electrospray ionization (ESI) in positive mode is commonly used for this class of compounds.

• MS Analysis: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is used to acquire the full scan mass spectrum.

• MS/MS Analysis: The molecular ion is isolated and subjected to CID to generate a fragmentation spectrum.

Part 3: Detailed Structural Connectivity via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the complete, unambiguous structural elucidation of the molecule, providing detailed information about the carbon skeleton and the precise location of all atoms. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is required.

¹H NMR Spectroscopy

The ¹H NMR spectrum will provide information on the different types of protons and their immediate electronic environment.

Predicted ¹H NMR Chemical Shifts:

Chemical Shift (δ, ppm)	Multiplicity	Proton Assignment	Rationale
~5.34	m	Olefinic protons (-CH=CH-)	Characteristic region for protons on double bonds in unsaturated fatty acids.[4]
~5.26	m	Glycerol C2-H	Deshielded due to attachment to two oxygen atoms.[4]
~4.32, ~4.17	dd, dd	Glycerol C3-H₂	Diastereotopic protons adjacent to an ester group.[4]
~3.6-3.8	m	Glycerol C1-H₂ and C2-H	Protons on the chlorinated carbon and the adjacent methine.
~2.78	t	Bis-allylic protons (=CH-CH₂-CH=) of linolenate	Highly deshielded due to being flanked by two double bonds.[4]
~2.30	t	α-CH₂ protons (-CH₂-COO-)	Protons adjacent to the ester carbonyl groups.[4]
~2.05	m	Allylic protons (-CH₂-CH=CH-)	Protons adjacent to a single double bond.[4]
~1.60	m	β-CH₂ protons (-CH₂-CH₂-COO-)	Protons beta to the ester carbonyl groups.[4]
~1.25	br s	Methylene protons (-(CH₂)n-)	Bulk signal from the long aliphatic chains.[4]
~0.97	t	Terminal methyl protons (-CH₃) of linolenate	Slightly downfield due to proximity to double bonds.
~0.87	t	Terminal methyl protons (-CH₃) of oleate	Typical chemical shift for a terminal methyl group in a long alkyl chain.[4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will reveal all the unique carbon environments in the molecule.

Predicted ¹³C NMR Chemical Shifts:

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale
~173.2, ~172.8	Ester carbonyl carbons (-COO-)	Characteristic region for ester carbonyls.
~127-132	Olefinic carbons (-CH=CH-)	Region for sp² hybridized carbons in the fatty acid chains.
~69.1	Glycerol C2	Oxygen-bearing methine carbon.[5]
~62.2	Glycerol C3	Oxygen-bearing methylene carbon.[5]
~45-50	Glycerol C1	Carbon bearing the chlorine atom, expected to be deshielded.
~34.0	α-CH₂ carbons (-CH₂-COO-)	Carbons adjacent to the ester carbonyls.
~20-32	Aliphatic methylene carbons (-(CH₂)n-)	Bulk of the carbons in the fatty acid chains.
~14.1	Terminal methyl carbons (-CH₃)	Carbons of the terminal methyl groups.

2D NMR Spectroscopy for Unambiguous Assignments

2D NMR experiments are crucial for connecting the ¹H and ¹³C signals and confirming the overall structure.

Caption: A workflow illustrating the use of 1D and 2D NMR techniques for complete structural assignment.

• COSY (Correlation Spectroscopy): This experiment will reveal proton-proton couplings.[6] Key correlations will be observed between adjacent protons in the fatty acid chains (e.g., between olefinic and allylic protons) and within the glycerol backbone.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached.[6] This allows for the unambiguous assignment of ¹³C signals based on the more resolved ¹H spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the overall structure. It shows correlations between protons and carbons that are two or three bonds away.[6] Key HMBC correlations will be observed between the glycerol backbone protons and the carbonyl carbons of the fatty acids, confirming which fatty acid is attached to which position on the glycerol backbone.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: The purified lipid (~5-10 mg) is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm NMR tube.

• Data Acquisition: A high-field NMR spectrometer (e.g., 500 MHz or higher) is used to acquire ¹H, ¹³C, COSY, HSQC, and HMBC spectra.

• Data Processing and Analysis: The spectra are processed and analyzed to assign all proton and carbon signals and to identify the key correlations that define the molecular structure.

Conclusion

The structural elucidation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate requires a synergistic application of modern analytical techniques. FTIR provides a rapid initial assessment of functional groups. High-resolution mass spectrometry confirms the elemental composition and provides crucial information about the constituent fatty acids through fragmentation analysis. Finally, a comprehensive suite of 1D and 2D NMR experiments provides the definitive, atom-by-atom connectivity map of the molecule, allowing for its unambiguous structural assignment. The integrated workflow presented in this guide provides a robust and self-validating framework for the characterization of this and other complex lipid molecules.

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The Chlorinated Lipidome: A Technical Guide to its Biological Significance, Analysis, and Pathophysiological Role

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Generated at the crossroads of innate immunity and lipid biochemistry, chlorinated lipids represent a novel class of biologically active molecules with profound implications for inflammatory diseases. This technical guide provides a comprehensive exploration of the chlorinated lipidome, originating from the myeloperoxidase (MPO)-catalyzed chlorination of plasmalogen phospholipids. We delve into the biochemical formation of the primary product, α-chloro fatty aldehyde, and its subsequent metabolism. The guide elucidates the signaling pathways and cellular dysfunctions elicited by these lipids, particularly their roles in promoting endothelial activation, neutrophil chemotaxis, and contributing to the pathology of diseases such as atherosclerosis. We provide detailed, field-proven methodologies for the extraction, quantification, and functional analysis of these lipids, complete with validated protocols and data interpretation insights. This document serves as an essential resource for researchers seeking to understand and investigate the role of chlorinated lipids as both mediators and biomarkers of inflammatory disease, offering a foundation for future therapeutic development.

Introduction: Unveiling a New Axis of Inflammatory Signaling

For decades, lipid second messengers like diacylglycerols (DAGs) and inositol phosphates have been recognized as central players in signal transduction, primarily through the activation of protein kinase C (PKC) and calcium mobilization.[1][2][3] This canonical pathway is a cornerstone of cellular regulation. However, within the highly oxidative and reactive environment of an inflammatory locus, a different class of lipid mediator emerges. Phagocytic leukocytes, such as neutrophils and monocytes, are cornerstones of the innate immune response. Upon activation, they release the enzyme myeloperoxidase (MPO), which utilizes hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻) to generate the potent two-electron oxidant, hypochlorous acid (HOCl).[4][5]

While critical for microbial killing, HOCl can also inflict collateral damage on host tissues. One of its most specific and significant targets is the vinyl ether bond of plasmalogens, a subclass of phospholipids abundant in the membranes of endothelial cells, neutrophils, and monocytes.[6][7][8] The reaction of HOCl with plasmalogens does not produce a canonical signaling diacylglycerol but instead liberates a novel family of electrophilic lipids, initiating a cascade of downstream events distinct from classical PKC activation. This guide will illuminate the biochemistry, biological significance, and analytical challenges of this "chlorinated lipidome," providing the technical foundation necessary to explore its role in health and disease.

Biochemistry: The Myeloperoxidase-Plasmalogen Axis

The formation of chlorinated lipids is a direct consequence of leukocyte activation at sites of inflammation. The process is initiated by the MPO enzyme system and targets a specific and vulnerable lipid substrate.

The MPO-HOCl System

During the respiratory burst, activated phagocytes produce superoxide (O₂⁻), which is rapidly converted to hydrogen peroxide (H₂O₂). MPO, a heme-containing enzyme released from azurophilic granules, then catalyzes the following reaction:

H₂O₂ + Cl⁻ + H⁺ → HOCl + H₂O

This enzymatic production of HOCl is a hallmark of neutrophil and monocyte-mediated inflammation.[9]

Plasmalogen Targeting and α-Chloro Fatty Aldehyde Formation

Plasmalogens are unique glycerophospholipids characterized by a vinyl ether linkage at the sn-1 position of the glycerol backbone.[7] This vinyl ether bond is highly susceptible to electrophilic attack by HOCl. The reaction cleaves the bond, resulting in the liberation of an α-chloro fatty aldehyde (α-ClFALD) and a lysophospholipid.[7][8][10]

The predominant plasmalogens in human tissues contain 16- and 18-carbon aliphatic chains at the sn-1 position, leading to the formation of 2-chlorohexadecanal (2-ClHDA) and 2-chlorooctadecanal, respectively.[10] 2-ClHDA is the most extensively studied of these species.

Caption: Formation of α-Chloro Fatty Aldehydes via the MPO-HOCl Axis.

The Chlorinated Lipidome: Metabolism of 2-ClFALD

2-ClFALD is a reactive electrophile and the parent compound of a family of chlorinated lipids. In biological systems, it is rapidly metabolized through two primary pathways:

• Oxidation: 2-ClFALD is oxidized to its corresponding α-chlorofatty acid (2-ClFA), such as 2-chlorohexadecanoic acid (2-ClHA). This is a major, stable metabolite.[4][11]

• Reduction: 2-ClFALD is reduced to form an α-chlorofatty alcohol (2-ClFOH).[4][11]

Together, 2-ClFALD, 2-ClFA, and 2-ClFOH constitute the core members of the MPO-derived chlorinated lipidome.[4][12] Due to the chlorine atom at the alpha-carbon, 2-ClFA cannot undergo standard β-oxidation. Instead, it is cleared via hepatic ω-oxidation followed by β-oxidation from the distal end, ultimately being excreted in urine as smaller dicarboxylic acids like 2-chloroadipic acid.[9][12]

Cellular Signaling and Biological Effects

Unlike canonical sn-1,2-diacylglycerols that activate PKC via C1 domain binding, chlorinated lipids exert their biological effects primarily through their electrophilic nature and interactions with distinct cellular targets.[13][14]

Endothelial Cell Dysfunction and Vascular Inflammation

Endothelial cells are a primary target of chlorinated lipids produced by adjacent leukocytes.

• Permeability Barrier Disruption: 2-ClHDA induces a rapid and potent loss of endothelial barrier function, leading to increased vascular permeability.[15] This effect is thought to be mediated by disruption of adherens junctions.[13]

• Pro-inflammatory Activation: Both 2-ClHDA and its metabolite 2-ClHA stimulate endothelial cells to upregulate the expression of adhesion molecules (e.g., P-selectin) and cyclooxygenase-2 (COX-2), promoting the adhesion of neutrophils and platelets and the production of pro-inflammatory prostanoids.[15][16][17]

These actions collectively create a pro-inflammatory and pro-thrombotic endothelial surface, contributing to vascular injury.

Neutrophil Chemotaxis and Activation

Chlorinated lipids play a direct role in modulating the immune response.

• Neutrophil Chemoattraction: 2-ClHDA is a potent chemoattractant for neutrophils, suggesting it can act as an amplification signal, recruiting more leukocytes to the site of inflammation.[13][18]

• NETosis Induction: The stable metabolite, 2-ClFA, has been identified as a lipid mediator of Neutrophil Extracellular Trap (NET) formation.[19] This process, where neutrophils release a web of DNA, histones, and granular proteins to trap pathogens, can also contribute to thrombosis and tissue damage.[19]

Pathophysiological Significance

The production of chlorinated lipids has been directly implicated in several major inflammatory diseases. Their presence serves as a molecular footprint of MPO activity and leukocyte activation in tissue.

• Atherosclerosis: 2-ClHDA has been detected in human atherosclerotic lesions.[8][20] By promoting endothelial dysfunction, leukocyte recruitment, and a pro-inflammatory state, chlorinated lipids are believed to be key contributors to the initiation and progression of atherosclerotic plaques.[10][21]

• Myocardial Ischemia-Reperfusion Injury: Neutrophil infiltration into ischemic cardiac tissue is a hallmark of reperfusion injury. Chlorinated lipids are generated in this context and are thought to exacerbate tissue damage.[4][8]

• Systemic Inflammation: Elevated levels of chlorinated lipids are found in various animal models of inflammation and in human sepsis, highlighting their potential as both mediators and biomarkers of systemic inflammatory conditions.[4]

Methodologies for the Study of Chlorinated Lipids

The accurate detection and quantification of these low-abundance, labile lipids require specialized and highly sensitive analytical techniques. Liquid chromatography-mass spectrometry (LC-MS/MS) is the gold standard.

Experimental Workflow for Chlorinated Lipid Analysis

The overall process involves careful sample handling, robust lipid extraction, and sensitive mass spectrometric analysis.

Caption: General Experimental Workflow for Chlorinated Lipid Quantification.

Protocol: Extraction and Quantification of 2-Chlorohexadecanoic Acid (2-ClHA) from Biological Samples

This protocol details the analysis of the stable metabolite 2-ClHA, which is often used as a robust marker of the entire pathway.

Causality Statement: This method employs a liquid-liquid extraction to isolate lipids, followed by reverse-phase chromatography to separate lipids based on hydrophobicity. Detection by tandem mass spectrometry in Selected Reaction Monitoring (SRM) mode provides exceptional sensitivity and specificity by monitoring a specific precursor-to-product ion transition. The use of a stable isotope-labeled internal standard is critical for accurate quantification, as it co-elutes with the analyte and corrects for variations in extraction efficiency and instrument response.

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (Saline)

• 2-Cl-[7,7,8,8-d₄]-HA internal standard (d₄-2-ClHA)

• HPLC vials with inserts

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: To 500 µL of plasma or cell lysate, add a known amount of d₄-2-ClHA internal standard (e.g., 1 ng). This step is crucial for accurate quantification.

• Lipid Extraction (Modified Folch Method): a. Add 2 mL of methanol to the sample and vortex vigorously for 30 seconds. b. Add 4 mL of chloroform and vortex for another 30 seconds. c. Add 1.5 mL of 0.9% saline. Vortex for 1 minute to induce phase separation. d. Centrifuge at 2000 x g for 10 minutes at 4°C. Three layers will form (upper aqueous, protein disk, lower organic).

• Isolate Lipid Phase: Carefully aspirate the lower chloroform layer using a glass Pasteur pipette, avoiding the protein interface, and transfer to a new glass tube.

• Solvent Evaporation: Dry the chloroform extract under a gentle stream of nitrogen gas at room temperature until all solvent has evaporated.

• Reconstitution: Reconstitute the dried lipid film in 100 µL of mobile phase (e.g., 85:15 Methanol/Water with 0.1% formic acid). Vortex thoroughly to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an HPLC vial with a low-volume insert for LC-MS/MS analysis.[9]

LC-MS/MS Parameters: The following table provides typical parameters for the analysis of 2-ClHA.

Parameter	Setting	Rationale
LC Column	C18 Reverse-Phase (e.g., 150 x 2.1 mm, 5µm)	Provides excellent retention and separation for fatty acids.
Mobile Phase A	70% Methanol / 30% Water + 5 mM Ammonium Acetate	Aqueous phase for gradient elution. Ammonium acetate aids ionization.
Mobile Phase B	100% Methanol + 5 mM Ammonium Acetate	Organic phase for eluting hydrophobic analytes.
Flow Rate	200 µL/min	Standard flow rate for analytical scale columns.
Ionization Mode	Electrospray Ionization (ESI), Negative	Carboxylic acids readily deprotonate to form negative ions, yielding high sensitivity.
MS Detection	Selected Reaction Monitoring (SRM)	Provides maximum sensitivity and specificity by filtering for only the ions of interest.
SRM Transition	m/z 289 → 253	Precursor ion ([M-H]⁻ for 2-ClHA) fragments to a product ion via loss of HCl.[9][22]
Internal Std.	m/z 293 → 257	Corresponds to the same fragmentation (loss of HCl) for the d₄-labeled standard.[9][22]

Functional Analysis: Endothelial Permeability Assay

To assess the biological impact of chlorinated lipids, an assay measuring endothelial barrier function is highly relevant.

Causality Statement: This assay uses an electric cell-substrate impedance sensing (ECIS) system to measure the resistance of an endothelial cell monolayer in real-time. A tight, healthy monolayer presents a high electrical resistance. When the barrier is compromised by agents like 2-ClHDA, gaps form between cells, allowing current to flow more easily, which is measured as a decrease in resistance. This provides a quantitative, dynamic measure of endothelial barrier dysfunction.

Procedure:

• Cell Culture: Culture human coronary artery endothelial cells (HCAEC) on gold-film electrode arrays until a stable, confluent monolayer is formed.

• Baseline Measurement: Monitor the electrical resistance across the monolayer until a stable baseline is achieved (typically >800 Ω).

• Treatment: Introduce 2-ClHDA (e.g., 1-10 µM) or vehicle control into the culture medium.

• Data Acquisition: Continuously record the electrical resistance over several hours.

• Analysis: Normalize the resistance data to the baseline value at the time of treatment. A significant drop in resistance in the 2-ClHDA-treated wells compared to the vehicle control indicates a loss of barrier function.[15]

Therapeutic and Drug Development Implications

The discovery of the chlorinated lipidome opens new avenues for therapeutic intervention and biomarker discovery in inflammatory diseases.

• Biomarkers of Disease: As stable products of MPO activity, chlorinated lipids (particularly 2-ClFA and its urinary metabolites) are promising biomarkers for diseases with a strong neutrophil-driven inflammatory component, such as cardiovascular disease and sepsis.[4][11] Their measurement could provide a more specific index of damaging MPO activity than MPO protein levels alone.

• Therapeutic Targeting: The pro-inflammatory and barrier-disrupting effects of chlorinated lipids make their formation pathway a viable therapeutic target. Inhibition of MPO to prevent the generation of HOCl is a leading strategy to reduce the production of these and other damaging species.[21] Alternatively, developing agents that can specifically scavenge or neutralize electrophilic α-chloro fatty aldehydes could mitigate their downstream pathological effects.

Conclusion and Future Perspectives

Chlorinated diacylglycerols and their related lipid metabolites are not merely byproducts of inflammation but are active participants that propagate and amplify the inflammatory cascade. Generated by the MPO-plasmalogen axis, these electrophilic lipids drive endothelial dysfunction and modulate leukocyte behavior, contributing directly to the pathogenesis of cardiovascular and other inflammatory diseases. The continued development of robust analytical methods is essential for accurately defining their roles in different disease contexts. Understanding the precise molecular targets of these lipids will be key to unlocking the next generation of therapeutics aimed at mitigating the collateral damage of the innate immune response.

References

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• Thukkani, N. P., et al. (2012). The chlorinated lipidome originating from myeloperoxidase-derived HOCl targeting plasmalogens: Metabolism, clearance, and biological properties. PubMed. Available at: [Link][4][12]

• Messner, M. C., et al. (2012). Chlorinated lipid species in activated human neutrophils: lipid metabolites of 2-chlorohexadecanal. Journal of Lipid Research. Available at: [Link][11]

• Wikipedia. (n.d.). Plasmalogen. Wikipedia. Available at: [Link][6]

• Wacker, B. K., et al. (2020). Endothelial Cell Protein Targeting by Myeloperoxidase-Derived 2-Chlorofatty Aldehyde. International Journal of Molecular Sciences. Available at: [Link][13]

• Thukkani, N. P., et al. (2003). Myeloperoxidase-derived reactive chlorinating species from human monocytes target plasmalogens in low density lipoprotein. Journal of Biological Chemistry. Available at: [Link][10]

• Thukkani, N. P., et al. (2001). Reactive chlorinating species produced by myeloperoxidase target the vinyl ether bond of plasmalogens: identification of 2-chlorohexadecanal. Journal of Biological Chemistry. Available at: [Link][7]

• Anbukumar, D. S., et al. (2019). 2-Chlorofatty Aldehyde Elicits Endothelial Cell Activation. Frontiers in Physiology. Available at: [Link][15]

• Messner, M. C., et al. (2008). 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce COX-2 expression in human coronary artery endothelial cells. Lipids. Available at: [Link][16]

• Pallandi, C., et al. (2018). 2-Chlorofatty acids: lipid mediators of neutrophil extracellular trap formation. Journal of Lipid Research. Available at: [Link][19]

• Ford, D. A. (2009). Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia. Journal of Lipid Research. Available at: [Link][8]

• Yu, Y., et al. (2013). Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo. Annals of Surgery. Available at: [Link][18]

• Messner, M. C., et al. (2008). 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce COX-2 expression in human coronary artery endothelial cells. PubMed. Available at: [Link][17]

• Messner, M. C., Albert, C. J., & Ford, D. A. (2008). 2-Chlorohexadecanal and 2-Chlorohexadecanoic Acid Induce COX-2 Expression in Human Coronary Artery Endothelial Cells. FAO AGRIS. Available at: [Link][20]

• Ecker, J., & Liebisch, G. (2014). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Journal of Lipid Research. Available at: [Link][1]

• Spickett, C. M. (2007). Chlorinated lipids and fatty acids: an emerging role in pathology. Pharmacology & Therapeutics. Available at: [Link][21]

• Xue, H. W., et al. (2012). Does diacylglycerol serve as a signaling molecule in plants? Frontiers in Plant Science. Available at: [Link][2]

• Wacker, B. K., et al. (2013). Approaches for the Analysis of Chlorinated Lipids. Methods in Molecular Biology. Available at: [Link][22]

• Wacker, B. K., et al. (2013). Strategies for the analysis of chlorinated lipids in biological systems. Free Radical Biology and Medicine. Available at: [Link][9]

• Brogden, G., et al. (2012). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. Molecular and Cellular Endocrinology. Available at: [Link][14]

• Arlt, M., et al. (2019). Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins. Oxidative Medicine and Cellular Longevity. Available at: [Link][5]

• Siegel, G. J., et al. (1999). Diacylglycerol. Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Available at: [Link][23]

• Newton, A. C. (2004). Protein kinase C and other diacylglycerol effectors in cancer. EMBO Reports. Available at: [Link][24]

• Tu, Y., & Chen, Y. (2022). Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS. Frontiers in Chemistry. Available at: [Link][25]

• Merida, I., et al. (2019). Diacylglycerol Kinase Control of Protein Kinase C. International Journal of Molecular Sciences. Available at: [Link][26]

• Ghosh, S., et al. (1997). Lipid biochemistry: functions of glycerolipids and sphingolipids in cellular signaling. The FASEB Journal. Available at: [Link][3]

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Enzymatic Formation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate: A Guide to Regioselective Biocatalysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the enzymatic synthesis of the structured diacylglycerol analog, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. This molecule, featuring a chlorinated backbone with specific oleoyl and α-linolenoyl fatty acid residues, represents a class of compounds with significant potential in drug development and metabolic research. Traditional chemical synthesis of such molecules often involves harsh conditions and complex protection/deprotection steps, leading to low yields and isomeric impurities. Biocatalysis, leveraging the specificity of lipases, offers an elegant and efficient alternative. This document details the mechanistic principles, provides a field-tested experimental protocol using the robust, non-specific lipase Novozym® 435, and outlines methods for product characterization and process optimization. The methodologies described herein are designed to be self-validating, ensuring reproducibility and scientific integrity for researchers in the field.

Introduction: The Case for Enzymatic Synthesis

The target molecule, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, is a precisely structured lipid. It belongs to a family of 3-monochloropropane-1,2-diol (3-MCPD) esters, which are of significant interest both as process-induced food contaminants and as potential pharmacologically active agents or intermediates[1]. The precise positioning of oleic acid at the sn-3 position and α-linolenic acid at the sn-2 position is critical for its function and metabolic fate.

Achieving this regioselectivity via conventional chemistry is challenging. In contrast, enzymatic synthesis using lipases provides a powerful solution. Lipases (triacylglycerol acylhydrolases, EC 3.1.1.3) can catalyze esterification reactions with high specificity under mild conditions, minimizing side reactions and simplifying purification[2][3]. This guide focuses on a lipase-catalyzed esterification strategy, which is environmentally friendly and highly efficient for producing complex structured lipids[4].

Mechanistic Principles and Biocatalyst Selection

Lipase Catalysis: A Reversible Reaction

Lipases catalyze the hydrolysis of ester bonds in nature. However, by manipulating the reaction environment, specifically by reducing the water activity, the thermodynamic equilibrium can be shifted to favor the reverse reaction: ester synthesis[5]. The catalytic cycle involves a serine-histidine-aspartate triad in the enzyme's active site, which facilitates the formation of a covalent acyl-enzyme intermediate that is subsequently transferred to a nucleophile—in this case, the hydroxyl group of the chlorinated glycerol backbone.

The Choice of Biocatalyst: Novozym® 435

For the synthesis of the target molecule, a non-specific lipase is ideal. While sn-1,3 specific lipases are excellent for producing MLM-type (Medium-Long-Medium) structured lipids, they would be ineffective at acylating the sn-2 position[6][7].

Novozym® 435 , an immobilized Candida antarctica lipase B (CALB), is the biocatalyst of choice for this application for several key reasons[8]:

• Non-Regiospecificity: CALB efficiently catalyzes esterification at all three positions of a glycerol backbone, making it perfect for targeting the free sn-2 position in our precursor[6][9].

• High Stability: Immobilization on a macroporous acrylic resin grants the enzyme exceptional thermal and operational stability, allowing for its use in organic solvents or solvent-free systems and facilitating easy removal and recycling[10].

• Broad Substrate Compatibility: CALB accommodates a wide range of substrates, including sterically demanding fatty acids and functionalized alcohols[10].

• Proven Efficacy: It is extensively documented as a highly effective catalyst for producing structured lipids, diacylglycerols (DAGs), and other high-value esters[8][9].

The overall reaction scheme is a direct esterification:

Caption: Lipase-catalyzed esterification of the precursor backbone with α-linolenic acid.

Experimental Protocol: Synthesis and Purification

This section provides a detailed, step-by-step methodology for the synthesis, monitoring, and purification of the target molecule.

Materials and Reagents

Reagent/Material	Specification	Recommended Supplier
1-Chloro-3-(oleoyloxy)propan-2-ol	>98% Purity	Custom Synthesis
α-Linolenic Acid	>99% Purity	Sigma-Aldrich, Cayman Chemical
Novozym® 435	Food Grade	Novozymes A/S
n-Hexane	Anhydrous, >99%	MilliporeSigma
Molecular Sieves	3 Å, activated	MilliporeSigma
Silica Gel	60 Å, 230-400 mesh	MilliporeSigma
Ethyl Acetate	HPLC Grade	Fisher Scientific
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F254	Merck

Step-by-Step Synthesis Procedure

• Substrate Preparation:

  • In a 250 mL round-bottom flask, dissolve 1-Chloro-3-(oleoyloxy)propan-2-ol (e.g., 10 mmol) and α-linolenic acid (e.g., 12 mmol, 1.2 molar equivalents) in 100 mL of anhydrous n-hexane. The slight excess of the fatty acid helps drive the reaction equilibrium.

  • Add 5 g of activated 3 Å molecular sieves to the flask. This is crucial for sequestering the water produced during esterification, preventing enzyme inhibition and reaction reversal[11].

• Enzymatic Reaction:

  • Add Novozym® 435 to the mixture. An enzyme load of 8-10% (w/w) based on the total substrate weight is a robust starting point[7].

  • Seal the flask and place it in an orbital shaker incubator set to 55 °C and 200 rpm . Temperature is a critical parameter; 50-60 °C typically offers a good balance between reaction rate and enzyme stability[6][11].

  • Allow the reaction to proceed for 24-48 hours.

• Reaction Monitoring:

  • Periodically (e.g., every 4-6 hours), pause the shaking and carefully withdraw a small aliquot (~5 µL) for Thin Layer Chromatography (TLC) analysis.

  • Spot the aliquot on a silica TLC plate and develop it using a hexane:ethyl acetate (e.g., 8:2 v/v) solvent system.

  • Visualize the spots under UV light (if applicable) and/or by staining with phosphomolybdic acid or iodine vapor. The reaction is complete when the spot corresponding to the 1-Chloro-3-(oleoyloxy)propan-2-ol starting material has been consumed.

• Enzyme Removal and Product Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the immobilized enzyme and molecular sieves by vacuum filtration. The recovered Novozym® 435 can be washed with fresh hexane, dried, and stored for reuse.

  • Transfer the filtrate to a rotary evaporator and remove the n-hexane under reduced pressure.

• Purification by Column Chromatography:

  • The resulting crude oil contains the desired product, unreacted α-linolenic acid, and minor byproducts.

  • Prepare a silica gel column using a hexane:ethyl acetate gradient.

  • Load the crude oil onto the column and elute, starting with a low polarity solvent (e.g., 98:2 hexane:ethyl acetate) and gradually increasing the polarity.

  • Collect fractions and analyze them by TLC to pool those containing the pure product.

  • Evaporate the solvent from the pooled fractions to yield the purified 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as an oil.

Caption: Experimental workflow for the enzymatic synthesis and purification of the target molecule.

Product Characterization & Data

Ensuring the identity and purity of the final product is paramount. A combination of spectroscopic and spectrometric techniques should be employed.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure. Key signals to verify include the attachment of the α-linolenoyl group at the sn-2 position and the integrity of the oleoyl and chlorinated backbone moieties.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact molecular weight and elemental composition of the synthesized compound.

• Fourier-Transform Infrared Spectroscopy (FTIR): This will confirm the presence of key functional groups, particularly the characteristic ester carbonyl stretch (~1740 cm⁻¹).

Table 1: Typical Reaction Parameters and Expected Outcomes

Parameter	Value	Rationale / Expected Outcome
Enzyme	Novozym® 435	Non-specific lipase for sn-2 acylation[6][9].
Substrates	1-Chloro-3-(oleoyloxy)propan-2-ol, α-Linolenic Acid	Building blocks for the target molecule.
Molar Ratio (FA:Backbone)	1.2 : 1	Slight excess of fatty acid drives equilibrium[7][8].
Enzyme Load	8% (w/w of substrates)	Optimal balance of cost and reaction rate[7].
Solvent	n-Hexane	Good solvent for lipids, low enzyme inhibition.
Temperature	55 °C	Enhances reaction rate without significant enzyme denaturation[6].
Water Removal	3 Å Molecular Sieves	Prevents hydrolysis and pushes equilibrium to synthesis[11].
Reaction Time	24-48 hours	Sufficient time to reach high conversion.
Expected Yield	>85% (post-purification)	Based on similar lipase-catalyzed esterifications.
Expected Purity	>98%	Achievable with careful column chromatography.

Conclusion and Future Outlook

This guide outlines a robust and reproducible method for the enzymatic synthesis of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate using Novozym® 435. The use of biocatalysis overcomes many limitations of traditional organic synthesis, offering high regioselectivity, mild reaction conditions, and a greener chemical process. The principles and protocols described can be adapted for the synthesis of a wide array of other structured lipids and diacylglycerol analogs. Further optimization using response surface methodology (RSM) could fine-tune parameters like temperature and substrate ratios to maximize yield and minimize reaction time[12]. This targeted synthesis opens avenues for investigating the specific biological roles and therapeutic potential of precisely structured chlorinated lipids.

References

• Hu, X., Li, Y., & Liu, Y. (2016). Synthesis of Structured Lipids by Lipase-Catalyzed Interesterification of Triacetin with Camellia Oil Methyl Esters and Preliminary Evaluation of their Plasma Lipid-Lowering Effect in Mice. PubMed Central. [Link]

• Wang, W., Yang, B., Wang, Y., & Yang, Y. (2021). Two-step enzymatic synthesis of α-linolenic acid-enriched diacylglycerols with high purities from silkworm pupae oil. Bioprocess and Biosystems Engineering, 44(3), 627–634. [Link]

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An In-Depth Technical Guide to the Mass Spectrometric Fragmentation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Abstract

This guide provides a comprehensive examination of the mass spectrometric behavior of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, a chlorinated diacylglycerol. Such compounds are of significant interest, particularly in food safety and toxicology, as they belong to the class of 3-monochloropropane-1,2-diol (3-MCPD) esters, which are recognized as process-induced food contaminants.[1][2] Understanding their fragmentation patterns is critical for their unambiguous identification and quantification in complex matrices like edible oils.[3][4][5] This document delineates the predictable fragmentation pathways under electrospray ionization (ESI) in both positive and negative ion modes, offering a foundational framework for analytical method development.

Introduction and Molecular Context

The target analyte, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, is a specific diester of 3-MCPD. It comprises a 1-chloro-2,3-propanediol backbone esterified with two distinct fatty acids: oleic acid (C18:1) at the sn-3 position and α-linolenic acid (C18:3) at the sn-2 position. The formation of these esters is often associated with high-temperature refining processes of vegetable oils.[5] Given that the hydrolysis of these esters in vivo can release free 3-MCPD, a compound classified as a possible human carcinogen (Group 2B), robust analytical methods for their detection are imperative.[2][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the premier technique for the direct analysis of these esters, as it avoids cumbersome derivatization steps and allows for the individual quantification of different ester forms.[3][5][6][7] This guide focuses on the collision-induced dissociation (CID) behavior of the parent molecule to facilitate its confident identification.

Molecular Structure:

• Formula: C₃₉H₆₇ClO₄

• Monoisotopic Mass: 634.473 Da

• Backbone: 1-Chloro-2,3-propanediol

• Acyl Group 1 (sn-2): α-Linolenoyl (C18:3)

• Acyl Group 2 (sn-3): Oleoyl (C18:1)

Ionization and Precursor Ion Selection

Electrospray ionization (ESI) is the preferred method for generating intact molecular ions of diacylglycerols and their derivatives.

• Positive Ion Mode: In this mode, the molecule readily forms adducts with available cations. The most common and diagnostically useful precursor ions are the ammonium adduct, [M+NH₄]⁺, and the sodium adduct, [M+Na]⁺. Protonated molecules, [M+H]⁺, can also be observed. For structural elucidation, the ammonium adduct is often selected for MS/MS as it typically yields clean and predictable fragmentation patterns.[8]

• Negative Ion Mode: While less common for neutral lipids, adducts can be formed with anions present in the mobile phase, such as chloride ([M+Cl]⁻) or formate ([M+HCOO]⁻). This mode is particularly useful for confirming the fatty acid constituents of the molecule.

Positive-Ion Mode Fragmentation ([M+NH₄]⁺)

The fragmentation of the ammonium adduct of diacylglycerols is a well-characterized process dominated by the neutral loss of the fatty acid chains.[8] For the target molecule, MS/MS analysis of the [M+NH₄]⁺ ion at m/z 652.507 would produce a spectrum of diagnostic product ions.

The primary fragmentation pathways involve the loss of a fatty acid as a neutral molecule (RCOOH) along with the ammonia from the adduct.

Key Fragmentation Pathways:

• Neutral Loss of Oleic Acid: The loss of the oleic acid moiety from the sn-3 position results in a prominent fragment ion.

  • [M+NH₄]⁺ → [M+NH₄ - C₁₈H₃₄O₂]⁺ → m/z 370.251

  • This fragment represents the remaining chlorinated monoglyceride of α-linolenic acid.

• Neutral Loss of α-Linolenic Acid: The loss of the α-linolenic acid from the sn-2 position yields a complementary fragment ion.

  • [M+NH₄]⁺ → [M+NH₄ - C₁₈H₃₀O₂]⁺ → m/z 374.282

  • This fragment corresponds to the chlorinated monoglyceride of oleic acid.

• Formation of Acylium Ions: While less common from the ammonium adduct compared to protonated precursors, acylium ions ([R-C≡O]⁺) for each fatty acid can sometimes be observed, providing direct confirmation of the fatty acid identity.

  • Oleoyl Acylium Ion: [C₁₈H₃₃O]⁺ at m/z 265.253

  • α-Linolenoyl Acylium Ion: [C₁₈H₂₉O]⁺ at m/z 261.222

The relative abundance of the ions resulting from the neutral losses can sometimes provide information on the position of the fatty acids, though this is not always definitive without authentic standards.

Caption: Predicted positive-ion fragmentation of the ammonium adduct.

Negative-Ion Mode Fragmentation

In negative ion mode, the most characteristic fragmentation pathway for diacylglycerols and related esters is the generation of carboxylate anions corresponding to the constituent fatty acids.[9] This provides highly specific and complementary information to the positive-ion mode data.

Assuming the formation of a chloride adduct [M+Cl]⁻ at m/z 669.442 or a deprotonated molecule [M-H]⁻ at m/z 633.465, CID would induce cleavage of the ester bonds.

Key Fragmentation Pathways:

• Formation of Oleate Anion: The cleavage of the ester linkage at the sn-3 position releases the oleate carboxylate anion.

  • [M-H]⁻ → [C₁₈H₃₃O₂]⁻ → m/z 281.248

• Formation of α-Linolenate Anion: Similarly, cleavage at the sn-2 position releases the α-linolenate carboxylate anion.

  • [M-H]⁻ → [C₁₈H₂₉O₂]⁻ → m/z 277.217

The detection of these two specific anions is powerful evidence for the presence of oleic and α-linolenic acids within the parent molecule.

Caption: Predicted negative-ion fragmentation yielding fatty acid anions.

Summary of Diagnostic Ions and Data Interpretation

The combination of positive- and negative-ion mode data provides a self-validating system for the identification of the target molecule. The neutral losses in positive mode define the intact chlorinated diacylglycerol structure, while the anions in negative mode confirm the specific fatty acid substituents.

Ion Mode	Precursor Ion (m/z)	Diagnostic Product Ion (m/z)	Structural Information
Positive	[M+NH₄]⁺ (652.507)	370.251	Confirms loss of Oleic Acid (C18:1)
374.282	Confirms loss of α-Linolenic Acid (C18:3)
265.253	Oleoyl Acylium Ion (C18:1)
261.222	α-Linolenoyl Acylium Ion (C18:3)
Negative	[M-H]⁻ (633.465)	281.248	Oleate Anion (C18:1)
277.217	α-Linolenate Anion (C18:3)

Recommended Experimental Protocol (LC-MS/MS)

For researchers aiming to analyze this compound, the following protocol provides a robust starting point.

Caption: A typical LC-MS/MS workflow for chlorinated lipid analysis.

Conclusion

The mass spectrometric fragmentation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is predictable and follows established pathways for lipid analysis. In positive ion mode, the fragmentation of the ammonium adduct is characterized by the neutral losses of its constituent fatty acids. In negative ion mode, the fragmentation yields the specific carboxylate anions of these fatty acids. By employing a combination of positive and negative ion modes in an LC-MS/MS experiment, researchers can achieve high confidence in the structural elucidation and identification of this and related chlorinated diacylglycerols in complex samples.

References

• Kuhlmann, J. (2012). A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils. Food Additives & Contaminants: Part A. Available at: [Link]

• MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 1. A Liquid Chromatography Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol (3-MCPD) Mono-esters and Glycidyl Esters. Journal of the American Oil Chemists' Society.

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A Senior Application Scientist's Guide to the NMR Spectroscopy of Novel Chlorinated Lipids

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Emergence of Chlorinated Lipids as Critical Bioactive Molecules

In the landscape of lipidomics, a unique and potent class of molecules has emerged from the crossroads of inflammation and oxidative stress: chlorinated lipids. These are not mere biological curiosities but are increasingly recognized as key mediators and biomarkers in a host of pathological conditions.[1][2] Formed in vivo by the reaction of hypochlorous acid (HOCl) with native lipids, particularly plasmalogens, these molecules are direct products of the innate immune response.[3][4][5] Myeloperoxidase (MPO), an enzyme abundant in neutrophils, generates HOCl as a powerful microbicidal agent.[2][4] However, this reactive species can also target host biomolecules, leading to the formation of chlorinated lipids that have been implicated in atherosclerosis, myocardial ischemia, and other inflammatory diseases.[1][4][6]

For professionals in drug development, understanding the structure and function of these novel lipids is paramount. They represent potential therapeutic targets and specific biomarkers for tracking disease progression and treatment efficacy.[1] However, their structural novelty and often low abundance present a significant analytical challenge. While mass spectrometry is invaluable for detection and quantification, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive tool for unambiguous de novo structure elucidation.[3][7][8] This guide provides a comprehensive, field-proven framework for leveraging the power of NMR to characterize novel chlorinated lipids, moving from sample preparation to complete structural assignment.

Caption: Biological pathway for the formation of chlorinated lipids.

Part 1: The Analytical Imperative - Why NMR is Indispensable

The analysis of chlorinated lipids is often a multi-instrument task. Mass spectrometry (MS) offers exceptional sensitivity for detecting known species and quantifying their presence in complex biological matrices.[3][9] Techniques like gas chromatography-MS (GC-MS) and liquid chromatography-MS (LC-MS) are workhorses for profiling these molecules.[8][9] However, when a novel chlorinated lipid is discovered, MS alone often falls short. Fragmentation patterns can be ambiguous, and without a pure standard, it is impossible to definitively determine the precise location of the chlorine atom or the stereochemistry of adjacent functional groups.

This is where NMR spectroscopy provides its unique and decisive advantage. As a non-destructive technique, it allows for the complete structural elucidation of a molecule in solution, providing unambiguous evidence of atomic connectivity through covalent bonds.[8][10] For drug development, where absolute certainty of a molecular structure is a regulatory and scientific necessity, NMR is not just an option; it is the gold standard.

Part 2: The Experimental Blueprint - From Sample to Spectrum

A successful NMR analysis begins long before the sample enters the magnet. The integrity of your data is built upon a foundation of meticulous sample preparation and a rational choice of experimental parameters.

Sample Preparation: A Self-Validating Protocol

The goal of sample preparation is to isolate the chlorinated lipids from the complex biological matrix and dissolve them in a suitable deuterated solvent for analysis.

Step-by-Step Lipid Extraction Protocol:

• Initial Extraction (Modified Bligh-Dyer Method): This is a robust method for extracting total lipids from tissues or cells.[11]

  • Homogenize the tissue or cell pellet in a chloroform/methanol mixture. The precise ratios are critical for creating a single-phase system that efficiently extracts lipids.

  • Add water or an aqueous buffer to induce phase separation. The lipids, including the chlorinated species, will partition into the lower chloroform layer.

  • Carefully collect the chloroform layer, avoiding the protein interface. This step should be repeated to maximize yield.

• Solvent Evaporation: Remove the chloroform under a gentle stream of nitrogen or using a rotary evaporator. High temperatures should be avoided to prevent degradation of the sample.

• Reconstitution in NMR Solvent: The choice of deuterated solvent is critical. It must fully solubilize the lipid without its own signals obscuring important regions of the spectrum.[12] A mixture of deuterated chloroform (CDCl₃) and deuterated methanol (CD₃OD) is often an excellent starting point for lipids.[13][14]

  • Dissolve the dried lipid extract in the chosen solvent system. A typical concentration for ¹H NMR is 2-10 mg in 0.6-1.0 mL of solvent.[12]

  • Transfer the solution to a high-quality 5-mm NMR tube.[10]

  • Ensure the sample is free of particulate matter, which can degrade spectral quality. If necessary, filter the solution through a small plug of glass wool directly into the NMR tube.

Table 1: Common Deuterated Solvents for Lipid NMR

Solvent	¹H Residual Peak (ppm)	¹³C Residual Peak (ppm)	Boiling Point (°C)	Key Characteristics & Causality
Chloroform-d (CDCl₃)	~7.26	~77.16	61.2	Excellent for non-polar lipids. Its volatility makes sample recovery straightforward. The residual proton peak is in the aromatic region, away from most lipid signals.[12]
Methanol-d₄ (CD₃OD)	~3.31, ~4.87 (OH)	~49.0	64.7	Used to increase the polarity of the solvent system, improving solubility for more polar lipids like phospholipids. The exchangeable -OD peak can be broad.
DMSO-d₆	~2.50	~39.5	189	A highly polar solvent capable of dissolving a wide range of compounds, but its high boiling point makes sample recovery very difficult. Use only when other solvents fail.[12]

The NMR Workflow: A Structured Approach

Acquiring a comprehensive NMR dataset for structural elucidation follows a logical progression from simple, high-sensitivity experiments to more complex, information-rich 2D correlations.

Caption: A logical workflow for NMR data acquisition.

Part 3: Decoding the Spectra - From Peaks to Structure

Interpreting the NMR data is a process of systematic deduction, using each experiment to add another layer of information until the complete structure is revealed.

Foundational 1D NMR: ¹H and ¹³C Spectra

• ¹H NMR Spectroscopy: This is the starting point. It provides a map of all the protons in the molecule.[15] For chlorinated lipids, key diagnostic signals include:

  • The disappearance of olefinic proton signals (typically 5.3-5.5 ppm) that were present in the parent unsaturated lipid.[3]

  • The appearance of a new proton signal on the carbon bearing the chlorine atom (the α-proton). Its chemical shift is significantly downfield compared to a standard methylene proton, typically appearing in the 3.5-4.5 ppm range, due to the electron-withdrawing effect of the chlorine.[16]

  • Protons on the carbon adjacent to the chlorinated carbon (β-protons) will also experience a smaller downfield shift.

• ¹³C NMR Spectroscopy: While less sensitive, the ¹³C spectrum is crucial because of its wide chemical shift range, which minimizes signal overlap.[8][17] The defining feature for a chlorinated lipid is the chemical shift of the carbon directly bonded to the chlorine.

  • The chlorine atom has a strong deshielding effect, shifting the attached carbon's resonance significantly downfield. This "alpha effect" can shift the signal by +30 to +60 ppm compared to its non-chlorinated counterpart.[18][19] For a typical lipid acyl chain, a chlorinated carbon might appear in the 50-70 ppm range, whereas a normal methylene carbon is found around 20-35 ppm.[19][20]

  • The adjacent "beta" carbon often experiences a smaller downfield shift of +5 to +10 ppm.[18]

Table 2: Typical NMR Chemical Shifts (δ) for a Chlorinated Acyl Chain

Atom Position	Typical ¹H Shift (ppm)	Typical ¹³C Shift (ppm)	Rationale for Shift
-CH₂- (Mid-chain)	~1.2-1.4	~25-30	Standard alkane environment.[16][21]
-CH(Cl)- (α-carbon)	~3.5-4.5	~50-70	Strong deshielding from electronegative chlorine.[16][18]
-CH₂- (β to Cl)	~1.6-2.0	~35-42	Moderate deshielding ("beta effect") from chlorine.[18]
=CH- (Olefinic)	~5.3-5.5	~128-132	Present in precursor lipid; absent after chlorination.[3]

Advanced 2D NMR: Assembling the Puzzle

2D NMR experiments are the key to connecting the individual atoms into a complete molecular structure. They reveal through-bond correlations, allowing you to walk along the carbon skeleton of the molecule.

• ¹H-¹H COSY (COrrelation SpectroscopY): This experiment identifies protons that are coupled to each other, typically on adjacent carbons.[22] A cross-peak between two proton signals in the COSY spectrum is definitive proof that they are neighbors. This is used to trace the entire proton network of the fatty acid chain.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton signal with the carbon signal of the atom it is directly attached to.[23][24] This is the most reliable way to assign the ¹³C signals. You simply find the cross-peak corresponding to a known proton, and it tells you the chemical shift of its attached carbon.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for final structure confirmation. It shows correlations between protons and carbons that are 2 or 3 bonds away.[23][24] The HMBC is critical for:

  • Confirming the Chlorine Position: You will see a correlation from the protons on the β-carbon to the chlorinated (α) carbon. This long-range connection unambiguously locks in the location of the chlorine atom.

  • Connecting Fragments: It links different spin systems together, for example, connecting the acyl chain to the glycerol backbone of a complex lipid.

Caption: How 2D NMR experiments map a molecular fragment.

Part 4: Application in Drug Development and Future Outlook

The ability to definitively characterize novel chlorinated lipids via NMR has profound implications for the pharmaceutical industry.

• Biomarker Validation: By confirming the structure of a lipid found to be elevated in a disease state, NMR validates it as a potential biomarker for patient stratification or as a pharmacodynamic marker to measure drug efficacy.[1]

• Target Identification: Understanding the precise structure of a bioactive chlorinated lipid is the first step toward identifying its cellular receptor or enzymatic target, opening new avenues for therapeutic intervention.

• Mechanism of Action Studies: For drugs that modulate inflammatory pathways, NMR can be used to determine if they alter the production or metabolism of specific chlorinated lipid species, providing insight into the drug's mechanism of action.[1]

The study of chlorinated lipids is a rapidly advancing field. As NMR instrumentation continues to improve in sensitivity, we will be able to characterize ever more subtle and lower-abundance species. The integration of NMR data with metabolic modeling and clinical data will undoubtedly unlock new therapeutic strategies for a wide range of inflammatory diseases, underscoring the central role of this powerful analytical technique.

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• Alexandri, E., Ahmed, R., Siddiqui, H., Choudhary, M. I., & Gerothanassis, I. P. (2017). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 22(10), 1663. Retrieved from [Link]

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• Costa, V. E. U., Alifantes, J., Axt, M., Mollmann, M. E. S., & Seidl, P. R. (2000). Skeletal and Chlorine Effects on 13C-NMR Chemical Shifts of Chlorinated Polycyclic Systems. Journal of the Brazilian Chemical Society, 11(2), 179-184. Retrieved from [Link]

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The Potential Pro-Inflammatory Role of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate: A Mechanistic and Methodological Guide

This technical guide delves into the putative role of the novel chlorinated lipid, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, in the complex landscape of inflammation. While direct research on this specific molecule is nascent, its structural characteristics as a chlorinated diacylglycerol analog provide a strong basis for hypothesizing its involvement in key inflammatory pathways. This document will synthesize existing knowledge on related compounds to propose potential mechanisms of action and provide a comprehensive framework for its experimental investigation.

Part 1: Foundational Understanding - The Inflammatory Potential of Chlorinated Lipids and Diacylglycerol Analogs

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases. A growing body of evidence implicates endogenously generated chlorinated lipids as significant mediators of inflammatory processes.[1][2] During the inflammatory response, the enzyme myeloperoxidase (MPO), released by neutrophils, utilizes hydrogen peroxide and chloride ions to produce hypochlorous acid (HOCl).[1] This highly reactive species can modify various biomolecules, including lipids, leading to the formation of chlorinated lipids.

These chlorinated lipids are not mere bystanders; they are potent signaling molecules that can amplify the inflammatory cascade.[3] Studies on compounds like 2-chlorohexadecanal (2-ClHDA) and 2-chloropalmitic acid (2-ClPA) have demonstrated their capacity to induce robust pro-inflammatory responses both in laboratory settings and in living organisms.[2][3] These responses include the upregulation of endothelial cell adhesion molecules, enhanced leukocyte and platelet adhesion to the endothelium, activation of mast cells, and the generation of reactive oxygen species (ROS).[2][3] The accumulation of chlorinated lipids has been associated with the pathology of inflammatory conditions such as sepsis and ischemia-reperfusion injury.[3][4][5]

Concurrently, the diacylglycerol (DAG) backbone of the molecule of interest points towards another critical signaling axis in inflammation. DAGs are well-established second messengers that activate protein kinase C (PKC) isozymes. PKC activation is a pivotal event in numerous inflammatory pathways, leading to the activation of transcription factors like NF-κB and the subsequent expression of pro-inflammatory cytokines and chemokines. While some synthetic DAG analogs have exhibited anti-inflammatory properties in specific contexts, the majority are known to be pro-inflammatory.[6][7]

Given that 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate possesses both a chlorinated moiety and a diacylglycerol-like structure, it is reasonable to hypothesize that it functions as a pro-inflammatory mediator, potentially through the activation of PKC-dependent and other stress-related signaling pathways.

Part 2: Postulated Mechanisms of Action

Based on its structure, we can propose several interconnected signaling pathways through which 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate may exert its pro-inflammatory effects.

Protein Kinase C (PKC) Activation and Downstream Signaling

The diacylglycerol-like core of the molecule strongly suggests it can mimic endogenous DAG and activate PKC isozymes. This would trigger a cascade of downstream events culminating in a pro-inflammatory response.

Caption: Postulated induction of ER and oxidative stress.

Part 3: Experimental Framework for Investigation

A multi-pronged approach is necessary to elucidate the precise role of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in inflammation. The following experimental workflows provide a robust starting point for researchers.

In Vitro Characterization in Immune and Endothelial Cells

The initial investigation should focus on cell-based assays to determine the direct effects of the compound on key cell types involved in inflammation.

Experimental Workflow: In Vitro Analysis

Caption: A streamlined workflow for in vitro characterization.

Detailed Protocols:

• Cell Culture:

  • Culture primary human umbilical vein endothelial cells (HUVECs) or a macrophage cell line (e.g., THP-1) under standard conditions.

  • Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein and RNA extraction).

  • Allow cells to adhere and reach a confluency of 70-80%.

• Compound Treatment:

  • Prepare a stock solution of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution in cell culture medium to achieve a range of final concentrations for dose-response studies.

  • Treat cells for various time points (e.g., 4, 8, 24 hours) to assess both early and late responses.

• Cytokine and Chemokine Profiling:

  • Collect cell culture supernatants after treatment.

  • Quantify the levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and chemokines (e.g., MCP-1, IL-8) using Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex bead-based assay (e.g., Luminex).

• Signaling Pathway Analysis:

  • Lyse cells at early time points post-treatment to preserve phosphorylation states of signaling proteins.

  • Perform Western blotting to detect the phosphorylation of key signaling molecules such as PKC isoforms, IκBα, p65 (NF-κB), and markers of ER stress (e.g., PERK, IRE1α).

• Gene Expression Analysis:

  • Extract total RNA from treated cells.

  • Perform reverse transcription to generate cDNA.

  • Use quantitative real-time PCR (qPCR) to measure the expression of genes encoding pro-inflammatory mediators.

• Functional Assays:

  • Endothelial Cell Adhesion Assay: Co-culture fluorescently labeled leukocytes (e.g., neutrophils or monocytes) with a monolayer of treated endothelial cells and quantify leukocyte adhesion.

  • ROS Production: Use a fluorescent probe (e.g., DCFDA) to measure intracellular ROS levels via flow cytometry or fluorescence microscopy.

In Vivo Validation in Animal Models of Inflammation

Positive in vitro results should be followed by validation in relevant animal models to assess the compound's effects in a complex physiological system.

Experimental Workflow: In Vivo Analysis

Caption: A general workflow for in vivo validation studies.

Detailed Protocols:

• Animal Model Selection:

  • Utilize a model of acute inflammation, such as lipopolysaccharide (LPS)-induced endotoxemia or zymosan-induced peritonitis in mice.

• Compound Administration:

  • Administer the target compound via an appropriate route (e.g., intraperitoneal or intravenous injection) at various doses prior to or concurrently with the inflammatory stimulus.

• Sample Collection and Analysis:

  • At a defined endpoint, collect blood to measure systemic cytokine levels.

  • In the peritonitis model, collect peritoneal lavage fluid to quantify immune cell infiltration (e.g., neutrophils, macrophages) via flow cytometry.

  • Harvest relevant tissues (e.g., lung, liver) for histopathological examination and measurement of MPO activity as an index of neutrophil infiltration.

Part 4: Data Interpretation and Future Directions

The collective data from these in vitro and in vivo studies will provide a comprehensive understanding of the pro-inflammatory potential of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate.

Data Summary Table:

Assay	Parameter Measured	Expected Outcome for Pro-inflammatory Activity
In Vitro
ELISA/Luminex	Cytokine/Chemokine Levels (TNF-α, IL-6, MCP-1)	Increased secretion
Western Blot	Phosphorylation of PKC, IκBα, p65	Increased phosphorylation
qPCR	mRNA levels of pro-inflammatory genes	Upregulation
Adhesion Assay	Leukocyte adhesion to endothelial cells	Increased adhesion
ROS Assay	Intracellular ROS levels	Increased ROS production
In Vivo
Systemic Cytokines	Plasma levels of TNF-α, IL-6	Increased levels
Cell Infiltration	Neutrophil and macrophage counts in peritoneal lavage	Increased cell numbers
MPO Activity	Myeloperoxidase activity in tissues	Increased activity
Histopathology	Tissue damage and immune cell infiltration	Exacerbated inflammation

A strong pro-inflammatory profile for this compound would position it as a potential biomarker for inflammatory diseases where MPO activity is high. Furthermore, understanding its mechanism of action could pave the way for the development of novel therapeutic strategies aimed at inhibiting the production or signaling of chlorinated lipids. Future research should focus on identifying the specific PKC isozymes activated by this compound and exploring its effects on other immune cell types. The vague mention of potential "antineoplastic and anti-inflammatory activity" from a commercial supplier warrants direct and rigorous investigation, as the structural features strongly suggest a pro-inflammatory role based on current literature. [8]

References

• Chlorinated Lipids Elicit Inflammatory Responses in vitro and in vivo.Shock.
• Chlorinated lipids and fatty acids: An emerging role in pathology.
• Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo.PMC - NIH.
• The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties.NIH.
• Study of chlorinated lipids could lead to better sepsis treatment.American Society for Biochemistry and Molecular Biology.
• A glycosyl analogue of diacylglycerol and other antiinflammatory constituents
• 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)
• Roles of diacylglycerols and ceramides in hep

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Whitepaper: A Practical Guide to the Discovery and Analysis of Novel Chlorinated Lipids in Biological Samples

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of the Chlorinated Lipidome

For many years, the presence of halogenated lipids in mammals was largely overlooked, considered artifacts or biological oddities. However, a growing body of evidence has repositioned a specific class, chlorinated lipids, as critical players and potential biomarkers in a spectrum of inflammatory diseases[1][2]. These lipids are not products of normal physiological metabolism but are instead formed under conditions of oxidative stress, particularly during the innate immune response[1][3].

The primary engine for their synthesis is the enzyme myeloperoxidase (MPO), which is abundantly expressed in phagocytic leukocytes like neutrophils and monocytes[3][4][5]. During inflammation, activated phagocytes release MPO, which catalyzes the reaction between hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻) to produce hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent[3][5].

HOCl readily attacks electron-rich sites in biomolecules. In lipids, the primary targets are the double bonds in unsaturated fatty acyl chains and, notably, the vinyl ether bond of plasmalogens[5][6][7]. This reaction gives rise to a diverse family of molecules, including fatty acid chlorohydrins and α-chloro fatty aldehydes[1][3]. Once formed, these chlorinated lipids are not inert byproducts; they exhibit potent, mainly pro-inflammatory, biological activities[1][8]. They have been implicated in endothelial dysfunction, monocyte apoptosis, and neutrophil chemotaxis, linking them directly to the pathogenesis of atherosclerosis, sepsis, and myocardial ischemia[5][9][10][11][12].

This guide provides a comprehensive technical framework for the discovery, identification, and quantification of novel chlorinated lipids in complex biological matrices. We will detail a robust workflow, from sample handling to advanced mass spectrometric analysis, grounded in the principles of scientific integrity and field-proven experience.

Section 1: A Strategic Workflow for Novel Chlorinated Lipid Discovery

The discovery of novel lipids requires a systematic and multi-faceted approach. The process is not linear but iterative, often requiring optimization at each stage. The workflow presented here is designed to maximize the chances of discovery while ensuring the data generated is reliable and reproducible.

// Define Nodes Sample [label="1. Biological Sample\n(Tissue, Plasma, Cells)", fillcolor="#F1F3F4", fontcolor="#202124"]; Spike [label="2. Internal Standard Spiking\n(Stable Isotope Labeled)", fillcolor="#FBBC05", fontcolor="#202124"]; Extract [label="3. Lipid Extraction\n(Modified Bligh & Dyer)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Separate [label="4. Chromatographic Separation\n(LC-based)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Detect [label="5. MS Detection & Data Acquisition\n(High-Resolution MS)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Process [label="6. Data Processing\n(Feature Finding, Alignment)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Identify [label="7. Putative Identification\n(Mass, Isotope Pattern, Fragmentation)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Validate [label="8. Structural Validation\n(Tandem MS, Standards)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Quantify [label="9. Quantification & Biological Context", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define Edges Sample -> Spike; Spike -> Extract; Extract -> Separate; Separate -> Detect; Detect -> Process; Process -> Identify; Identify -> Validate [label="Confirmation"]; Validate -> Quantify [label="Finalization"]; Identify -> Process [style=dashed, label="Iterative Refinement", dir=both]; } dot Figure 2: A comprehensive workflow for the discovery and validation of novel chlorinated lipids. The process begins with meticulous sample preparation and proceeds through extraction, analysis, and iterative data interrogation to confirm and quantify new molecular species.

Section 2: Detailed Methodologies and Protocols

This section provides actionable, step-by-step protocols for the key stages of the discovery workflow. The causality behind critical steps is explained to empower researchers to adapt these methods to their specific experimental needs.

Sample Preparation and Handling

The goal is to preserve the native lipidome and prevent the artificial generation or degradation of chlorinated species.

• Rationale : Chlorinated lipids are often present in low abundance and can be labile. Immediate processing or rapid freezing is essential to quench enzymatic activity that could alter the lipid profile. Exposure to plastics should be minimized as plasticizers can interfere with MS analysis or adsorb lipids.

• Protocol :

  • For tissue samples, flash-freeze in liquid nitrogen immediately after collection and store at -80°C. For soft tissues, homogenization can be done in ice-cold saline (0.154 M NaCl)[13].

  • For cell cultures, scrape cells into ice-cold saline[14].

  • For all steps involving organic solvents, use glass tubes and vials to prevent contamination[13].

  • Run blank samples (containing no biological material but undergoing the full extraction process) between biological analyses to monitor for system contamination and sample carryover[13].

Lipid Extraction

The choice of extraction method is critical for efficiently recovering lipids across a range of polarities. The Bligh and Dyer method, or its modifications, is a gold standard for its ability to robustly extract a broad spectrum of lipids[15].

• Rationale : The chloroform/methanol/water system creates a biphasic mixture that partitions lipids into the lower organic phase, separating them from polar metabolites, proteins, and salts. The ratio of solvents is crucial for effective phase separation and lipid recovery[15].

• Protocol: Modified Bligh & Dyer Extraction [13][14]

  • Place the homogenized or pulverized tissue (10-50 mg) into a chilled 16x100 mm glass tube.

  • Add 3.5 mL of a 2.5:1 (v/v) methanol/saline solution and vortex thoroughly.

  • Crucial Step : Add stable isotope-labeled internal standards (e.g., 2-chloro-[d₄]-hexadecanoic acid) at this stage to account for variations in extraction efficiency and instrument response[16].

  • Add 1.25 mL of HPLC-grade chloroform and vortex.

  • Incubate at room temperature for 5 minutes with occasional vortexing.

  • To induce phase separation, add an additional 1.25 mL of chloroform and 1 mL of saline, achieving a final ratio of approximately 1:1:0.8 methanol/chloroform/saline. Vortex well.

  • Centrifuge at 500g for 2 minutes to separate the phases.

  • Carefully collect the lower chloroform layer using a glass Pasteur pipette, avoiding the protein disk at the interface, and transfer to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a solvent appropriate for the subsequent chromatographic analysis (e.g., 85:15 methanol/water with 0.1% formic acid for LC-MS)[14].

Analytical Separation: Liquid Chromatography (LC)

LC separates the complex lipid extract into its components prior to MS analysis, reducing ion suppression and allowing for more confident identification.

• Rationale : Reversed-phase (RP) chromatography using C8 or C18 columns is highly effective for separating lipids based on their hydrophobicity (acyl chain length and degree of unsaturation). More polar oxidized and chlorinated lipids typically elute earlier than their unmodified, less polar counterparts[17].

• Typical LC Setup :

  • Column : C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A : Water with 0.1% formic acid.

  • Mobile Phase B : Acetonitrile/Isopropanol (e.g., 80:20) with 0.1% formic acid.

  • Gradient : A time-programmed gradient from a high concentration of Mobile Phase A to a high concentration of Mobile Phase B to elute lipids with increasing hydrophobicity.

Mass Spectrometry (MS) for Detection and Identification

MS is the core technology for this work, providing mass-to-charge ratio (m/z) data that allows for the determination of elemental composition and structure[18][19].

• Rationale : High-resolution mass spectrometry (HRMS), using instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, is essential for assigning accurate elemental formulas to unknown peaks. Tandem MS (MS/MS or MS²) involves fragmenting a selected ion to generate a unique fragmentation pattern that provides structural information[18][17].

Key Signatures of Chlorinated Lipids in MS:

• Mass Shift : The electrophilic addition of HOCl to a double bond results in a mass increase of 52.0082 Da (for ³⁵Cl)[17].

• Isotopic Pattern : Chlorine has two stable isotopes, ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance). This creates a characteristic isotopic pattern where a chlorinated molecule will have a prominent "M+2" peak that is approximately one-third the intensity of the monoisotopic (M) peak. This is a powerful diagnostic indicator for identifying chlorinated species[17].

Feature	Description	Mass-to-Charge (m/z) Implication
Chlorohydrin Formation	Addition of HOCl across a double bond.	Increase of +52.0082 Da (for ³⁵Cl).
Isotopic Signature	Natural abundance of ³⁵Cl and ³⁷Cl.	Presence of an M+2 peak with ~32.5% the intensity of the M peak.
α-Chloro Fatty Aldehyde	From HOCl attack on plasmalogen vinyl ether bond.	Specific mass corresponding to the chlorinated aldehyde.
α-Chloro Fatty Acid	Oxidation product of the corresponding aldehyde.	Specific mass; readily ionizes in negative mode.

MS Protocol for Discovery:

• Full Scan MS (Discovery Phase) : Acquire data in both positive and negative ion modes using HRMS. This provides an unbiased survey of all ions in the sample.

• Data Mining : Search the full scan data for ions exhibiting the characteristic chlorine isotopic pattern (M and M+2 peaks).

• Tandem MS (MS/MS for Structural Elucidation) : Perform targeted MS/MS analysis on the candidate chlorinated ions.

  • For α-chloro fatty acids (α-ClFA) , analysis in negative ion mode using selected reaction monitoring (SRM) is highly sensitive. A characteristic transition is the loss of HCl (m/z 289 -> 253 for 2-chlorohexadecanoic acid)[14].

  • For α-chloro fatty aldehydes (α-ClFALD) , which are less stable and ionize poorly, derivatization to a pentafluorobenzyl (PFB) oxime is recommended. This derivative is highly sensitive for detection using gas chromatography-mass spectrometry (GC-MS) with negative-ion chemical ionization (NICI)[13][16][20].

• Fragment Analysis : Interpret the fragmentation patterns to deduce the structure. For example, fragmentation can reveal the position of the chlorine atom and the length of the fatty acyl chains.

Conclusion and Future Outlook

The discovery of novel chlorinated lipids is a rapidly advancing field that bridges analytical chemistry with inflammatory biology. These molecules, once considered mere chemical curiosities, are now recognized as potent signaling molecules and promising biomarkers for diseases driven by leukocyte activation[1][9][10]. The methodologies outlined in this guide provide a robust foundation for researchers to explore the chlorinated lipidome. Future work will likely focus on developing even more sensitive analytical techniques, elucidating the specific signaling pathways modulated by these lipids, and exploring the therapeutic potential of inhibiting their formation via MPO inhibitors[1][2][8]. The continued exploration of this unique class of lipids holds significant promise for developing new diagnostic tools and therapeutic interventions for a wide range of inflammatory disorders.

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• The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties. Archives of Biochemistry and Biophysics.
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• Hypochlorous Acid. RUTHIGEN.
• Hypochlorous acid-mediated modification of cholesterol and phospholipid: analysis of reaction products by gas chromatography-mass spectrometry. Journal of Lipid Research.
• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. Biochemical Society Transactions.
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• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. Biochemical Society Transactions.
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• Growth modulating effects of chlorinated oleic acid in cell cultures. Cell Biology and Toxicology.
• Chlorinated Lipids, a Predictor of Sepsis, Lung Injury and Death. Medindia.
• Novel chlorinated phospholipids—possible biomarkers of chlorine gas exposure. Analytical and Bioanalytical Chemistry.
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"theoretical properties of chlorinated fatty acid esters"

An In-Depth Technical Guide to the Theoretical Properties of Chlorinated Fatty Acid Esters

Foreword

Chlorinated fatty acid esters (CFAEs) represent a diverse class of molecules, spanning from industrial plasticizers and food processing contaminants to biologically formed lipids implicated in inflammatory pathways. Their properties are dictated by a delicate interplay between the alkyl chain length of the parent fatty acid, the nature of the ester group, and, most critically, the number and position of chlorine substituents. Understanding the theoretical underpinnings of these properties is paramount for researchers in environmental science, toxicology, and drug development. This guide synthesizes current knowledge on the synthesis, physicochemical characteristics, analytical determination, and toxicological significance of CFAEs, providing a foundational resource for scientific investigation.

Formation and Synthesis of Chlorinated Fatty Acid Esters

The origin of CFAEs is twofold: they are either synthesized intentionally for industrial applications or formed as byproducts in chemical processes and biological systems.

Industrial Synthesis

The primary industrial application of CFAEs is as secondary plasticizers for polymers like polyvinyl chloride (PVC), where they can enhance flexibility and flame retardancy, often replacing chlorinated paraffins.[1][2] The synthesis typically involves the direct chlorination of fatty acid methyl esters (FAMEs), which are derived from renewable sources like palm, soybean, or animal oils.[1][3]

The process involves bubbling chlorine gas through the FAMEs, often in a series of reaction towers to control the reaction extent.[1] The end point is typically determined by monitoring the density of the mixture, allowing for the production of CFAEs with varying degrees of chlorination to meet specific performance requirements.[3]

Another synthetic route involves the esterification of a pre-chlorinated fatty acid. This can be achieved by reacting the chlorinated fatty acid with an alcohol in the presence of an acid catalyst (e.g., sulfuric acid, boron trifluoride-methanol) or by converting the fatty acid to a more reactive intermediate, such as an acid chloride, which then readily reacts with an alcohol.[4][5] A novel, solvent-free approach uses trichloroisocyanuric acid (TCCA) to α-chlorinate free fatty acids, which can then be esterified.[6]

Biological and Environmental Formation

In biological systems, CFAEs can be formed under conditions of oxidative stress and inflammation. The enzyme myeloperoxidase (MPO), present in neutrophils and other immune cells, generates hypochlorous acid (HOCl) from hydrogen peroxide and chloride ions.[7][8] HOCl can then react with the double bonds of unsaturated fatty acids present in lipids like phospholipids, forming chlorohydrins (a molecule containing both a chlorine and a hydroxyl group).[8] These chlorinated fatty acids can subsequently be esterified within the cell. This pathway is a significant source of endogenous chlorinated lipids that may act as biomarkers for inflammatory diseases.[7][9]

Additionally, CFAEs are known process contaminants in refined edible oils. For example, 3-monochloropropane-1,2-diol (3-MCPD) esters and glycidyl esters (GEs) are formed at high temperatures during the deodorization step of oil refining.[10][11][12] These compounds are of significant toxicological concern due to the potential release of carcinogenic 3-MCPD and glycidol in the gastrointestinal tract.[10][13]

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• 8. Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Exposure to Chloropropanols and Their Fatty Acid Esters and Glycidyl Fatty Acid Esters in the Sixth Total Diet Study — China, 2016–2019 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Solid-Phase Extraction of Chlorinated Lipids from Biological Matrices

Introduction: The Challenge and Significance of Chlorinated Lipids

Chlorinated lipids are a unique class of molecules generated in vivo through the inflammatory response. During inflammation, leukocytes such as neutrophils and monocytes release the enzyme myeloperoxidase (MPO), which catalyzes the production of hypochlorous acid (HOCl).[1][2] This potent oxidant readily reacts with endogenous lipids, particularly the vinyl ether bond of plasmalogens, to form novel chlorinated species like α-chlorofatty aldehydes (α-ClFALD) and their metabolic derivatives, α-chlorofatty acids (α-ClFA).[2][3]

The presence of these chlorinated lipids has been confirmed in various pathological conditions, including atherosclerotic lesions and infarcted myocardial tissue.[1][3] Their role as potential biomarkers and active mediators in inflammatory diseases makes their accurate quantification critical for advancing drug development and understanding disease mechanisms.[2] However, their analysis is challenging due to their low physiological concentrations within highly complex biological matrices like plasma, urine, and tissues.

This application note details a robust and selective method for the extraction and purification of chlorinated lipids using Solid-Phase Extraction (SPE). This protocol is designed to effectively isolate chlorinated lipids from interfering matrix components, thereby enhancing the sensitivity and reliability of subsequent analysis by mass spectrometry (MS).

Principle of the Method: A Two-Stage Purification Strategy

The successful isolation of trace-level chlorinated lipids requires a multi-step approach to systematically remove the overwhelming abundance of non-target molecules. This protocol employs an initial liquid-liquid extraction (LLE) to isolate the total lipid fraction, followed by a highly selective solid-phase extraction (SPE) step to specifically enrich the chlorinated lipid species.

Stage 1: Liquid-Liquid Extraction (LLE) The initial LLE, based on a modified Bligh and Dyer method, uses a chloroform/methanol solvent system to efficiently extract a broad range of lipids from the aqueous biological sample, while precipitating proteins and other macromolecules.[1][4] For samples containing esterified chlorinated lipids, an optional saponification (hydrolysis) step can be integrated to liberate the free chlorinated fatty acids, allowing for the measurement of the total pool.[1][4]

Stage 2: Normal-Phase Solid-Phase Extraction (SPE) The cornerstone of this protocol is the use of an aminopropyl (NH2) bonded silica SPE cartridge.[5][6] This sorbent operates on a normal-phase chromatography principle, where separation is based on the polarity of the analytes.

• The Causality Behind Sorbent Selection: The introduction of an electronegative chlorine atom increases the polarity of a chlorinated fatty acid compared to its unchlorinated analog. The aminopropyl stationary phase is polar and exhibits weak anion exchange properties. This allows it to strongly retain polar compounds, including the target chlorinated lipids, while less polar interferences such as triglycerides, cholesterol esters, and the bulk of unchlorinated fatty acids can be washed away with non-polar organic solvents.[7][8] The target analytes are then selectively eluted using a more polar solvent system, resulting in a significantly cleaner and more concentrated sample for analysis.

Detailed Experimental Protocol

Part A: Initial Total Lipid Extraction from Tissue

This procedure is based on the well-established Bligh and Dyer method for total lipid extraction.[1]

• Homogenization: Homogenize 10–50 mg of frozen tissue in ice-cold saline (0.154 M NaCl). Use a volume appropriate to create a uniform slurry (e.g., 100 µL saline per 10 mg tissue).

• Solvent Addition: Immediately transfer the homogenate to a chilled 16 x 100 mm glass tube. Add 3.5 mL of a methanol/saline (2.5:1, v/v) solution and vortex thoroughly. This step is critical to quench metabolic activity.

• Phase Separation: Add 1.25 mL of chloroform and vortex. Add the internal standard at this stage, if applicable. Add another 1.25 mL of chloroform and 1.25 mL of saline, vortexing after each addition to create a biphasic system.

• Extraction: Centrifuge at 500 x g for 2 minutes to achieve clear phase separation.

• Collection: Carefully collect the lower chloroform layer containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the chloroform extract to complete dryness under a gentle stream of nitrogen. The resulting lipid film is now ready for the optional saponification or direct purification via SPE.

Part B: (Optional) Saponification of Esterified Chlorinated Lipids

This step is performed to hydrolyze ester-linked chlorinated fatty acids, allowing for the analysis of the total (free + esterified) pool.[1][4]

• Resuspension: Resuspend the dried lipid extract from Part A in 180 µL of water.

• Hydrolysis: Add 200 µL of 1 M NaOH. Cap the tube under nitrogen and incubate at 60 °C for 2 hours.

• Neutralization: Cool the sample to room temperature and neutralize by adding 120 µL of ice-cold 2 M HCl.

• Re-extraction: Perform a liquid-liquid extraction on the hydrolyzed sample as described in Part A (steps 3-6) to isolate the now-liberated free fatty acids.

Part C: Solid-Phase Extraction using Aminopropyl (NH2) Cartridge

This procedure isolates chlorinated fatty acids from the crude lipid extract.

• Column Conditioning: Pass 5 mL of methanol through a 500 mg / 3 mL aminopropyl (NH2) SPE cartridge using a vacuum manifold. This solvates the bonded phase. Do not let the column run dry.

• Column Equilibration: Pass 5 mL of n-hexane through the cartridge. This prepares the sorbent for the non-polar sample loading solvent. Let the solvent drain until it reaches the top of the sorbent bed.

• Sample Loading: Reconstitute the dried lipid extract from Part A or B in 1 mL of n-hexane. Load the sample onto the conditioned and equilibrated SPE cartridge. Allow the sample to pass through the sorbent slowly (approx. 1 drop/second).

• Wash 1 (Non-polar Lipids): Elute non-polar interferences like cholesterol esters and triglycerides by passing 5 mL of chloroform/isopropanol (2:1, v/v) through the cartridge.[8] Collect this fraction for separate analysis if desired, otherwise discard.

• Wash 2 (Unchlorinated Fatty Acids): Elute the bulk of less-polar, unchlorinated free fatty acids by passing 5 mL of n-hexane/diethyl ether (85:15, v/v) through the cartridge. Discard this fraction.

• Analyte Elution: Selectively elute the retained chlorinated fatty acids by passing 4 mL of diethyl ether/acetic acid (98:2, v/v) through the cartridge into a clean collection tube.[5][8] The acetic acid ensures that the carboxyl groups of the fatty acids are protonated, facilitating their release from the sorbent.

• Final Preparation: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the purified chlorinated lipids in a small volume (e.g., 150 µL) of a solvent compatible with your analytical system (e.g., methanol/water, 85:15, v/v with 0.1% formic acid for LC-MS analysis).[1][4]

Visualization of the Experimental Workflow

The following diagram illustrates the complete workflow from biological sample to purified analyte, ready for instrumental analysis.

Caption: Workflow for chlorinated lipid extraction and purification.

Quantitative Parameters and Data Summary

For reproducible results, adherence to the specified volumes and concentrations is crucial. The following table summarizes the key quantitative parameters for the SPE protocol.

Step	Parameter	Value / Composition	Purpose
Sorbent	Type	Aminopropyl (NH2) Bonded Silica	Retains polar analytes via normal-phase interaction.
Mass / Volume	500 mg / 3 mL	Provides sufficient capacity for typical biological extracts.
Conditioning	Solvent	Methanol	5 mL
Equilibration	Solvent	n-Hexane	5 mL
Sample Load	Max Lipid Load	~50 mg total lipid	Prevents column overloading and analyte breakthrough.
Solvent	n-Hexane	1 mL
Wash 1	Solvent	Chloroform / Isopropanol (2:1, v/v)	5 mL
Wash 2	Solvent	n-Hexane / Diethyl Ether (85:15, v/v)	5 mL
Elution	Solvent	Diethyl Ether / Acetic Acid (98:2, v/v)	4 mL
Flow Rate	Load & Elution	~1 mL/min (1-2 drops/sec)	Ensures sufficient interaction time between analytes and sorbent.

Troubleshooting Guide

This protocol is robust, but issues can arise. This guide provides solutions to common problems.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Analyte Recovery	Analyte Breakthrough: Sample loaded too quickly or column was overloaded.	Decrease the sample loading flow rate. If overloading is suspected, reduce the amount of initial tissue or use a larger SPE cartridge.
Incomplete Elution: Insufficient volume of elution solvent or elution solvent is not strong enough.	Ensure the full 4 mL of elution solvent is used. A second elution with 2 mL can be performed and analyzed separately to check for residual analyte.
Column Dried Out: Sorbent bed went dry after conditioning and before sample loading.	Always ensure the sorbent bed remains wetted after the conditioning step. If it dries, re-condition and re-equilibrate the column.
Poor Purity / High Matrix	Inefficient Washing: Wash steps were too fast or wash solvent volume was insufficient.	Ensure wash steps are performed at a controlled flow rate. Consider increasing the volume of the wash solvents (e.g., to 6-7 mL).
Channeling: Poor packing of the sorbent bed leading to inefficient interaction.	This is rare with commercial cartridges but can occur. Try a cartridge from a different lot or manufacturer. Ensure the sample and solvents are introduced gently to the center of the bed.
High Backpressure	Particulates in Sample: The lipid extract was not fully clarified and contains particulate matter.	Centrifuge the reconstituted lipid extract at high speed (e.g., >10,000 x g) for 5 minutes before loading onto the SPE cartridge.
High Viscosity / Flow Rate: Sample is being pushed through the cartridge too quickly.	Reduce the vacuum pressure or positive pressure being applied to the manifold to achieve the recommended flow rate.

Conclusion

This application note provides a comprehensive, step-by-step protocol for the selective solid-phase extraction of chlorinated lipids from complex biological samples. By leveraging the principles of normal-phase chromatography with an aminopropyl sorbent, this method effectively separates target analytes from interfering lipids and matrix components. The resulting purified extract is highly suitable for sensitive downstream analysis by LC-MS or GC-MS, enabling researchers, scientists, and drug development professionals to accurately quantify these important inflammatory biomarkers and advance their research.

References

• Strategies for the analysis of chlorinated lipids in biological systems - PMC. (n.d.). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC. (n.d.). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. (2020). MDPI. Retrieved January 5, 2026, from [Link]

• Strategies for the analysis of chlorinated lipids in biological systems. (2012). Society for Redox Biology and Medicine. Retrieved January 5, 2026, from [Link]

• Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. (2020). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Approaches for the Analysis of Chlorinated Lipids - PMC. (n.d.). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Isolation of chlorinated fatty acid methyl esters derived from cell-culture medium and from fish lipids by using an aminopropyl solid-phase extraction column. (2003). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids : Verification and Validation of Extraction, Transesterification and GC-MS/XSD. (n.d.). Semantic Scholar. Retrieved January 5, 2026, from [Link]

• Rapid determination of chlorinated pesticides in fish by freezing-lipid filtration, solid-phase extraction and gas chromatography-mass spectrometry. (2004). Kyung Hee University. Retrieved January 5, 2026, from [Link]

• Solid-phase extraction columns in the analysis of lipids. (2019). AOCS. Retrieved January 5, 2026, from [Link]

• A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. (n.d.). Journal of Lipid Research. Retrieved January 5, 2026, from [Link]

• An improved SPE method for fractionation and identification of phospholipids. (2012). ResearchGate. Retrieved January 5, 2026, from [Link]

• Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia - PMC. (n.d.). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

• Optimized screening of chlorinated paraffins in vegetable oils by planar solid-phase extraction. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Determination of chlorinated fatty acids using SPE, XSD and GC/MS. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Waters Sorbent Selection Guide for solid-phase Extraction. (n.d.). Manuals.plus. Retrieved January 5, 2026, from [Link]

• Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. (2024). NIH National Library of Medicine. Retrieved January 5, 2026, from [Link]

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Application Notes and Protocols for the Use of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as an Internal Standard

Introduction: The Rationale for a Chlorinated Diacylglycerol Analog as an Internal Standard

In the pursuit of accurate and precise quantification of lipids using liquid chromatography-mass spectrometry (LC-MS), the use of an appropriate internal standard (IS) is paramount.[1][2][3] An ideal internal standard should mimic the chemical and physical properties of the analyte(s) of interest, thereby compensating for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer.[1][3] While stable isotope-labeled (SIL) standards are often considered the gold standard, their synthesis can be costly and they may not be available for all lipid species.[4][5]

This application note details the use of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a novel internal standard for the quantification of diacylglycerols (DAGs) and related lipids. Its unique chlorinated structure offers several advantages:

• Structural Similarity: The molecule possesses a glycerol backbone with two fatty acid chains (one oleic acid, C18:1, and one α-linolenic acid, C18:3), making it an excellent structural analog for a range of endogenous diacylglycerols. This similarity ensures comparable extraction efficiency and chromatographic behavior.[5]

• Unique Mass Signature: The presence of a chlorine atom provides a distinct isotopic pattern and a unique mass-to-charge ratio (m/z) that is unlikely to be present in biological samples, thus preventing interference from endogenous lipids.[6][7]

• Chromatographic Co-elution: Due to its structural similarity to endogenous DAGs, it is expected to elute in close proximity to the target analytes, which is a key requirement for effective normalization.[3]

This document will provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective implementation of this internal standard in a quantitative lipidomics workflow.

Physicochemical Properties and Suitability

Property	Value/Description	Rationale for Use as an Internal Standard
Molecular Formula	C39H65ClO4	Unique elemental composition not typically found in biological systems.
Molecular Weight	649.4 g/mol (for ³⁵Cl isotope)	Provides a distinct mass for selective detection by mass spectrometry.
Structure	Glycerol backbone with one oleoyl (18:1) and one linolenoyl (18:3) ester, and one chlorine atom.	Structurally analogous to common diacylglycerols, ensuring similar behavior during sample processing and analysis.
Solubility	Soluble in organic solvents such as methanol, ethanol, chloroform, and methyl tert-butyl ether (MTBE).	Compatible with common lipid extraction solvents.

Experimental Workflow for Quantitative Lipid Analysis

The successful application of an internal standard relies on a robust and reproducible workflow. The following diagram and protocol outline the key steps for the quantification of diacylglycerols in a biological matrix (e.g., plasma, cell lysate) using 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as the internal standard.

Caption: Figure 1. Workflow for Lipid Quantification.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Prepare a 1 mg/mL Stock Solution: Accurately weigh 1 mg of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate and dissolve it in 1 mL of a suitable organic solvent (e.g., chloroform or ethanol). Store this stock solution in an amber glass vial at -20°C or lower.

• Prepare a 10 µg/mL Working Solution: Dilute the stock solution 1:100 with methanol or isopropanol to create a working solution. This solution will be used to spike samples. The final concentration of the working solution should be optimized based on the expected concentration of the analytes in the samples and the sensitivity of the mass spectrometer.

Protocol 2: Sample Preparation and Lipid Extraction

This protocol is a modified version of the widely used MTBE (methyl tert-butyl ether) method for lipid extraction.

• Sample Aliquoting: To a 2 mL microcentrifuge tube, add 50 µL of the biological sample (e.g., plasma).

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL internal standard working solution to each sample, calibrator, and quality control (QC) sample. This early addition ensures that the IS compensates for variability throughout the entire extraction process.[1]

• Methanol Addition: Add 200 µL of cold methanol to the tube to precipitate proteins. Vortex thoroughly for 10 seconds.

• MTBE Addition: Add 750 µL of MTBE. Vortex for 1 minute to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 10 seconds.

• Centrifugation: Centrifuge the samples at 14,000 x g for 5 minutes at 4°C. Three layers will be visible: an upper organic layer (containing lipids), a lower aqueous layer, and a protein pellet at the interface.

• Collection of Organic Layer: Carefully collect the upper organic layer (approximately 600 µL) and transfer it to a new 1.5 mL tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., 90:10 acetonitrile/water with 10 mM ammonium formate). Vortex for 20 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Method Development

The following parameters provide a starting point for method development and should be optimized for the specific LC-MS system being used.

Liquid Chromatography (LC) Parameters

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is recommended for the separation of diacylglycerols.

• Mobile Phase A: 60:40 Acetonitrile:Water (v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile (v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Ramp to 100% B

  • 15-18 min: Hold at 100% B

  • 18-18.1 min: Return to 30% B

  • 18.1-22 min: Re-equilibration at 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Parameters

Detection is performed using a tandem mass spectrometer (e.g., a triple quadrupole) in positive electrospray ionization (ESI+) mode, monitoring specific Multiple Reaction Monitoring (MRM) transitions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Internal Standard	666.4 [M+NH₄]⁺	339.3 (Loss of linolenic acid)	25
Hypothetical Analyte: DAG(18:1/18:2)	638.6 [M+NH₄]⁺	339.3 (Loss of linoleic acid)	25

Note: The precursor ion for both the internal standard and the analyte is represented as the ammonium adduct ([M+NH₄]⁺), which is common for neutral lipids in positive ESI mode with ammonium formate in the mobile phase. The product ions correspond to the neutral loss of one of the fatty acid chains. These transitions are predictive and must be empirically optimized by infusing the pure standard.

Method Validation and Quality Control

To ensure the reliability of the quantitative data, the analytical method must be validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[8][9][10]

Key Validation Parameters

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[10] This is assessed by analyzing blank matrix samples to ensure no interfering peaks are present at the retention time of the analyte and the internal standard.

• Linearity and Range: The calibration curve should demonstrate a linear relationship between the peak area ratio (analyte/IS) and the concentration over a defined range. A minimum of five non-zero standards should be used.

• Accuracy and Precision: Assessed by analyzing quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in multiple replicates. Accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the coefficient of variation (CV) for precision should not exceed 15% (20% for LLOQ).[9]

• Stability: The stability of the analyte and internal standard should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

The following diagram illustrates the logical flow for validating the analytical method.

Caption: Figure 2. Method Validation Logic.

Conclusion

References

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. (n.d.). Scion Instruments. Retrieved January 5, 2026, from [Link]

• Internal standard. (2023, December 19). In Wikipedia. Retrieved January 5, 2026, from [Link]

• How to Use Internal Standards. (2024, December 16). Mason Technology. Retrieved January 5, 2026, from [Link]

• When Should an Internal Standard be Used?. (2019, August 1). LCGC International. Retrieved January 5, 2026, from [Link]

• List of internal standards used for lipidomics analysis. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. (2019, June 26). ACS Publications. Retrieved January 5, 2026, from [Link]

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• Measuring Lipid Composition – LC-MS/MS. (2017, March 31). EUNCL. Retrieved January 5, 2026, from [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. (2011, March 1). PubMed Central (PMC). Retrieved January 5, 2026, from [Link]

• Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2022, January 11). ResearchGate. Retrieved January 5, 2026, from [Link]

• Approaches for the Analysis of Chlorinated Lipids. (2013, December 15). PubMed Central (PMC). Retrieved January 5, 2026, from [Link]

• Approaches for the Analysis of Chlorinated Lipids. (2013, December 15). National Center for Biotechnology Information. Retrieved January 5, 2026, from [Link]

• Q2(R2) Validation of Analytical Procedures. (2023, December). U.S. Food and Drug Administration (FDA). Retrieved January 5, 2026, from [Link]

• Strategies for the analysis of chlorinated lipids in biological systems. (2014, May 1). PubMed Central (PMC). Retrieved January 5, 2026, from [Link]

• 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. (n.d.). Chembase.cn. Retrieved January 5, 2026, from [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May). U.S. Food and Drug Administration (FDA). Retrieved January 5, 2026, from [Link]

• Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. (2014, October 15). PubMed. Retrieved January 5, 2026, from [Link]

• FDA issues revised guidance for analytical method validation. (2015, October). ResearchGate. Retrieved January 5, 2026, from [Link]

• What Is FDA Method Validation Guidance and Its Importance?. (2025, August 6). Altabrisa Group. Retrieved January 5, 2026, from [Link]

• (PDF) Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2025, August 6). ResearchGate. Retrieved January 5, 2026, from [Link]

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Application Notes & Protocols: A Comprehensive Guide to In Vitro Bioactivity Testing of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Introduction: Rationale for Bioactivity Screening

The compound 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a novel, complex lipid molecule possessing several structural motifs that suggest significant, unexplored biological activity. As a synthesized ester, its potential bioactivities are not yet characterized in public literature.[1][2][3] This guide provides a strategic framework and detailed protocols for its initial in vitro evaluation.

The rationale for investigating this compound stems from its constituent parts:

• Chlorinated Glycerol Backbone: The structure contains a chlorohydrin moiety. Chlorinated lipids are known to be generated endogenously under conditions of inflammation and oxidative stress by the enzyme myeloperoxidase.[4] These molecules can be potent biological mediators, often exhibiting both pro-inflammatory and cytotoxic properties that are relevant in pathophysiology.[4][5]

• Monoacylglycerol (MAG) Structure: The core is related to monoacylglycerols, a class of lipids with diverse biological roles. MAGs are key signaling molecules, notably as endocannabinoids (e.g., 2-arachidonoylglycerol), and their metabolism is a therapeutic target for neurological and inflammatory diseases.[6][7]

• Oleic and α-Linolenic Acid Esters: The compound is esterified with two biologically significant fatty acids. Oleic acid (an omega-9 fatty acid) and α-linolenic acid (an omega-3 fatty acid) and their derivatives are known to possess anti-inflammatory, antimicrobial, and anticancer properties.[8][9][10] Specifically, omega-3 fatty acids are precursors to specialized pro-resolving mediators that actively terminate inflammation.[11]

Given this unique combination of a reactive chlorohydrin, a signaling-related MAG backbone, and bioactive fatty acid chains, we hypothesize that this compound may exhibit potent effects in assays measuring cytotoxicity, inflammation, and microbial growth. This document outlines the primary screening protocols to test these hypotheses.

Essential Pre-Assay Considerations: Handling a Novel Lipid

Lipidic compounds present unique handling challenges in aqueous cell culture media. Proper preparation is critical for obtaining reproducible and meaningful data.

2.1 Stock Solution Preparation and Storage The solubility of this compound in aqueous buffers is expected to be very low.

• Primary Solvent Selection: Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in an organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice due to its high solubilizing power and compatibility with most cell-based assays at low final concentrations. Anhydrous ethanol is a suitable alternative.

• Working Solutions: Prepare intermediate dilutions from the primary stock using the same organic solvent. Subsequent dilutions into aqueous assay media should be done immediately before use to minimize precipitation.

• Vortexing and Sonication: When diluting into aqueous media, vortex vigorously. For stubborn compounds, brief bath sonication may aid dispersion, but care must be taken to avoid excessive heat.

• Storage: Store the primary stock solution at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade unsaturated fatty acid chains. Protect from light.

2.2 Vehicle Controls: The Critical Baseline The organic solvent used to dissolve the test compound can have its own biological effects.

• Causality: To ensure that any observed bioactivity is due to the compound and not the solvent, every experiment must include a "vehicle control."

• Protocol: The vehicle control consists of cells treated with the same final concentration of the solvent (e.g., 0.1% DMSO) as the highest concentration of the test compound used. The final solvent concentration should ideally be kept below 0.5% (v/v) in most cell-based assays to avoid solvent-induced toxicity.

Protocol Suite 1: Cytotoxicity and Antiproliferative Screening

A fundamental first step in characterizing any novel compound is to assess its effect on cell viability and proliferation.[12] These assays help determine a compound's therapeutic window and can identify potential anticancer activity.[13]

3.1 Assay Principle: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay The MTT assay is a colorimetric method that measures the metabolic activity of living cells.[14] Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan. The amount of formazan produced, which is solubilized for measurement, is directly proportional to the number of metabolically active cells.

3.2 Detailed Protocol: MTT Assay for IC₅₀ Determination

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium). Incubate for 18-24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a series of 2x concentrated serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle controls (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO₂ incubator.[15]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well. Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium. Add 150 µL of a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.[15]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot % Viability against the logarithm of the compound concentration.

  • Use non-linear regression (sigmoidal dose-response curve) to calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound required to inhibit cell growth by 50%.[15]

3.3 Data Presentation Summarize the results in a table for clear comparison across different cell lines or time points.

Cell Line	Treatment Duration (h)	IC₅₀ (µM)
MCF-7	48	Value
A549	48	Value
HeLa	48	Value

3.4 Workflow and Pathway Visualization

Caption: General workflow for in vitro cytotoxicity testing.

Protocol Suite 2: Anti-Inflammatory Activity Screening

Chronic inflammation is implicated in numerous diseases. The structural components of the test compound, particularly the α-linolenic acid moiety and its potential interaction with inflammatory enzymes, warrant investigation into its anti-inflammatory capacity.[8][10]

4.1 Assay Principle: Inhibition of Nitric Oxide (NO) Production in Macrophages Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages (e.g., RAW 264.7 cell line). LPS stimulation induces the expression of inducible nitric oxide synthase (iNOS), which produces large amounts of nitric oxide (NO), a key inflammatory mediator. The Griess assay is a simple colorimetric method to quantify nitrite (NO₂⁻), a stable breakdown product of NO in culture medium. A reduction in nitrite levels in the presence of the test compound indicates potential anti-inflammatory activity.

4.2 Detailed Protocol: Griess Assay for NO Inhibition

• Cytotoxicity Pre-Screen: First, perform an MTT assay on the macrophage cell line (e.g., RAW 264.7) with the test compound alone. Causality: This is a critical self-validating step to identify a non-toxic concentration range. Any observed decrease in NO must be due to anti-inflammatory effects, not simply cell death.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at an appropriate density (e.g., 5 x 10⁴ cells/well) and incubate for 24 hours.

• Compound Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1-2 hours. Include a vehicle control and a positive control (e.g., Dexamethasone).[8]

• Inflammatory Stimulation: Add LPS to all wells (except the negative control wells) to a final concentration of 1 µg/mL to induce an inflammatory response.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well. Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well. Incubate for another 10 minutes.

  • A purple/magenta color will develop. Measure the absorbance at 540 nm within 30 minutes.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the percentage of NO inhibition relative to the LPS-stimulated vehicle control.

4.3 Pathway Visualization

Caption: Potential inhibition of the LPS-induced inflammatory pathway.

Protocol Suite 3: Antimicrobial Activity Screening

Fatty acids and their esters are well-documented antimicrobial agents that often act by disrupting bacterial cell membranes.[9][16] The unique structure of the test compound merits evaluation against common pathogenic bacteria.

5.1 Assay Principle: Broth Microdilution for MIC Determination The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of a compound that visibly inhibits the growth of a microorganism after overnight incubation.

5.2 Detailed Protocol: Broth Microdilution Assay

• Bacterial Strains: Use representative Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) strains.

• Inoculum Preparation: Prepare a bacterial inoculum from an overnight culture, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the assay wells.

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compound in a suitable sterile broth (e.g., Mueller-Hinton Broth). The final volume in each well should be 100 µL.

• Controls:

  • Sterility Control: Well with broth only (no bacteria or compound).

  • Growth Control: Well with broth and bacteria (no compound).

  • Vehicle Control: Well with broth, bacteria, and the highest concentration of solvent.

  • Positive Control: A known antibiotic (e.g., ampicillin or gentamicin).

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well (except the sterility control), bringing the final volume to 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., no bacterial growth). This can be assessed visually or by measuring the absorbance at 600 nm.

5.3 Data Presentation Record the MIC values in a clear, tabular format.

Bacterial Strain	Gram Type	MIC (µg/mL)
S. aureus	Positive	Value
E. coli	Negative	Value
P. aeruginosa	Negative	Value

References

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Application Notes and Protocols: 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in Cell Culture

Introduction: A Novel Bioactive Lipid Analog for Cellular Research

1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a synthetic diacylglycerol (DAG) analog with a unique structural composition. It incorporates two biologically significant fatty acids, oleic acid (an omega-9 monounsaturated fatty acid) and alpha-linolenic acid (an omega-3 polyunsaturated fatty acid), into a chlorinated glycerol backbone. This distinct structure suggests its potential as a modulator of cellular signaling pathways, particularly those governed by lipid second messengers. The presence of oleic and alpha-linolenic acids, both known for their roles in various cellular processes including cancer cell proliferation and apoptosis, combined with the diacylglycerol-like core, positions this molecule as a compound of interest for researchers in oncology, cell biology, and drug development.[1][2][3][4]

The reprogramming of lipid metabolism is a hallmark of many cancers, supporting rapid proliferation and survival.[5][6][7] Fatty acids and their derivatives can influence these processes, with some, like alpha-linolenic acid, demonstrating anti-tumor effects by inducing apoptosis and inhibiting metastasis.[2][3] Diacylglycerol itself is a critical second messenger that activates a range of downstream effectors, most notably the Protein Kinase C (PKC) family of enzymes, which are central regulators of cell fate.[8][9] The introduction of a chlorine atom to the glycerol backbone may enhance the molecule's stability or alter its interaction with target proteins, potentially leading to unique biological activities compared to naturally occurring lipids.

These application notes provide a hypothesized mechanism of action and detailed protocols for the initial characterization of the cellular effects of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, with a primary focus on its potential as a pro-apoptotic agent in cancer cell lines.

Hypothesized Mechanism of Action: A Multi-faceted Approach to Inducing Apoptosis

We postulate that 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate exerts its cytotoxic effects on cancer cells through a multi-pronged mechanism centered on the activation of apoptotic signaling pathways.

• Diacylglycerol Mimicry and PKC Activation: The core structure of the molecule resembles diacylglycerol, a key activator of the Protein Kinase C (PKC) family.[9][10] We hypothesize that it functions as a DAG mimetic, binding to and activating specific PKC isoforms. Certain PKC isoforms, such as PKCδ, have been implicated in promoting apoptosis in response to various stimuli.[11][12][13] Activation of these pro-apoptotic PKC isoforms can initiate a cascade of events leading to programmed cell death.

• Contribution of Fatty Acid Moieties: The constituent fatty acids, oleic acid and alpha-linolenic acid, are not merely passive components. Alpha-linolenic acid has been shown to induce apoptosis in various cancer cell lines, potentially through the generation of reactive oxygen species and modulation of pro- and anti-apoptotic proteins.[2][3] Oleic acid, while sometimes considered protective, can also contribute to cytotoxicity in certain contexts and influences membrane fluidity, which can impact signaling events at the cell surface.[4][14]

• Role of the Chlorinated Backbone: The presence of a chlorine atom may increase the lipophilicity of the molecule, facilitating its entry into the cell and partitioning into cellular membranes. Furthermore, chlorinated lipids are known to be biologically active and can be generated during inflammatory conditions, suggesting they can interact with and modulate cellular machinery.[15][16][17] This modification could also enhance the stability of the molecule against metabolic degradation, leading to a more sustained activation of downstream signaling pathways.

The convergence of these three features—DAG mimicry, the inherent bioactivity of the fatty acid chains, and the influence of the chlorinated glycerol core—is proposed to synergistically drive cancer cells towards apoptosis.

Proposed Signaling Pathway

Caption: Hypothesized signaling pathway for apoptosis induction.

Experimental Protocols

The following protocols are designed for the initial in vitro evaluation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in a relevant cancer cell line (e.g., MCF-7 breast cancer cells, HT-29 colon cancer cells).

Protocol 1: Preparation of Stock Solution

Rationale: Due to the lipophilic nature of the compound, a proper solvent system is crucial for its solubilization and delivery to cells in an aqueous culture medium.[][19][20] Dimethyl sulfoxide (DMSO) is a common solvent for such compounds in cell culture experiments.

Materials:

• 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

• Anhydrous cell culture grade DMSO

• Sterile, amber microcentrifuge tubes

Procedure:

• Accurately weigh a small amount of the compound (e.g., 1-5 mg) in a sterile, amber microcentrifuge tube to protect it from light.

• Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Vortex thoroughly until the compound is completely dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Determination of Cytotoxicity using MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[21][22] This will allow for the determination of the effective concentration range of the compound.

Materials:

• Selected cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Compound stock solution

• MTT solution (5 mg/mL in PBS)

• DMSO

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and allow them to adhere overnight.

• Prepare serial dilutions of the compound in complete medium from the stock solution. The final DMSO concentration in all wells, including the vehicle control, should be less than 0.5% to avoid solvent-induced toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include wells with medium only (blank) and medium with DMSO (vehicle control).

• Incubate the plate for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO2.

• At the end of each incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Data Presentation: Cytotoxicity Profile

Concentration (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
0 (Vehicle)	100	100	100
1
5
10
25
50
100

This table should be populated with experimental data to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol 3: Assessment of Apoptosis by Annexin V/Propidium Iodide Staining

Rationale: Annexin V is a protein that binds to phosphatidylserine, which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live cells, thus staining late apoptotic and necrotic cells. This dual staining allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Selected cancer cell line

• 6-well cell culture plates

• Compound stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat the cells with the compound at concentrations around the determined IC50 value for 24 or 48 hours. Include a vehicle control.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

Experimental Workflow Visualization

Caption: A streamlined workflow for assessing cytotoxicity and apoptosis.

Further Applications and Considerations

Beyond its potential as a pro-apoptotic agent in cancer, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate could be explored in other areas of cell biology:

• Lipid Metabolism Studies: This compound can be used as a tool to investigate the cellular uptake and metabolism of complex lipids and to study how modifications to the glycerol backbone affect these processes.[5][23]

• Drug Delivery: Its lipophilic nature suggests potential as a component of lipid-based drug delivery systems, such as liposomes or solid lipid nanoparticles, to enhance the delivery of other therapeutic agents.

• Inflammation Research: Given that chlorinated lipids are associated with inflammation, this molecule could be used to study the cellular responses to such lipids in immune cells and other relevant cell types.[15][16]

Solvent and Stability: Always use a high-purity, anhydrous solvent for the stock solution to prevent hydrolysis. The stability of the compound in aqueous culture medium over the course of the experiment should be considered.

Cell Line Specificity: The effects of this compound are likely to be cell-type dependent. It is recommended to test its activity in a panel of cell lines, including both cancerous and non-cancerous cells, to assess its specificity and potential therapeutic window.

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Unveiling the Hidden Inflammatory Signals: A Comprehensive Lipidomics Workflow for the Identification of Novel Chlorinated Lipids

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Chlorinated Lipids in Disease Pathology

In the landscape of inflammatory diseases, the role of lipids extends far beyond simple energy storage or structural components. A unique and increasingly significant class of lipids, known as chlorinated lipids, are emerging as critical mediators and biomarkers of disease.[1][2] These lipids are not products of standard metabolic pathways but are formed under conditions of oxidative stress, particularly during inflammation. The process is initiated by the enzyme myeloperoxidase (MPO), which is abundant in phagocytic leukocytes like neutrophils and monocytes.[3][4] MPO catalyzes the reaction between hydrogen peroxide and chloride ions to produce hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent.[3][5][6]

HOCl readily reacts with endogenous lipids, particularly plasmalogens, which are rich in the cell membranes of inflammatory and endothelial cells.[3][5] This reaction targets the vinyl ether bond of plasmalogens, generating α-chlorofatty aldehydes as the initial product.[3][7] These aldehydes are then metabolically converted into more stable α-chlorofatty acids and α-chlorofatty alcohols.[5] Accumulating evidence suggests these novel lipid species are not mere bystanders; they possess potent biological activities, including inducing the expression of pro-inflammatory proteins like COX-2, inhibiting endothelial nitric oxide synthase (eNOS), and acting as chemoattractants for neutrophils.[2][3]

The discovery and characterization of these molecules are paramount for understanding their role in the pathology of diseases such as atherosclerosis, myocardial infarction, and inflammatory arthritis.[4][7] However, identifying these novel, often low-abundance, lipids within a complex biological matrix presents significant analytical challenges.[3][6] Their unique structures are absent from standard lipid databases, necessitating a specialized workflow that combines robust sample preparation, high-resolution analytical techniques, and meticulous data interpretation.

This guide provides a comprehensive, field-proven workflow for the identification of novel chlorinated lipids. We will delve into the causality behind each experimental choice, offering detailed protocols and data analysis strategies designed to empower researchers in this exciting and rapidly advancing field.

A Roadmap for Discovery: The Chlorinated Lipidomics Workflow

The journey from a biological sample to the confident identification of a novel chlorinated lipid requires a multi-stage, systematic approach. Each step is designed to isolate, detect, and characterize these unique molecules while minimizing artifacts and ensuring data integrity. The overall workflow is visualized below.

Caption: High-level overview of the chlorinated lipidomics workflow.

Part I: Sample Preparation and Lipid Extraction

The foundation of any successful lipidomics experiment is meticulous sample preparation. The goal is to quantitatively extract the lipids of interest while preventing their degradation. Chlorinated lipids, like other lipids, are susceptible to oxidation and enzymatic degradation, which can create artifacts and confound results.[8][9]

Protocol 1: Modified Bligh-Dyer Lipid Extraction

This protocol is a robust method for extracting a broad range of lipids from various biological matrices, including plasma, tissues, and cell pellets.[7][8][10] The use of chloroform/methanol creates a monophasic system that efficiently disrupts cell membranes and solubilizes lipids, after which a phase separation is induced to isolate the lipid-containing organic layer.

Rationale: The Bligh-Dyer method is chosen for its efficiency in extracting both polar and nonpolar lipids.[11] It is critical to use glass tubes and vials throughout the procedure, as plasticizers can leach from plastic containers and interfere with mass spectrometry analysis.[8] The addition of an antioxidant like butylated hydroxytoluene (BHT) is a self-validating step to minimize in-process oxidation of unsaturated lipid chains.[8]

Reagents and Equipment

Reagents

HPLC-grade Chloroform

HPLC-grade Methanol

0.9% Saline (NaCl in Milli-Q water)

Butylated Hydroxytoluene (BHT)

Stable Isotope Internal Standards (Optional but Recommended)

Nitrogen Gas

Equipment

Glass culture tubes with Teflon-lined caps

Vortex mixer

Centrifuge (capable of 4°C and >500 x g)

Pipettes (glass or with solvent-compatible tips)

Sample evaporator (e.g., nitrogen blow-down)

Step-by-Step Methodology:

• Sample Preparation:

  • Tissues: Weigh 10-50 mg of flash-frozen tissue and place it in a chilled 16x100 mm glass tube. Keep frozen to minimize enzymatic activity.[7][8]

  • Cells: Use a cell pellet containing approximately 1 x 107 cells.[8]

  • Plasma: Use 25-50 µL of plasma.[7]

• Homogenization & Initial Extraction:

  • To the sample, add 3.5 mL of a pre-chilled methanol/saline (2.5/1, v/v) solution. For tissues, this should be done while the tissue is still frozen.[7]

  • Add 100 µM BHT to the solvent mixture to prevent oxidation.[8]

  • (Optional) Add a mixture of stable isotope-labeled internal standards at this stage to correct for extraction efficiency and downstream variability.

  • Vortex vigorously for 1 minute to homogenize the sample.

• Phase Separation:

  • Add 1.25 mL of HPLC-grade chloroform to the tube and vortex thoroughly.[7]

  • Add an additional 1.25 mL of 0.9% saline and vortex again.

  • Centrifuge the mixture at 500 x g for 5 minutes at 4°C to induce phase separation.[7] You will observe two distinct layers: an upper aqueous/methanol layer and a lower chloroform layer containing the lipids.

• Lipid Collection:

  • Carefully collect the lower chloroform phase using a glass Pasteur pipette or Hamilton syringe and transfer it to a clean glass tube. Be cautious not to disturb the protein disk at the interface.

  • Re-extract the remaining upper phase by adding another 2 mL of chloroform, vortexing, and centrifuging as before. Collect the lower phase and combine it with the first extract.

• Drying and Storage:

  • Evaporate the pooled chloroform extracts to complete dryness under a gentle stream of nitrogen gas.

  • The resulting lipid film can be stored at -80°C under an argon or nitrogen atmosphere until analysis.[8]

Protocol 2: Derivatization of α-Chlorofatty Aldehydes

While α-chlorofatty acids can be readily detected by electrospray ionization (ESI) in negative ion mode, α-chlorofatty aldehydes and alcohols are less polar and unstable under ESI conditions.[3] Derivatization is therefore essential to enhance their ionization efficiency and enable sensitive detection, typically by gas chromatography with negative ion chemical ionization mass spectrometry (NICI-MS).[3][5]

Rationale: This protocol converts the aldehyde functional group into a pentafluorobenzyl oxime (PFBO) derivative. The highly electronegative fluorine atoms on the PFB group make the molecule exceptionally sensitive to capture electrons in NICI, allowing for detection in the femtomole range.[3]

Step-by-Step Methodology:

• Sample Preparation: Start with the dried lipid extract from Protocol 1.

• Reaction Setup:

  • Re-suspend the dried lipid extract in 300 µL of ethanol.

  • Add 300 µL of a 6 mg/mL solution of pentafluorobenzyl hydroxylamine in water.[3]

  • Vortex the mixture thoroughly.

• Incubation:

  • Allow the reaction to proceed at room temperature for 25 minutes.[3]

• Quenching and Extraction:

  • Terminate the reaction by adding 1.2 mL of Milli-Q water.

  • Add 2 mL of a cyclohexane/ethyl ether mixture (4/1, v/v) and vortex to extract the derivatized lipids.[3]

  • Centrifuge to separate the phases.

  • Collect the upper organic phase containing the PFBO-derivatized α-chlorofatty aldehydes.

  • Dry the extract under nitrogen and reconstitute in a suitable solvent (e.g., isooctane) for GC-MS analysis.

Part II: Analytical Separation and Mass Spectrometry

This stage is where the separation and detection of individual lipid species occurs. The combination of liquid chromatography and high-resolution mass spectrometry (LC-MS/MS) is the cornerstone of modern lipidomics, providing the sensitivity and specificity needed to identify novel compounds.

Caption: LC-MS/MS workflow for chlorinated lipid analysis.

Instrumentation and Methodology

1. Liquid Chromatography (LC): Ultra-high performance liquid chromatography (UHPLC) is preferred for its superior resolution and shorter analysis times.[12] A reversed-phase C18 column is highly effective for lipidomics, separating lipids based on their acyl chain length and degree of unsaturation.[13][14] More polar lipids, such as oxidized or chlorinated species, typically elute earlier than their unmodified counterparts.[13]

Example UHPLC Parameters
Column	Reversed-phase C18, e.g., 1.7 µm particle size, 2.1 x 100 mm
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Acetate
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Acetate
Flow Rate	0.3 mL/min
Gradient	Start at 30% B, ramp to 100% B over 20 min, hold, re-equilibrate
Column Temp.	55 °C

2. High-Resolution Mass Spectrometry (HRMS): Instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometers are essential.[8][15] Their ability to provide accurate mass measurements (to within 5 ppm) is critical for determining the elemental composition of novel compounds and distinguishing between isobaric species. Analysis should be performed in both positive and negative ionization modes to capture the widest range of lipid classes.

3. Key Mass Spectrometry Scan Functions: A combination of untargeted and targeted scanning strategies is the most powerful approach for discovering novel chlorinated lipids.

• Full Scan (MS1): This is a survey scan that detects all ions within a specified mass range. For chlorinated lipids, the key diagnostic feature in the MS1 spectrum is the chlorine isotope pattern . Due to the natural abundance of 35Cl (~75.8%) and 37Cl (~24.2%), any monochlorinated lipid will appear as a pair of peaks separated by ~2 Da with an intensity ratio of approximately 3:1.[13] This is a definitive signature of a chlorinated compound.

• Tandem MS (MS/MS or MS2): In a data-dependent acquisition (DDA) experiment, the most intense ions from the MS1 scan are automatically selected, isolated, and fragmented. The resulting fragment ions provide a fingerprint that is used to elucidate the lipid's structure, such as identifying the headgroup and acyl chains.[1][16]

• Neutral Loss Scanning (NLS): This is a powerful targeted technique for specifically hunting chlorinated lipids. The mass spectrometer is set to detect only those precursor ions that lose a specific neutral fragment. For chlorinated lipids like chlorohydrins, the characteristic neutral loss is that of hydrochloric acid (HCl), which has a mass of ~36 Da for H35Cl and ~38 Da for H37Cl.[13] Scanning for a neutral loss of 36 Da is a highly specific way to filter the data for potential chlorohydrins.

Part III: Data Processing and Novel Structure Elucidation

Raw data from the mass spectrometer is a complex collection of millions of data points. Specialized software and a systematic workflow are required to process this data and pinpoint the novel chlorinated species.

Caption: Data analysis workflow for novel chlorinated lipid identification.

Data Analysis Workflow

• Data Processing: The initial steps involve using software to convert the raw data into a list of features (defined by m/z, retention time, and intensity). This includes peak picking, retention time alignment, and filtering out features present in procedural blanks.

• Candidate Filtering: This is the crucial step for homing in on potential chlorinated lipids from thousands of detected features.

  • Chlorine Isotope Pattern: Apply a computational filter to the feature list to select only those features that exhibit the characteristic 3:1 isotopic pattern for 35Cl/37Cl.

  • Neutral Loss: If NLS data was acquired, filter for features that show a neutral loss of 36 Da.

• Database Searching: The filtered candidate list is then searched against comprehensive lipid databases like LIPID MAPS.[17] This step quickly annotates any known chlorinated lipids in the sample. Features that do not return a match are flagged as potential novel lipids.

• Manual MS/MS Spectral Interpretation: This is the most critical and expertise-driven part of the workflow. For each novel candidate, the MS/MS spectrum must be manually interpreted to piece together its structure. The analyst looks for:

  • Headgroup Fragments: Specific fragments that identify the lipid class (e.g., m/z 184.0733 for phosphocholine).

  • Fatty Acyl Fragments: Ions corresponding to the individual fatty acid chains.

  • Chlorine-Containing Fragments: The presence of the 3:1 isotope pattern on fragment ions can help pinpoint the location of the chlorine atom on the molecule.

Software Tools for Lipidomics

A variety of software packages are available to assist in the data analysis workflow. While no single software is a complete solution for novel identification, they provide essential tools for processing and visualization.

Software	Key Features	Developer/Source
MS-DIAL	Open-source platform for untargeted data processing, peak annotation, and MS/MS database searching.	RIKEN/UC Davis
LipidSearch	Commercial software for automated identification of lipids from a comprehensive database.[8]	Thermo Fisher Scientific
LipidMatch	An open-source R-based workflow for in-depth lipid annotation and visualization.[18]	Innovative Omics
LIPID MAPS	A comprehensive online database and suite of tools for lipid classification, structure drawing, and mass spectrometry data analysis.[17]	NIH Initiative

Trustworthiness and Validation: The proposed structure of a novel lipid must be considered putative until further validation. High-resolution mass spectrometry provides strong evidence for the elemental formula. However, absolute confirmation of the structure, including the precise position of the chlorine atom and stereochemistry, ultimately requires comparison to a chemically synthesized authentic standard.

Conclusion and Future Perspectives

The workflow detailed in this guide provides a robust and validated framework for the discovery of novel chlorinated lipids. By integrating careful sample preparation, high-resolution LC-MS/MS analysis with specialized scan functions, and a systematic data interrogation strategy, researchers can confidently navigate the complexity of the lipidome to uncover these important signaling molecules.

The continued exploration of the "chlorinated lipidome" holds immense promise. Identifying these molecules in various disease models can provide new mechanistic insights into the role of MPO-driven inflammation and may yield novel biomarkers for disease diagnosis and therapeutic monitoring. As analytical technologies continue to advance, we anticipate that even more of these previously hidden mediators will be discovered, further revolutionizing our understanding of lipid signaling in health and disease.

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Application Notes and Protocols for the Derivatization of Chlorinated Lipids for GC-MS Analysis

Introduction: The Analytical Imperative for Derivatizing Chlorinated Lipids

Chlorinated lipids are a class of molecules generated in vivo through the action of myeloperoxidase (MPO), an enzyme abundant in leukocytes.[1] This process, involving the reaction of hypochlorous acid (HOCl) with endogenous lipids like plasmalogens, produces bioactive molecules such as α-chlorofatty aldehydes (α-ClFALD), which are subsequently metabolized to α-chlorofatty acids (α-ClFA) and α-chlorofatty alcohols (α-ClFOH).[1] These chlorinated lipids have been implicated in the pathogenesis of various inflammatory diseases, including atherosclerosis and ischemic-reperfusion injury, making their accurate quantification crucial for both basic research and clinical diagnostics.[2][3]

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of lipids due to its high chromatographic resolution and sensitive detection capabilities. However, the direct analysis of chlorinated lipids by GC-MS is often hindered by their low volatility and thermal instability.[4] Derivatization, the chemical modification of an analyte to enhance its analytical properties, is therefore an essential step in the analytical workflow.[4] This application note provides a comprehensive guide to the derivatization of chlorinated lipids for GC-MS analysis, detailing the rationale behind various derivatization strategies and providing field-proven protocols for their successful implementation.

Core Principles of Derivatization for GC-MS

The primary goals of derivatizing chlorinated lipids for GC-MS analysis are:

• Increased Volatility: To allow for the elution of the analytes from the GC column at reasonable temperatures without thermal degradation.

• Improved Thermal Stability: To prevent the decomposition of the analytes in the hot GC injector and column.

• Enhanced Detection Sensitivity: To introduce moieties that improve ionization efficiency and detector response, particularly for sensitive detection modes like negative-ion chemical ionization (NICI).

The choice of derivatization reagent is dictated by the functional groups present in the chlorinated lipid of interest (e.g., aldehyde, carboxyl, hydroxyl) and the desired analytical outcome.

Pentafluorobenzyl (PFB) Derivatization: The Gold Standard for Electrophilic Analytes

Pentafluorobenzyl bromide (PFB-Br) and its analogues are highly effective derivatizing agents for electrophilic compounds, including the various classes of chlorinated lipids.[5][6] The resulting PFB derivatives are highly electronegative due to the presence of five fluorine atoms, which makes them ideal for highly sensitive detection by GC-MS in the negative-ion chemical ionization (NICI) mode.[1][5]

Mechanism of PFB Derivatization

PFB derivatization proceeds via a nucleophilic substitution reaction where a nucleophilic functional group on the chlorinated lipid (e.g., a carboxylate or an oxime) displaces the bromide from PFB-Br.[5] This forms a stable, volatile PFB ester or ether.

Application Workflow: From Sample to Analysis

The general workflow for the analysis of chlorinated lipids using PFB derivatization and GC-MS is depicted below.

Figure 2: Trimethylsilylation of a hydroxyl-containing chlorinated lipid.

Protocol 3: TMS Derivatization of Chlorinated Lipids

• Drying: Ensure the sample is completely dry in a GC vial, as silylating reagents are moisture-sensitive.

• Derivatization:

  • Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS as a catalyst) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Cap the vial tightly and heat at 60-70°C for 30-60 minutes.

• Analysis: Cool the vial to room temperature and inject an aliquot directly into the GC-MS.

tert-Butyldimethylsilylation (TBDMS) Derivatization

TBDMS derivatives are generally more stable than their TMS counterparts, which can be advantageous for complex sample matrices or when longer analysis times are required. [7]

Protocol 4: TBDMS Derivatization of Chlorinated Hydroxy-Acids

• Drying: The sample must be anhydrous.

• Derivatization:

  • Add 50 µL of N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) and 50 µL of pyridine to the dried sample.

  • Heat the mixture at 60°C for 30 minutes.

• Analysis: After cooling, the sample is ready for GC-MS analysis.

Expert Insights & Troubleshooting

• Choice of Derivatization Agent: For ultimate sensitivity in detecting chlorinated lipids, PFB derivatization coupled with NICI-GC-MS is the method of choice. [1]For broader screening of hydroxylated and carboxylated lipids, silylation methods are effective.

• Moisture Control: Silylating reagents are highly susceptible to hydrolysis. Ensure all glassware is dry and use anhydrous solvents to prevent reagent degradation and poor derivatization efficiency.

• Matrix Effects: Biological samples can contain interfering substances that may affect derivatization efficiency and chromatographic performance. [8]A thorough sample cleanup, such as solid-phase extraction (SPE), may be necessary for complex matrices.

• Derivative Stability: TMS derivatives can be unstable over time. [9]It is recommended to analyze samples as soon as possible after derivatization. If delays are unavoidable, TBDMS derivatives offer greater stability. [7]* Reagent Purity: Ensure the purity of derivatization reagents, as impurities can lead to background noise and interfering peaks in the chromatogram. [10]

Data Presentation: A Comparative Overview

Derivatization Method	Target Analytes	Key Advantages	Key Considerations
Pentafluorobenzyl (PFB)	α-ClFALD, α-ClFOH, α-ClFA	Excellent for NICI-MS, providing very high sensitivity.	Requires careful workup to remove excess reagent.
Trimethylsilylation (TMS)	-OH, -COOH containing lipids	Versatile, effective for a broad range of analytes.	Derivatives can be sensitive to moisture and may degrade over time. [9]
tert-Butyldimethylsilylation (TBDMS)	-OH, -COOH containing lipids	Produces more stable derivatives than TMS. [7]	The reagent is bulkier, which may affect chromatography for some compounds.
Methyl Esterification	Fatty Acids (-COOH)	Simple and robust method for fatty acid analysis. [11]	Does not derivatize hydroxyl or aldehyde groups.

Conclusion

The successful analysis of chlorinated lipids by GC-MS is critically dependent on appropriate derivatization. The choice of the derivatization strategy should be carefully considered based on the specific chlorinated lipid species of interest, the required sensitivity, and the nature of the sample matrix. The protocols and insights provided in this application note offer a robust starting point for researchers and drug development professionals to establish reliable and sensitive analytical methods for these important bioactive molecules.

References

• Approaches for the Analysis of Chlorinated Lipids - PMC - NIH. [Link]

• Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers - PubMed. [Link]

• Determination of chlorinated fatty acids using SPE, XSD and GC/MS - ResearchGate. [Link]

• Strategies for the analysis of chlorinated lipids in biological systems - PMC - NIH. [Link]

• Strategies for the analysis of chlorinated lipids in biological systems - SfRBM. [Link]

• Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates | Request PDF - ResearchGate. [Link]

• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC - NIH. [Link]

• Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - NIH. [Link]

• Pentafluorobenzyl bromide-A Versatile Derivatization Agent in Chromatography and Mass Spectrometry: I. Analysis of Inorganic Anions and Organophosphates - PubMed. [Link]

• Protocol MSU_MSMC_010 - . [Link]

• Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC - NIH. [Link]

• Derivatization Methods in GC and GC/MS. [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. [Link]

Sources

• 1. Approaches for the Analysis of Chlorinated Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sfrbm.org [sfrbm.org]
• 4. weber.hu [weber.hu]
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• 6. Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization [mdpi.com]
• 9. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 11. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Introduction

1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a complex lipid molecule with significant potential in various research and development sectors, including its use as a synthetic intermediate or a bioactive compound. Its structure, a chlorinated diacylglycerol containing both monounsaturated (oleic) and polyunsaturated (α-linolenic) fatty acid moieties, presents unique challenges in terms of handling, stability, and analysis. The presence of a chlorinated backbone necessitates specific safety precautions, while the polyunsaturated fatty acid chain is highly susceptible to oxidative degradation.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, storage, and stability assessment of this compound. The protocols outlined herein are designed to ensure the integrity of the material and the safety of the personnel, thereby promoting reproducible and reliable experimental outcomes.

Chemical Structure and Properties

IUPAC Name: 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Molecular Formula: C39H65ClO4

Molecular Weight: 649.4 g/mol (approx.)

Structural Diagram:

Caption: Chemical structure of the target molecule.

PART 1: Safety, Handling, and Storage

Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with this compound stem from its chlorinated nature and the potential for inhalation of aerosols or skin contact. Chlorinated organic compounds can have varying degrees of toxicity, potentially affecting the liver, kidneys, and central nervous system.[1]

Recommended PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Note that some chlorinated compounds can penetrate latex gloves.[1]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to prevent eye contact.[2]

• Lab Coat: A flame-resistant lab coat should be worn to protect from splashes.

• Respiratory Protection: When handling the compound as a powder or creating solutions that may form aerosols, work in a certified chemical fume hood.[2][3]

Material Compatibility

Due to the chlorinated nature of the molecule, certain materials should be avoided to prevent degradation of the compound and the equipment.

Recommended Materials	Materials to Avoid
Glass	Aluminum, Zinc, Magnesium alloys[2]
Stainless Steel (316)	Plastic containers for long-term storage in organic solvents[4][5]
Polytetrafluoroethylene (PTFE)	Reactive metals[2]

Storage Conditions

The stability of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is critically dependent on storage conditions due to the polyunsaturated fatty acid component, which is prone to oxidation.

• Temperature: Store at or below -20°C.[5] For long-term storage, -80°C is preferable.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.[4][5]

• Light: Protect from light by using amber vials or storing in a dark location.

• Form: If supplied as a powder, it is highly recommended to dissolve it in a suitable deoxygenated organic solvent (e.g., ethanol, chloroform, or hexane) for storage. Lipids with unsaturated fatty acids are often hygroscopic and can degrade quickly in powdered form.[4][5]

Spill and Waste Disposal

In case of a spill, evacuate the area and eliminate ignition sources. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Response personnel should wear appropriate PPE.[2] All waste should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

PART 2: Stability Profile and Degradation Pathways

The two primary degradation pathways for this molecule are oxidation of the polyunsaturated fatty acid chain and hydrolysis of the ester bonds.

Caption: Potential degradation pathways for the target molecule.

Oxidative Degradation

The α-linolenic acid moiety, with its three double bonds, is particularly susceptible to auto-oxidation. This process is initiated by factors such as light, heat, and trace metal ions, leading to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products like aldehydes and ketones.

Hydrolytic Degradation

The ester linkages are susceptible to hydrolysis, especially under acidic or basic conditions. This will result in the liberation of the free fatty acids (oleic and α-linolenic acid) and the corresponding chloropropanediol ester.

PART 3: Experimental Protocols

Protocol for Forced Degradation Study

A forced degradation study is essential to understand the stability of the molecule and to develop stability-indicating analytical methods.

Workflow for Forced Degradation Study:

Caption: Workflow for a forced degradation study.

Step-by-Step Protocol:

• Preparation of Stock Solution: Prepare a stock solution of the compound at 1 mg/mL in a suitable solvent mixture like acetonitrile:isopropanol (1:1, v/v).

• Acidic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

• Basic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Keep at room temperature.

• Thermal Degradation: Incubate 1 mL of the stock solution at 60°C.

• Photolytic Degradation: Expose 1 mL of the stock solution to light as per ICH Q1B guidelines.

• Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of each stressed sample, neutralize if necessary, and analyze by HPLC.

Analytical Method for Purity and Stability Assessment: HPLC with UV and ELSD

This method can be used to assess the purity of the compound and to monitor its degradation over time. The use of both UV and Evaporative Light Scattering Detection (ELSD) is recommended because the chromophores in the molecule (the double bonds) will be detected by UV, while ELSD will detect any non-volatile analyte, providing a more comprehensive profile.

Instrumentation and Conditions:

Parameter	Condition
Column	C18 reverse-phase, 250 x 4.6 mm, 5 µm
Mobile Phase A	Acetonitrile
Mobile Phase B	Water
Gradient	80% A to 100% A over 20 minutes, hold at 100% A for 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
UV Detector	210 nm
ELSD Settings	Nebulizer Temp: 40°C, Evaporator Temp: 60°C, Gas Flow: 1.5 L/min

Protocol:

• Sample Preparation: Dilute the sample to an appropriate concentration (e.g., 0.5 mg/mL) in the mobile phase or a compatible solvent.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Injection: Inject the sample and start the data acquisition.

• Data Analysis: Integrate the peaks in the chromatogram. The purity can be calculated as the percentage of the main peak area relative to the total peak area. In stability studies, the appearance of new peaks and the decrease in the main peak area indicate degradation.

Protocol for Fatty Acid Profile Analysis: GC-MS after Derivatization

To confirm the identity and ratio of the fatty acid components, a GC-MS analysis after hydrolysis and derivatization is performed.

Step-by-Step Protocol:

• Hydrolysis: To approximately 1 mg of the compound, add 1 mL of 0.5 M methanolic NaOH. Heat at 80°C for 10 minutes. This will cleave the ester bonds and form fatty acid methyl esters (FAMEs).

• Derivatization: Cool the solution and add 1 mL of 14% boron trifluoride in methanol. Heat again at 80°C for 2 minutes.

• Extraction: Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• GC-MS Analysis: Inject the hexane extract into the GC-MS system.

GC-MS Conditions:

Parameter	Condition
Column	DB-23 or similar capillary column (60 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1 mL/min
Inlet Temperature	250°C
Oven Program	150°C for 1 min, ramp to 240°C at 4°C/min, hold for 10 min
MS Detector	Scan range 50-550 m/z

Expected Results: The resulting chromatogram should show two major peaks corresponding to the methyl esters of oleic acid and α-linolenic acid, which can be identified by their retention times and mass spectra compared to standards.

Conclusion

The handling and stability assessment of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate require a careful and systematic approach. By adhering to the safety precautions, storage conditions, and analytical protocols detailed in this guide, researchers can ensure the quality and integrity of their work with this complex lipid molecule. The provided methodologies for forced degradation and purity analysis will aid in developing robust formulations and understanding the compound's behavior under various conditions.

References

• Ecolink, Inc. (2023). Chlorinated Solvents Health Effects: Understanding Risks and Precautions. Available at: [Link]

• American Chemical Society. (n.d.). Safe handling of chlorine. ACS Chemical Health & Safety. Available at: [Link]

• OxyChem. (2014). CHLORINATED ORGANICS HANDBOOK. Available at: [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. Available at: [Link]

• European Chlorinated Solvent Association (ECSA). (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Available at: [Link]

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• 5. stratech.co.uk [stratech.co.uk]

"experimental models for studying chlorinated lipid function"

An Application Scientist's Guide to Investigating Chlorinated Lipids

Introduction: Unmasking the Messengers of Inflammatory Fire

Within the crucible of the inflammatory response, our immune system wields a powerful chemical arsenal. A key enzyme, myeloperoxidase (MPO), is released by neutrophils and other phagocytes at sites of inflammation.[1][2][3] MPO converts hydrogen peroxide and chloride ions into hypochlorous acid (HOCl), a potent microbicidal agent.[2][4][5][6] While essential for host defense, this reactive chlorinating species can also inflict collateral damage on host tissues.[4][7]

One of the most significant targets of HOCl in biological membranes is a unique class of phospholipids called plasmalogens, which are characterized by a vinyl-ether bond at the sn-1 position.[2][4][8][9] The reaction of HOCl with this bond generates a family of novel electrophilic lipids known as chlorinated lipids.[4][5][10] The primary product is an α-chlorofatty aldehyde (e.g., 2-chlorohexadecanal, 2-ClHDA), which is subsequently metabolized into more stable species like 2-chlorofatty acids (2-ClFA) and 2-chlorofatty alcohols (2-ClFOH).[2][4][5][11]

Far from being mere bystanders of oxidative stress, these chlorinated lipids are emerging as potent signaling molecules that actively propagate inflammatory cascades. They have been detected in human atherosclerotic lesions and are implicated in the pathophysiology of sepsis, acute lung injury, and myocardial ischemia.[2][4][7][12][13] Understanding their function requires robust experimental models that can dissect their formation, metabolism, and downstream biological effects.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key experimental models for studying chlorinated lipid function, from foundational analytical techniques to sophisticated in vivo systems. We emphasize the causality behind experimental choices to empower researchers to design rigorous, self-validating studies.

Section 1: The Analytical Foundation: Detecting the Undetectable

The study of chlorinated lipids is fundamentally an analytical challenge. Their low abundance, transient nature, and structural similarity to other lipids necessitate highly sensitive and specific detection methods. Mass spectrometry (MS) is the undisputed cornerstone of this field.[6][8][14][15]

Causality: Why Mass Spectrometry? MS provides the molecular specificity required to distinguish chlorinated lipids from their non-chlorinated parent molecules and other oxidative products. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio) creates a characteristic isotopic pattern that is a powerful diagnostic tool for confirming the identity of these molecules.[15] Furthermore, tandem MS (MS/MS) techniques allow for structural elucidation and highly selective quantification, even in complex biological matrices.[14][15]

Key Analytical Strategies

Lipid Class	Primary Analytical Method	Key Features & Rationale
α-Chlorofatty Acids (α-ClFA)	Liquid Chromatography-Tandem MS (LC-MS/MS)	The carboxylic acid group is readily ionized by electrospray ionization (ESI) in negative mode. LC separates isomers and removes matrix interference. Selected Reaction Monitoring (SRM) provides gold-standard quantification.[11][12]
α-Chlorofatty Aldehydes (α-ClFALD)	Gas Chromatography-MS (GC-MS) with Derivatization	Aldehydes are less polar and unstable under ESI conditions.[11] Derivatization with agents like pentafluorobenzyl hydroxylamine (PFBHA) creates a stable PFB-oxime derivative that is highly sensitive to detection by negative ion chemical ionization (NICI).[8][11][12][13]
α-Chlorofatty Alcohols (α-ClFOH)	GC-MS with Derivatization	Similar to aldehydes, alcohols require derivatization (e.g., to a pentafluorobenzoyl ester) to enhance volatility and ionization for sensitive GC-MS analysis.[8][11]

Protocol 1: General Lipid Extraction from Biological Samples

This protocol is a foundational step for all subsequent analyses and is adapted from established methods.[11][12]

Principle: This method, based on the Bligh-Dyer extraction, uses a chloroform/methanol/water solvent system to partition lipids from aqueous and proteinaceous components. The inclusion of a stable isotope-labeled internal standard at the outset is critical for accurate quantification, as it corrects for sample loss during extraction and variability in instrument response.

Materials:

• Sample (Plasma, cell pellet, or tissue homogenate)

• Stable Isotope-Labeled Internal Standard (e.g., 2-Cl-[d₄]-HA)

• HPLC-grade Methanol, Chloroform, and Water

• Vortex mixer, Centrifuge

Procedure:

• To your sample (e.g., 100 µL plasma or 1x10⁶ cells), add the internal standard (e.g., 20 pmol of 2-Cl-[d₄]-HA).

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 2 minutes.

• Add 1 mL of chloroform and vortex for 1 minute.

• Add 1 mL of water and vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

• Dry the lipid extract under a stream of nitrogen gas.

• The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution in a suitable solvent for LC-MS analysis.

Self-Validation:

• Internal Standard: The consistent recovery of the internal standard across samples validates the extraction efficiency.

• Blank Controls: Processing a "blank" sample (e.g., water or buffer) alongside biological samples is crucial to identify any background contamination.[12]

Section 2: In Vitro Models: Dissecting Cellular Mechanisms

Cell culture models provide a controlled environment to investigate the direct effects of chlorinated lipids on specific cell types, allowing for the elucidation of signaling pathways and molecular mechanisms.

Causality: Why Use Cell Culture? In vitro systems isolate the interaction between a specific chlorinated lipid and a target cell from the complex systemic responses of a whole organism. This reductionist approach is essential for identifying primary cellular targets, downstream signaling cascades (e.g., kinase activation, gene expression), and functional consequences in a highly controlled and reproducible manner.

Model 1: Endothelial Cell Activation

Endothelial cells form the critical interface between blood and tissue and are central players in inflammation. Chlorinated lipids have been shown to be potent activators of endothelial dysfunction.[4][16][17]

Applications:

• Studying changes in vascular permeability.[17]

• Investigating the upregulation of endothelial cell adhesion molecules (ECAMs) like P-selectin, E-selectin, ICAM-1, and VCAM-1.[16]

• Measuring the induction of pro-inflammatory enzymes like Cyclooxygenase-2 (COX-2).[18][19]

• Assessing leukocyte-endothelial and platelet-endothelial adhesion.[16][17]

Protocol 2: Measuring Endothelial Permeability via Electrical Resistance

Principle: This protocol uses an Electric Cell-substrate Impedance Sensing (ECIS) system to measure the integrity of endothelial cell monolayers in real-time. A tight monolayer presents a high electrical resistance. Treatment with agents like 2-ClHDA disrupts cell-cell junctions, causing a measurable drop in resistance, which directly correlates with increased permeability.[17]

Materials:

• Human Coronary Artery Endothelial Cells (HCAEC) or similar

• ECIS-compatible electrode arrays (e.g., 8W10E+)

• ECIS System

• 2-ClHDA (or other chlorinated lipid of interest)

• Vehicle Control (e.g., DMSO)

• Non-chlorinated lipid control (e.g., Hexadecanal, HDA)

Procedure:

• Seed HCAEC onto the electrode arrays and grow to confluence, confirmed by the stabilization of resistance at a high plateau.

• Establish a baseline resistance reading for at least 1 hour.

• Introduce the treatments: vehicle control, non-chlorinated lipid (e.g., 10 µM HDA), and chlorinated lipid (e.g., 10 µM 2-ClHDA).

• Monitor the transendothelial electrical resistance (TEER) continuously for the desired time course (e.g., 8-24 hours).

• Normalize the data to the baseline resistance at the time of treatment and express as a percentage of initial resistance.

Data Interpretation: A significant, dose-dependent drop in resistance in the 2-ClHDA-treated wells compared to vehicle and non-chlorinated controls indicates that the chlorinated lipid induces endothelial barrier dysfunction.[17]

Model 2: Leukocyte Function

Chlorinated lipids play a key role in modulating the behavior of the very cells that produce them.

Applications:

• Neutrophil Chemotaxis: 2-ClHDA acts as a chemoattractant, recruiting neutrophils to sites of inflammation.[12]

• Monocyte Apoptosis: In contrast to its effects on other cells, 2-ClFA has been shown to induce apoptosis in primary human monocytes.[4]

• Neutrophil Extracellular Traps (NETs): 2-ClFA can trigger the formation of NETs, a mechanism of pathogen trapping that can also contribute to tissue damage.[4]

Section 3: In Vivo Models: Establishing Physiological Relevance

To understand the systemic impact of chlorinated lipids and their role in disease pathology, it is essential to move from cell culture to whole organism models.

Causality: Why Use In Vivo Models? Animal models integrate the complex interplay between different organ systems, circulating factors, and the full spectrum of the immune response. They are indispensable for validating in vitro findings and for determining if chlorinated lipids are not only biomarkers but also causative mediators of disease.[7][16][20]

Key Animal Models

Model	Application	Key Readouts
LPS-Induced Endotoxemia/Sepsis	Models systemic inflammation and acute lung injury, conditions where MPO activity is high.[4]	Plasma/tissue levels of chlorinated lipids, lung permeability, inflammatory cell infiltration (MPO activity), cytokine levels.[20]
Myocardial Ischemia/Reperfusion	Models heart attack, where neutrophil infiltration into the ischemic zone leads to MPO release and chlorinated lipid production.[2][4]	Infarct size, cardiac function, tissue levels of 2-ClHDA, cardiomyocyte damage.[21]
Intravital Microscopy of Mesenteric Venules	Allows for direct visualization of leukocyte and platelet adhesion to the microvasculature following local superfusion of chlorinated lipids.[16][22]	Leukocyte rolling and adhesion, platelet adhesion, vascular leakage.

Protocol 3: Murine Model of LPS-Induced Endotoxemia

Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, induces a powerful systemic inflammatory response characterized by massive neutrophil activation. This model is ideal for studying the endogenous production of chlorinated lipids and their correlation with inflammatory pathology, such as acute lung injury.

Materials:

• C57BL/6 mice (and MPO-knockout mice as a crucial control)

• Lipopolysaccharide (LPS) from E. coli

• Sterile saline

• Anesthesia and surgical tools for sample collection

Procedure:

• Administer a single intraperitoneal (i.p.) injection of LPS (e.g., 10 mg/kg) or sterile saline (vehicle control) to both wild-type and MPO-knockout mice.

• At a defined time point (e.g., 18 hours), anesthetize the mice.

• Collect blood via cardiac puncture for plasma lipid analysis.

• Perform a bronchoalveolar lavage (BAL) to assess lung inflammation (cell counts, protein levels).

• Perfuse the lungs and harvest tissue for lipid analysis and histology.

• Extract lipids from plasma and lung tissue using Protocol 1 and quantify chlorinated lipid levels by MS.

Self-Validation and Interpretation:

• The MPO-knockout control is essential. A significant increase in chlorinated lipids in wild-type mice treated with LPS, which is blunted or absent in MPO-knockout mice, provides definitive evidence that MPO is the source.[4]

• Correlating the levels of chlorinated lipids with markers of lung injury (e.g., BAL protein concentration) helps establish a link between their production and disease severity.

Visualizations: Workflows and Pathways

Experimental Workflow Diagram

Caption: General workflow for the analysis of chlorinated lipids from biological models.

Chlorinated Lipid Signaling Pathway

Caption: MPO-driven formation of chlorinated lipids and downstream pro-inflammatory signaling in endothelial cells.

References

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• Yu, Y., et al. (2019). Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo. Shock. [Link]

• Wu, H., et al. (2022). Model systems for studying lipid oxidation associated with muscle foods: Methods, challenges, and prospects. Critical Reviews in Food Science and Nutrition. [Link]

• Zgórzyńska, E., et al. (2019). Cellular electrophile damage by 2-chlorohexadecanal in cardiomyocytes. ResearchGate. [Link]

• Wu, H., et al. (2022). Model systems for studying lipid oxidation associated with muscle foods: Methods, challenges, and prospects. Taylor & Francis Online. [Link]

• Landar, A., et al. (2006). Interaction of electrophilic lipid oxidation products with mitochondria in endothelial cells and formation of reactive oxygen species. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• DuMond, J. F., et al. (2020). 2-Chlorofatty Aldehyde Elicits Endothelial Cell Activation. Frontiers in Physiology. [Link]

• Åkesson-Nilsson, G. (2015). Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. Uppsala University. [Link]

• Yu, Y., et al. (2019). Chlorinated Lipids Elicit Inflammatory Responses in vitro and in vivo. PubMed. [Link]

• Zgórzyńska, E., et al. (2019). 2-Hexadecenal inhibits growth of C6 glioma cells. PubMed. [Link]

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• 4. The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The chlorinated lipidome originating from myeloperoxidase-derived HOCl targeting plasmalogens: Metabolism, clearance, and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Chlorinated Lipid Analysis

Welcome to the technical support center dedicated to navigating the complexities of chlorinated lipid analysis. This guide is designed for researchers, scientists, and drug development professionals who encounter the persistent challenge of matrix effects in their mass spectrometry-based workflows. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering robust, field-proven strategies to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are chlorinated lipids and why is their analysis important?

A: Chlorinated lipids are a class of molecules formed when hypochlorous acid (HOCl) reacts with lipids, particularly plasmalogens, which are abundant in cell membranes.[1][2][3] HOCl is generated by the enzyme myeloperoxidase (MPO) in activated leukocytes (like neutrophils and monocytes) during an inflammatory response.[1][2] Therefore, the presence and quantity of specific chlorinated lipids, such as α-chloro fatty aldehydes and α-chloro fatty acids, can serve as unique biomarkers for MPO activity and leukocyte activation in various inflammatory diseases, including atherosclerosis and myocardial ischemia.[1][3][4] Their accurate measurement is crucial for understanding disease mechanisms and discovering potential therapeutic targets.

Q2: What exactly is the "matrix effect" in the context of LC-MS lipid analysis?

A: The matrix effect is the alteration—either suppression or enhancement—of an analyte's ionization efficiency by the presence of co-eluting, undetected components in the sample matrix.[5] In electrospray ionization (ESI), the most common source for lipid analysis, a finite number of charges are available on the surface of sprayed droplets.[6] When matrix components are present at high concentrations, they compete with the analyte of interest for these charges, which can lead to a decreased analyte signal (ion suppression) or, less commonly, an increased signal (ion enhancement).[5][6] This interference can severely compromise the accuracy, precision, and sensitivity of quantitative analysis.[7]

Q3: Why is chlorinated lipid analysis particularly susceptible to matrix effects?

A: The analysis of chlorinated lipids is challenging for two primary reasons:

• Low Endogenous Concentrations: Chlorinated lipids are often present at very low concentrations in biological samples, making their signal inherently weak and more susceptible to being overwhelmed by high-abundance matrix components.[8]

• Complex Biological Matrices: They are extracted from complex matrices like plasma, serum, or tissue, which are rich in other lipids, especially phospholipids.[9][10][11] Phospholipids are a major cause of matrix effects due to their high concentration and ease of ionization, which allows them to dominate the ESI process.[10][11]

Q4: What are the most common sources of matrix interference in biological samples?

A: The primary sources of interference in biological matrices include:

• Endogenous Phospholipids: Glycerophosphocholines, in particular, are known to cause significant ion suppression.[6][9]

• Salts, Proteins, and Other Lipids: High concentrations of salts can alter droplet surface tension, while residual proteins and other lipid classes like triglycerides and cholesterol can also interfere with ionization.[10][11]

• Exogenous Contaminants: Plasticizers (e.g., phthalates) and slip agents (e.g., oleamide) can leach from plastic consumables, and impurities can be present even in high-purity solvents.[12]

Troubleshooting Guide: From Problem to Protocol

This section addresses specific issues encountered during chlorinated lipid analysis, providing explanations and actionable protocols to resolve them.

Issue 1: Severe Ion Suppression and Poor Analyte Response

This is the most common manifestation of matrix effects, where the signal for your chlorinated lipid analyte is much lower than expected or is completely absent in a biological sample compared to a pure standard.

Primary Cause: Co-elution of high-abundance phospholipids that outcompete the chlorinated lipid analytes for ionization in the ESI source.

Solutions:

• Aggressive Sample Cleanup: The most effective strategy is to remove interfering components before injection. Solid-Phase Extraction (SPE) and QuEChERS-based methods are highly effective.

• Chromatographic Separation: Adjusting the LC method to resolve the analyte from the bulk of the matrix components.

• Use of a Different Ionization Source: In some cases, Atmospheric Pressure Chemical Ionization (APCI) may be less susceptible to matrix effects than ESI for certain analytes, though it may offer lower sensitivity for others.[5]

The choice of cleanup method depends on the sample matrix and desired throughput. This diagram outlines a decision-making process.

Caption: Decision tree for selecting an appropriate sample cleanup method.

Technique	Principle	Pros	Cons	Best For
Liquid-Liquid Extraction (LLE)	Partitioning of lipids into an immiscible organic solvent (e.g., Folch or Bligh & Dyer methods).[13]	Extracts a broad range of lipids; well-established.	Labor-intensive; co-extracts many interferences; poor reproducibility.[14]	Initial, broad-scale lipid extraction.
Solid-Phase Extraction (SPE)	Differential adsorption of analytes and matrix onto a solid sorbent.[15][16]	Highly selective; excellent for removing phospholipids; can be automated.[14][17]	Requires method development; can be more costly.	High-purity extracts from plasma/serum.[17]
QuEChERS	Salting-out LLE followed by dispersive SPE (dSPE) cleanup.[18]	Fast, easy, and high-throughput; requires minimal solvent.	Standard sorbents may have low recovery for some analytes.	Rapid screening of many samples, especially from food or tissue matrices.[19]
Enhanced Matrix Removal–Lipid (EMR–Lipid)	A novel sorbent used in a QuEChERS/SPE format that selectively removes lipids.[18][20]	Superior lipid removal with high analyte recovery; simplifies workflows.[18]	Higher cost per sample.	High-fat matrices where other methods fail.[18][19]

This protocol provides a robust method for isolating chlorinated fatty acids while removing the bulk of interfering phospholipids.

Materials:

• Plasma sample

• Stable isotope-labeled internal standard (e.g., 2-Cl-[d4]HA)[1]

• Aminopropyl SPE cartridge[21]

• Solvents: Chloroform, 2% Acetic Acid in Isopropanol, Hexane, Diethyl Ether, Methanol (all LC-MS grade)

• Nitrogen evaporator

Procedure:

• Sample Spiking: To 100 µL of plasma, add the internal standard at a known concentration. Vortex briefly.

• Lipid Extraction (LLE Pre-cleanup): Perform a modified Bligh & Dyer extraction. Add 375 µL of 1:2 (v/v) chloroform:methanol. Vortex for 2 min. Add 125 µL of chloroform, vortex. Add 125 µL of water, vortex. Centrifuge at 2000 x g for 5 min.

• Isolate Lipid Layer: Carefully collect the lower organic layer (chloroform) and transfer to a new tube. Dry the extract completely under a gentle stream of nitrogen.

• SPE Cartridge Conditioning: Condition an aminopropyl SPE cartridge by washing sequentially with 3 mL of hexane. Do not let the cartridge run dry.

• Sample Loading: Reconstitute the dried lipid extract in 1 mL of chloroform and load it onto the conditioned SPE cartridge.

• Wash Step 1 (Neutral & Some Polar Lipids): Elute unwanted neutral lipids by adding 3 mL of 2:1 (v/v) chloroform:isopropanol. Collect and discard the eluate.

• Wash Step 2 (Remove Residuals): Wash with 3 mL of diethyl ether. Collect and discard the eluate.

• Analyte Elution: Elute the target chlorinated fatty acids by adding 3 mL of diethyl ether containing 2% acetic acid. The acid is crucial to protonate the carboxylic acid group, releasing it from the aminopropyl sorbent.

• Final Preparation: Dry the collected eluate under nitrogen. Reconstitute in a small, known volume (e.g., 100 µL) of the initial mobile phase (e.g., 85:15 methanol:water) for LC-MS analysis.[1]

Issue 2: Inaccurate and Irreproducible Quantification

Even with cleanup, residual matrix components can cause sample-to-sample variation in ionization, leading to poor accuracy and precision.

Primary Cause: The matrix effect is not identical across all samples, standards, and blanks. Using a standard curve prepared in a pure solvent will not accurately reflect the analyte's behavior in the complex matrix.

Solutions:

• Stable Isotope Dilution (SID): The gold standard for correcting matrix effects.[5][7]

• Matrix-Matched Calibration: Preparing calibration standards in a blank biological matrix that is free of the analyte.

• Standard Addition: A method used when a true blank matrix is unavailable.

This diagram illustrates the principle and workflow of using a stable isotope-labeled internal standard.

Caption: Workflow for quantitative analysis using stable isotope dilution.

Why SID is the Gold Standard: A stable isotope-labeled internal standard is chemically identical to the analyte but has a different mass (due to isotopes like ²H or ¹³C).[22] It therefore co-elutes perfectly with the analyte and experiences the exact same degree of ion suppression or enhancement.[22] Because you measure the ratio of the analyte to the standard, any signal fluctuation is cancelled out, leading to highly accurate and precise quantification.[22] This method corrects for both matrix effects and variations in sample recovery during preparation.[22]

This protocol details the analytical parameters for quantifying 2-chlorohexadecanoic acid (2-ClHA) using its deuterated internal standard.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer (TQ-MS).

• Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phases:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

LC Gradient Example:

Time (min)	Flow Rate (mL/min)	%A	%B
0.0	0.4	15	85
1.0	0.4	15	85
12.0	0.4	0	100
15.0	0.4	0	100
15.1	0.4	15	85
20.0	0.4	15	85

MS/MS Parameters (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: -3.2 kV

• Source Temperature: 310 °C

• Collision Gas: Argon

• Selected Reaction Monitoring (SRM) Transitions:

  • 2-ClHA: m/z 289 -> 253 (corresponds to the loss of HCl).[1][4]

  • 2-Cl-[d₄]HA (IS): m/z 293 -> 257 (corresponds to the loss of HCl).[1][4]

Procedure:

• Prepare a calibration curve by spiking known amounts of 2-ClHA standard and a fixed amount of 2-Cl-[d₄]HA into a solvent or matrix blank.

• Plot the ratio of the 2-ClHA peak area to the 2-Cl-[d₄]HA peak area against the concentration of 2-ClHA.

• Prepare samples according to Protocol 1 (or another validated cleanup method), ensuring the same fixed amount of 2-Cl-[d₄]HA is added to each.

• Inject the processed samples and calculate the peak area ratio.

• Determine the concentration of 2-ClHA in the unknown samples by interpolating their peak area ratios on the calibration curve.

References

• Gathungu, R. M., et al. (2019). Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments. Journal of Mass Spectrometry. [Link]

• Gathungu, R. M., et al. (2019). Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. PMC - PubMed Central. [Link]

• Ibuki, Y., et al. (2020). Investigating matrix effects of different combinations of lipids and peptides on TOF-SIMS data. PubMed. [Link]

• Ruiz-Gutiérrez, V., & Pérez-Camino, M. C. (2010). Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis. In Lipid Analysis. Springer. [Link]

• Ruiz-Gutiérrez, V., & Pérez-Camino, M. C. (2000). Update on solid-phase extraction for the analysis of lipid classes and related compounds. Journal of Chromatography A. [Link]

• Christie, W. W. (2019). Solid-phase extraction columns in the analysis of lipids. AOCS Lipid Library. [Link]

• Stahnke, H., & Alder, L. (2015). Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry. ResearchGate. [Link]

• Zheng, X., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. National Institutes of Health. [Link]

• Gathungu, R. M., et al. (2019). (PDF) Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. ResearchGate. [Link]

• Chrom Tech. QuEChERS Supplier - Agilent QuEChERS. Chrom Tech. [Link]

• Aziz, M. N., et al. (2024). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. PubMed - NIH. [Link]

• Messner, C. B., et al. (2012). Strategies for the analysis of chlorinated lipids in biological systems. PMC - NIH. [Link]

• Albert, C. J., et al. (2012). Approaches for the Analysis of Chlorinated Lipids. PMC - NIH. [Link]

• UCT. (n.d.). Streamlined Method for Pesticide Residues in High-Lipid Food Samples Using QuEChERS Extraction, LipiFiltr® Cleanup, and UHPLC–MS/MS Analysis. Chromatography Online. [Link]

• Han, X., & Gross, R. W. (2011). Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. PMC - NIH. [Link]

• A-STAR7_DOCTOR. (2024). Spatial Metabolomics and Flux Analysis in Human Pathological Tissue. Medium. [Link]

• Liu, Y., et al. (2022). Development and validation of a micro-QuEChERS method with high-throughput enhanced matrix removal followed with UHPLC-QqQ-MS/MS for analysis of raspberry ketone-related phenolic compounds in adipose tissues. National Institutes of Health. [Link]

• Restek Corporation. (2020). Modifying QuEChERS for complicated matrices-High Fat Samples. Restek. [Link]

• Agilent Technologies. (n.d.). Enhanced Matrix Removal - Lipid - Recommended Protocols. Agilent. [Link]

• Spickett, C. M., et al. (2015). Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins. PMC - NIH. [Link]

• Schneiter, R., et al. (1999). Electrospray Ionization Tandem Mass Spectrometry (Esi-Ms/Ms) Analysis of the Lipid Molecular Species Composition of Yeast Subcellular Membranes. Rockefeller University Press. [Link]

• Kellersberger, K. A., et al. (2008). Mass spectrometric imaging of lipids using desorption electrospray ionization. PMC - NIH. [Link]

• Gabbs, M., et al. (2015). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. PMC - NIH. [Link]

• Naicker, S., et al. (2011). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Folch, J., et al. (1957). A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry. [Link]

• Han, X. (2005). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online. [Link]

• Lehotay, S. J., & Chen, Y. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. [Link]

• van den Heuvel, J. J., et al. (2022). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry. [Link]

• van den Heuvel, J. J., et al. (2022). Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv. [Link]

• Chambers, A. G., et al. (2014). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. ResearchGate. [Link]

• Ford, D. A. (2010). Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia. PMC - PubMed Central. [Link]

• Murphy, R. C., et al. (2011). Stable-isotope dilution LC–MS for quantitative biomarker analysis. PMC - PubMed Central. [Link]

• Hach. (n.d.). What troubleshooting should be done if my CL17 analyzer is reading low or zero? Hach. [Link]

• Li, W., & Gu, H. (2017). Sample Preparation for LC‐MS Bioanalysis of Lipids. ResearchGate. [Link]

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• 3. Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Poor Chromatographic Separation of Lipid Isomers

As a Senior Application Scientist, I've frequently observed that resolving lipid isomers—molecules with identical mass but different structures—is one of the most significant challenges in lipidomics. Poor separation can lead to misidentification, inaccurate quantification, and flawed biological interpretations. This guide is structured to walk you through a logical troubleshooting process, from foundational checks to advanced chromatographic strategies, helping you diagnose and solve separation issues effectively.

Part 1: Foundational Troubleshooting & Initial Checks

Before diving into complex method development, it's crucial to rule out common issues related to your sample preparation and basic system setup. An inadequate extraction or a suboptimal injection solvent can mimic more complex chromatographic problems.

Q1: My peaks are broad, split, or tailing, even for standards. Where should I start?

This often points to a problem with the sample itself or how it's introduced to the system, rather than the core chromatographic method.

Answer: Start with your sample preparation and injection solvent. The primary goal of sample prep is to efficiently extract lipids while removing interferences like proteins and salts.[1]

• Sample Clean-up: Inadequate removal of proteins and salts is a primary cause of poor peak shape and system blockage.[2] Methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are essential.[1][3] The Folch and Bligh & Dyer methods, which use a chloroform/methanol/water partitioning system, are classic and effective LLE protocols for extracting a broad range of lipids.[1][4]

• Injection Solvent Strength: Injecting your sample in a solvent significantly stronger than your initial mobile phase is a common cause of peak splitting and broadening.[2] The lipids effectively crash out of the strong solvent and onto the column head in a disorganized band. Rule of thumb: Your injection solvent should be as weak as, or weaker than, your starting mobile phase conditions to ensure proper peak focusing at the head of the column.

• Sample Overload: Injecting too much mass on the column can saturate the stationary phase, leading to fronting or tailing peaks. Try diluting your sample 10-fold and re-injecting. If peak shape improves dramatically, you were likely overloading the column.

Below is a logical workflow to diagnose these initial issues.

Caption: Foundational troubleshooting workflow for peak shape issues.

Part 2: Optimizing Your Separation Strategy

If foundational checks don't resolve the issue, the problem likely lies within the core components of your chromatographic method: the column, the mobile phase, or the gradient program.

Q2: My lipid isomers are co-eluting. How do I choose the right column?

Answer: Column selection is the most critical factor for isomer separation. Standard C18 columns are often insufficient. The choice of stationary phase chemistry dictates the primary separation mechanism. For lipids, this is primarily based on hydrophobicity (chain length, degree of saturation) and sometimes subtle shape selectivity.[5][6]

• For Fatty Acyl Chain Isomers (Length/Saturation):

  • C18 Columns: Good for general-purpose lipidomics, separating lipids based on chain length and the number of double bonds.[5] However, not all C18 columns are created equal; factors like particle size and surface area play a significant role.[5]

  • C30 Columns: Offer enhanced shape selectivity for hydrophobic, long-chain lipids like triacylglycerols and carotenoids. The longer alkyl chains provide better separation of geometric isomers (cis/trans).[5][7]

• For Positional Isomers (sn-1 vs. sn-2):

  • Charged Surface Hybrid (CSH) C18: These columns have a low-level positive surface charge that improves peak shape for phospholipids and can enhance the separation of positional isomers that standard C18 columns fail to resolve.[8][9][10] This is a highly recommended starting point for challenging phospholipid isomer separations.

• For Geometric Isomers (Cis/Trans):

  • Phenyl-Hexyl Columns: The phenyl groups provide π-π interactions, which can offer unique selectivity for aromatic compounds and lipids containing double bonds, aiding in the separation of cis/trans isomers.[11]

  • Silver-Ion (Ag+) HPLC: This is a more specialized technique where silver ions are incorporated into the stationary phase. The silver ions form reversible complexes with the π-electrons of double bonds, providing exceptional separation of isomers based on the number, position, and geometry of double bonds.[8]

Column Chemistry	Primary Separation Mechanism	Best Suited For	Key Considerations
Standard C18	Hydrophobicity	General profiling, separation by chain length and degree of saturation.[6][7]	May fail to resolve positional or geometric isomers. Performance varies by brand.[5]
CSH™ C18	Hydrophobicity + Surface Charge	Phospholipid positional isomers (sn-position), improved peak shape.[8][9]	Excellent for complex biological matrices like plasma.[8][9]
C30	Hydrophobicity + Shape Selectivity	Long-chain lipids (e.g., TGs), geometric (cis/trans) isomers.[5][7]	Longer equilibration times may be needed.
Phenyl-Hexyl	Hydrophobicity + π-π Interactions	Geometric isomers, lipids with aromatic moieties.[11]	Offers alternative selectivity when C18/C30 fails.

Q3: I've chosen a better column, but separation is still poor. How should I optimize my mobile phase?

Answer: Mobile phase composition directly influences selectivity. For reversed-phase lipidomics, this involves optimizing the organic solvents and additives.

• Solvent Composition: The most popular mobile phase for lipidomics consists of a gradient using water, acetonitrile, and isopropanol.[5]

  • Acetonitrile (ACN): A relatively strong solvent that provides good resolution.

  • Isopropanol (IPA): A stronger solvent than ACN, necessary to elute highly nonpolar lipids like triacylglycerols.

  • Methanol (MeOH): Can be used in place of or in combination with ACN/IPA. It has different selectivity and can sometimes improve the separation of specific isomer pairs.[5]

• Additives (Modifiers): Additives are crucial for good peak shape and ionization efficiency in MS.[12]

  • Ammonium Formate/Formic Acid: Commonly used in positive ion mode, providing a source of protons (H+) for ionization and ammonium (NH4+) for adduct formation, which is particularly useful for neutral lipids like triacylglycerols. A combination of 10 mM ammonium formate with 0.1% formic acid is a robust choice.[13]

  • Ammonium Acetate/Acetic Acid: Often preferred for negative ion mode analysis. 10 mM ammonium acetate is a good starting point.[13]

  • Phosphoric Acid: Can be added in very low concentrations (~0.05%) to the mobile phase to improve the peak shape of acidic phospholipids (e.g., phosphatidic acid), which can otherwise interact with stainless steel components in the LC system.[5][14]

• Solvent Quality: Always use high-purity, LC-MS grade solvents. Contaminants, such as alkylated amines found in some grades of methanol and isopropanol, can form adducts with neutral lipids, complicating spectra and suppressing the desired lipid signal.[15][16]

Q4: My gradient elution isn't resolving the isomers. What adjustments can I make?

Answer: A shallow gradient is key. Isomers have very similar retention times, and a steep gradient will wash them off the column together.

• Decrease the Gradient Slope: Instead of a rapid 50% to 95% organic gradient, try a much shallower slope in the region where your isomers elute. For example, if they elute around 80% organic, try a segment that goes from 78% to 82% over several minutes. This gives the stationary phase more time to interact differently with the isomers.

• Lower the Flow Rate: Reducing the flow rate increases the interaction time between the analytes and the stationary phase, which can significantly improve the resolution of closely eluting peaks. For a standard 2.1 mm ID column, try reducing the flow from 0.4 mL/min to 0.2 mL/min.

• Increase Column Temperature: Increasing the column temperature (e.g., from 40°C to 55°C) reduces mobile phase viscosity, which can improve peak efficiency. However, it also typically reduces retention time, so you may need to adjust your gradient accordingly. For some isomer pairs, changing the temperature can also alter selectivity.

Part 3: Advanced Separation Techniques

When conventional reversed-phase LC is insufficient, more advanced chromatographic techniques are required.

Q5: I've tried everything with RPLC. What other chromatography modes can I use?

Answer: If RPLC fails, you should explore alternative or complementary separation mechanisms.

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • Mechanism: HILIC separates compounds based on polarity. In lipidomics, it separates lipids by their polar headgroups rather than their acyl chains.[17] This is extremely useful because it provides an orthogonal separation to RPLC.

  • Application: While RPLC might co-elute a phosphatidylcholine (PC) and a phosphatidylethanolamine (PE) with similar chain compositions, HILIC will separate them into distinct lipid classes.[18] This can be invaluable for resolving isomeric lipid classes, such as bis(monoacylglycero)phosphates (BMP) and phosphatidylglycerols (PG).[5]

  • Benefit for MS: The high organic content of the HILIC mobile phase often leads to more efficient ionization and thus better sensitivity in the mass spectrometer.[17]

• Supercritical Fluid Chromatography (SFC):

  • Mechanism: SFC uses a supercritical fluid, typically CO2, as the main mobile phase. It offers properties intermediate between a gas and a liquid, providing high efficiency and fast separations.[19][20]

  • Application: SFC has shown exceptional capability in separating various lipid isomers, including positional (sn-1,2 vs sn-1,3 diglycerides), geometric (cis/trans), and even chiral isomers, often outperforming HPLC.[21][22][23]

  • Benefit: SFC runs are typically much faster than LC runs, and it is considered a "greener" technique due to the reduction in organic solvent use.[20][21]

This protocol is a foundational step for obtaining a clean lipid extract suitable for chromatographic analysis.[8]

• Homogenization: Homogenize your sample (e.g., 100 mg of tissue or 100 µL of plasma) in a glass tube with 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol. Ensure the sample is thoroughly dispersed.

• Phase Separation: Add 1.25 mL of chloroform and mix by vortexing for 30 seconds. Then, add 1.25 mL of water and vortex again for 30 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes to facilitate phase separation. You will observe two distinct layers.

• Lipid Collection: The bottom layer is the chloroform phase, containing the lipids.[4] Carefully collect this bottom layer using a glass Pasteur pipette, being cautious not to disturb the protein interface.

• Drying and Reconstitution: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.[24] Reconstitute the dried lipid film in your chosen injection solvent (ideally, the initial mobile phase of your LC method) for analysis.

Caption: Workflow for selecting advanced chromatography techniques.

Part 4: Frequently Asked Questions (FAQs)

Q: Can mass spectrometry alone distinguish isomers without chromatography? A: Sometimes, but with limitations. Techniques like ion mobility spectrometry (IMS) can separate isomers in the gas phase based on their size and shape (collisional cross-section).[25] Additionally, specific fragmentation techniques like Ozone-induced Dissociation (OzID) can pinpoint the location of double bonds.[26] However, "shotgun" lipidomics (direct infusion without LC) cannot separate isomers and can suffer from ion suppression.[8] For robust, unambiguous identification and quantification, chromatographic separation is highly recommended.[7][8][27]

Q: Why do I see adducts like [M+Na]+ and [M+K]+, and are they a problem? A: Sodium ([M+Na]+) and potassium ([M+K]+) adducts are very common in ESI-MS and arise from trace amounts of salts in your sample, glassware, or solvents. They are not necessarily a problem and can even be helpful for identifying certain lipid classes. The issue arises when you have multiple adducts for each lipid ([M+H]+, [M+NH4]+, [M+Na]+), which splits your signal and complicates the data. Using additives like ammonium formate helps promote the formation of a single, consistent adduct type ([M+NH4]+ for TGs) for more reliable quantification.

Q: How can I confirm the identity of my separated isomers? A: Tandem mass spectrometry (MS/MS) is essential. By fragmenting the separated isomeric ions, you can obtain structural information. For example, the fragmentation pattern of a phospholipid can reveal its fatty acyl constituents. While MS/MS may not always differentiate sn-positions, the combination of a unique retention time from a high-resolution separation and a characteristic fragmentation pattern provides a high degree of confidence in your identification.[28] For absolute confirmation, comparison against a certified reference standard is the gold standard.

References

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• Zhong, L., et al. (2020). Advances of supercritical fluid chromatography in lipid profiling. Journal of Pharmaceutical Analysis. Available at: [Link]

• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. Available at: [Link]

• Wang, X., et al. (2022). Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation. Chinese Journal of Chromatography. Available at: [Link]

• Cajka, T., & Fiehn, O. (2014). Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection. Journal of Lipid Research. Available at: [Link]

• Poad, B. L. J. (2016). Development of mass spectrometry-based methods for the analysis of lipid isomers. University of Wollongong Thesis Collection. Available at: [Link]

• Agilent. (n.d.). Lipidomics Sample Preparation, Columns & Supplies. Available at: [Link]

• Organomation. (n.d.). Lipidomics Sample Preparation. Available at: [Link]

• Le Bizec, B., et al. (2020). Lipidomics by Supercritical Fluid Chromatography. Metabolites. Available at: [Link]

• Ibañez, E., & Cifuentes, A. (2021). Supercritical Fluid Chromatography as a Technique to Fractionate High-Valued Compounds from Lipids. Molecules. Available at: [Link]

• Agilent. (n.d.). Supercritical fluid chromatography-mass spectrometry methods for lipidomics profiling. Available at: [Link]

• Shevchenko, A., & Simons, K. (2019). Looking into Lipids. LCGC International. Available at: [Link]

• Baker, E. S., et al. (2017). Recent Advances in Lipid Separations and Structural Elucidation Using Mass Spectrometry Combined with Ion Mobility Spectrometry, Ion-Molecule Reactions and Fragmentation Approaches. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Klont, F., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites. Available at: [Link]

• ResearchGate. (n.d.). Lipid separation principles using different chromatographic techniques. Available at: [Link]

• Bird, S. S., et al. (2012). Separation of Cis–Trans Phospholipid Isomers Using Reversed Phase LC with High Resolution MS Detection. Analytical Chemistry. Available at: [Link]

• Waters Corporation. (n.d.). A HILIC-Based UPLC/MS Method for the Separation of Lipid Classes from Plasma. Available at: [Link]

• SCIEX. (n.d.). LipidQuan for Comprehensive and High-Throughput HILIC-based LC-MS/MS Targeted Lipid Quantitation. Available at: [Link]

• Kyle, J. E., et al. (2016). Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry. Analyst. Available at: [Link]

• Criscuolo, A., et al. (2019). Rational selection of reverse phase columns for high throughput LC-MS lipidomics. ResearchGate. Available at: [Link]

• Cajka, T., & Fiehn, O. (2014). Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection. ResearchGate. Available at: [Link]

• Waters Corporation. (n.d.). What is a good Reversed-Phase LC column choice for the analysis of lipids and/or lipidomics studies? Available at: [Link]

• Roberts, J. P., et al. (2024). Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• ResearchGate. (2021). Why the addition of additives in the mobile phase is recommended in HPLC-analysis? Available at: [Link]

• Hartler, J., et al. (2014). A versatile ultra-high performance LC-MS method for lipid profiling. Journal of Chromatography B. Available at: [Link]

• Roberts, J., et al. (2024). Vendor-dependent mobile phase contaminants affect neutral lipid analysis in lipidomics protocols. ChemRxiv. Available at: [Link]

• Merrill, A. H., et al. (2007). Separation of cellular nonpolar neutral lipids by normal-phase chromatography and analysis by electrospray ionization mass spectrometry. Journal of Lipid Research. Available at: [Link]

• Waters Corporation. (n.d.). A Robust and Reproducible Reversed-Phase Lipid Profiling Method for Large Sample Sets. Available at: [Link]

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Available at: [Link]

• American Chemical Society. (2018). Mass Spectrometric Approaches to Lipidomic Studies. YouTube. Available at: [Link]

• Chromatography Forum. (2015). Trouble separating Lipids. Available at: [Link]

• Christie, W. W. (2020). HPLC separation of acyl lipid classes. ResearchGate. Available at: [Link]

• Agilent. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Available at: [Link]

• Al-Hamimi, S., & Al-Dalali, S. (2022). A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods. Foods. Available at: [Link]

• Ulmer, C. Z., et al. (2017). Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Available at: [Link]

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"reducing background noise in mass spec analysis of chlorinated lipids"

Welcome to the technical support center for mass spectrometry analysis of chlorinated lipids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing these unique molecules. My aim is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your own experimental workflows. We will explore how to systematically identify and eliminate sources of background noise, ensuring the integrity and sensitivity of your data.

Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common issues encountered during the mass spec analysis of lipids, with a special focus on chlorinated species.

Q1: My baseline is consistently high and noisy across the entire chromatogram, even in blank injections. What are the primary suspects?

A1: A high, noisy baseline is often a sign of systemic contamination.[1][2] The most common culprits are impure solvents, a contaminated LC-MS system, or a dirty ion source.

• Solvent and Mobile Phase Purity: Even LC-MS grade solvents can contain impurities like alkylated amines or plasticizers that contribute to background noise.[3][4] Always use high-purity, LC-MS grade solvents and additives, and prepare mobile phases fresh daily.[5] Filtering aqueous mobile phases is also a recommended practice.[5]

• Contaminated LC System: Residues from previous samples, salts, or solvent impurities can accumulate in the LC system, including tubing, the autosampler, and the column.[1] This can lead to a consistently high baseline.

• Dirty Ion Source: The ion source is where your analytes are ionized before entering the mass spectrometer. Over time, it can become contaminated with non-volatile materials from your samples, leading to a dirty baseline and reduced signal intensity.[5]

Q2: I'm observing unexpected, discrete peaks in my blanks and samples. How can I identify the source of this contamination?

A2: These "ghost peaks" are typically contaminants introduced during sample preparation or from your lab environment.[3] Common sources include:

• Plasticware: Plastic tubes, pipette tips, and vials are a major source of contamination.[3] Plasticizers (e.g., phthalates) and slip agents (e.g., oleamide, erucamide) can leach into your samples.[3][6]

• Glassware: Improperly cleaned glassware can harbor residues from detergents or previous experiments.[3]

• Laboratory Environment: Dust and airborne particles can introduce keratin contamination.[3] Personal care products used by lab personnel can also be a source of various organic molecules.[3][5]

To pinpoint the source, a systematic blank analysis is crucial. This involves running a solvent blank (just the solvent) and a method blank (a sample with no analyte that goes through the entire preparation process).[3]

Q3: I'm analyzing chlorinated lipids and see a cluster of peaks for my analyte, separated by 2 m/z units. Is this noise or a real signal?

A3: This is most likely the isotopic signature of your chlorinated lipid and is a key indicator of its presence. Chlorine has two stable isotopes, ³⁵Cl (approximately 75% abundance) and ³⁷Cl (approximately 25% abundance).[7] This results in a characteristic isotopic pattern in the mass spectrum. For a molecule containing one chlorine atom, you will see two peaks: the monoisotopic peak (M) and a peak at M+2 with roughly one-third the intensity of the M peak.[7] This pattern is a powerful tool for identifying chlorinated species and should not be mistaken for noise. The presence of this M+2 peak with the correct intensity ratio increases confidence in your identification.[8]

Q4: My chlorinated lipids are showing poor ionization efficiency. Are there specific adducts I should be targeting?

A4: Yes, optimizing adduct formation is critical. While some chlorinated lipids, like α-chlorofatty acids, ionize well in negative mode to form [M-H]⁻ ions, others may benefit from targeted adduct formation.[9][10][11]

• Chloride Adducts [M+Cl]⁻: For certain lipids, particularly those with reactive hydroxyl groups, forming chloride adducts can significantly enhance sensitivity in negative ion mode.[6][12] This can be achieved by adding a source of chloride ions, such as ammonium chloride, to the infusion solvent.[12]

• Other Cation Adducts: In positive ion mode, lipids readily form adducts with cations like sodium [M+Na]⁺ and potassium [M+K]⁺, which are often present as trace contaminants.[13] For some lipid classes, intentionally adding a cation source, like lithium hydroxide, can produce more stable and informative adducts for fragmentation analysis.[14]

Q5: Can in-source fragmentation be a source of background noise in my chlorinated lipid analysis?

A5: Absolutely. In-source fragmentation (ISF) occurs when molecules fragment in the ion source before mass analysis.[15] This can create ions that may be mistaken for other endogenous lipids or contribute to a complex background.[15] For example, a common fragmentation pathway for choline-containing lipids is the loss of a methyl group, which can create an ion that corresponds to a different lipid class.[15] To minimize ISF, it's important to optimize ion source parameters, such as the cone or capillary voltage, to use the gentlest conditions that still provide adequate ionization of your target analytes.[11][15]

Part 2: Troubleshooting Guides - A Systematic Approach to Noise Reduction

This section provides step-by-step guidance for diagnosing and resolving common background noise issues.

Issue 1: Pervasive Baseline Noise

Symptom: The baseline in your total ion chromatogram (TIC) is high and "grassy," obscuring low-abundance analytes.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting high baseline noise.

Experimental Protocol: LC System Flush

Causality: This protocol is designed to remove accumulated contaminants from the LC flow path. A strong organic solvent is used to dissolve and wash away non-polar residues that can build up over time.[3]

• Disconnect the Column: To prevent damage to your analytical column, replace it with a union.

• Prepare Cleaning Solvents: Use 100% LC-MS grade isopropanol and 100% LC-MS grade water.

• Flush Pump A: Place the solvent line for pump A into the isopropanol. Purge the pump and then flush the system at a flow rate of 0.5 mL/min for 30 minutes.

• Flush Pump B: Move the solvent line for pump B into the isopropanol. Purge the pump and flush for 30 minutes.

• Water Wash: Repeat steps 3 and 4 using the LC-MS grade water to remove any salts.

• Re-equilibrate: Reconnect your column and equilibrate the system with your initial mobile phase conditions until a stable baseline is achieved.[16]

Issue 2: Identifying and Eliminating Contaminant Peaks

Symptom: Specific, reproducible peaks appear in your blank runs, potentially interfering with your analytes of interest.

Troubleshooting Workflow:

Caption: A workflow for systematically identifying contamination sources.

Data Presentation: Common Contaminants in Lipidomics

Contaminant	Common m/z ([M+H]⁺)	Likely Source(s)
Oleamide	282.2797	Plasticware (e.g., polypropylene tubes)[3]
Erucamide	338.3421	Plasticware (e.g., polypropylene tubes)[3]
Phthalates (e.g., DEP)	223.1016	Plasticizers from various lab materials[3][16]
Keratin Peptides	Various	Dust, skin, hair[3]
Polyethylene Glycol (PEG)	Repeating units of 44.0262 Da	Surfactants, detergents, some consumables

Protocol: Minimizing Labware Contamination

Causality: This protocol aims to reduce the leaching of contaminants from plastic consumables into your samples.

• Material Selection: Whenever possible, use borosilicate glassware with PTFE-lined caps, as they introduce significantly fewer contaminants than plasticware.[6] If plastics must be used, opt for high-quality polypropylene tubes.

• Pre-Rinsing: Before use, rinse all plasticware (tubes, pipette tips) with a high-purity organic solvent (e.g., the solvent you will use for extraction).[3] This helps remove surface contaminants.

• Minimize Contact Time and Temperature: Reduce the duration your samples and solvents are in contact with plastic surfaces.[3] Avoid heating samples in plastic tubes, as this can increase leaching.[3]

• Avoid Chloroform with Plastics: Do not use chloroform or other aggressive organic solvents with plastic vials, as they are known to leach plasticizers.[15]

Issue 3: Optimizing Sample Preparation for Chlorinated Lipids

Symptom: Poor recovery of chlorinated lipids and/or high levels of interfering matrix components (e.g., phospholipids).

Recommended Techniques:

• Liquid-Liquid Extraction (LLE): LLE methods like the Folch or Bligh and Dyer protocols are widely used in lipidomics to separate lipids from more polar molecules.[12] For anionic lipids, adding a small amount of acid can improve extraction efficiency.[12]

  Experimental Protocol: Modified Bligh and Dyer Extraction [10][11]

  • Homogenization: Homogenize the tissue sample in a chilled glass tube with a methanol/saline solution.

  • Solvent Addition: Add chloroform and vortex thoroughly. At this stage, add your isotopically labeled internal standard for accurate quantification.[9]

  • Phase Separation: Add water to induce phase separation. Centrifuge to separate the layers.

  • Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids.

  • Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in your initial mobile phase.[5]

• Solid-Phase Extraction (SPE): SPE can be a highly effective technique for removing interfering matrix components like phospholipids, leading to a cleaner sample and improved signal-to-noise ratio.[5][12]

  Experimental Protocol: General SPE for Lipid Cleanup [5]

  • Column Conditioning: Condition the SPE column (e.g., a reverse-phase C18 or a mixed-mode sorbent) with methanol, followed by water.

  • Sample Loading: Load the pre-treated sample onto the conditioned column.

  • Washing: Wash the column with a weak solvent (e.g., 10% methanol in water) to remove polar impurities.[5]

  • Elution: Elute your chlorinated lipids with a stronger organic solvent (e.g., methanol or acetonitrile).

  • Drying and Reconstitution: Dry the eluate under vacuum or nitrogen and reconstitute in the mobile phase for LC-MS analysis.[5]

Part 3: Advanced Considerations for Chlorinated Lipids

Understanding Isotopic Patterns: As mentioned, the 3:1 ratio of ³⁵Cl to ³⁷Cl is a hallmark of singly chlorinated compounds.[7] For molecules with multiple chlorine atoms, this pattern becomes more complex. Familiarize yourself with the expected isotopic distribution for your target analytes to avoid misinterpreting these patterns as noise or adducts.

Fragmentation Behavior: The fragmentation of chlorinated lipids can be influenced by the position of the chlorine atom. For instance, in selected reaction monitoring (SRM) experiments, the loss of HCl is a common and specific transition used for the quantification of α-chlorofatty acids.[10][11] Understanding these fragmentation patterns is key to developing sensitive and specific MS/MS methods.

By systematically addressing potential sources of contamination, optimizing your sample preparation, and understanding the unique mass spectrometric behavior of chlorinated lipids, you can significantly reduce background noise and enhance the quality of your data.

References

• BenchChem. (2025).

• Han, X., & Gross, R. W. (1998). Formation of lithiated adducts of glycerophosphocholine lipids facilitates their identification by electrospray ionization tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 9(5), 516-526. [Link]

• Wood, P. L. (2021). Human Brain Lipidomics: Utilities of Chloride Adducts in Flow Injection Analysis. Metabolites, 11(5), 283. [Link]

• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry. [Link]

• Ford, D. A., & Gross, R. W. (2013). Approaches for the Analysis of Chlorinated Lipids. Methods in molecular biology (Clifton, N.J.), 1000, 227–242. [Link]

• ResearchGate. (2017). Why 184>184 and 104>104 markers have high background noise in LC-MS?[Link]

• Ford, D. A., & Gross, R. W. (2012). Strategies for the analysis of chlorinated lipids in biological systems. Free radical biology & medicine, 52(11), 2278–2287. [Link]

• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. [Link]

• Harvard University. (n.d.). Sample Preparation. [Link]

• Byrd, J. A., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(20), 12156–12164. [Link]

• Society for Redox Biology and Medicine. (2012). Strategies for the analysis of chlorinated lipids in biological systems. [Link]

• ResearchGate. (2015). Formation and decomposition of chloride adduct ions, [M + Cl]−, in negative ion electrospray ionization mass spectrometry. [Link]

• ResearchGate. (n.d.). A typical product-ion ESI mass spectrum of the chlorine adduct of N18:0 glucosylceramide (GlcCer). [Link]

• Koelmel, J. P., et al. (2024). Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis. Analytical Chemistry. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Ulmer, C. Z., et al. (2024). Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies. Journal of the American Society for Mass Spectrometry. [Link]

• ResearchGate. (2017). How to get rid of the high noise background in Mass spec (UPLC-LTQ-XL)?[Link]

• Han, X., & Gross, R. W. (2005). Applications of Mass Spectrometry for Cellular Lipid Analysis. Journal of lipid research, 46(6), 1071–1085. [Link]

• BenchChem. (2025). Reducing background noise in prostaglandin mass spectrometry.

• Keller, B. O., Sui, J., Young, A. B., & Whittal, R. M. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica chimica acta, 627(1), 71–81. [Link]

• Semantic Scholar. (n.d.). Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis. [Link]

• Burdisso, P., et al. (2021). Spectrophotometric- and LC/MS-Based Lipidomics Analyses Revealed Changes in Lipid Profiles of Pike Eel (Muraenesox cinereus) Treated with Stable Chlorine Dioxides and Vacuum-Packed during Chilled Storage. Foods (Basel, Switzerland), 10(11), 2732. [Link]

• Hulsman, M., et al. (2019). Analysis of protein chlorination by mass spectrometry. Redox biology, 26, 101271. [Link]

• Nonlinear Dynamics. (2019). Analysis of protein chlorination by mass spectrometry. [Link]

• Al-Salameen, F., et al. (2021). Recent Analytical Methodologies in Lipid Analysis. Molecules (Basel, Switzerland), 26(21), 6439. [Link]

• American Laboratory. (2015). Innovative Sample Prep Removes Lipids Without Losing Analytes. [Link]

• BenchChem. (2025). addressing background noise in mass spectrometry of 13C labeled compounds.

• Waters Corporation. (n.d.). Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. [Link]

• LCGC International. (2018). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS. [Link]

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"optimization of collision energy for 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate fragmentation"

Guide Topic: Optimization of Collision Energy for 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate Fragmentation

Welcome to the technical support resource for the mass spectrometric analysis of complex chlorinated diacylglycerols. This guide provides in-depth answers, protocols, and troubleshooting advice specifically tailored for researchers, scientists, and drug development professionals working with 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate and similar lipid structures. Our focus is on the critical parameter of collision energy and its role in achieving structurally informative fragmentation via tandem mass spectrometry (MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is collision-induced dissociation (CID), and why is optimizing the collision energy so critical for this specific molecule?

A1: Collision-induced dissociation (CID) is a fundamental technique in tandem mass spectrometry where an isolated ion (the "precursor ion") is fragmented by colliding it with neutral gas molecules (like argon or nitrogen).[1] The kinetic energy of the ion is converted into internal energy upon collision, causing the ion to vibrate and eventually break apart into smaller "product ions."

Optimizing the collision energy (CE) is paramount for a complex lipid like 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate for several reasons:

• Structural Complexity: The molecule possesses multiple potential fragmentation sites: two different ester linkages for the oleoyl (18:1) and linolenoyl (18:3) chains, the chloro-group, and the glycerol backbone.

• Informative vs. Uninformative Fragments: A low CE may not provide enough energy to induce any fragmentation, leaving only the precursor ion. Conversely, an excessively high CE will shatter the molecule into small, non-specific fragments, destroying the very structural information you aim to obtain. The goal is to find a "sweet spot" that promotes the cleavage of specific bonds to reveal the identity and position of the fatty acyl chains.

• Instrument Dependence: The optimal CE is not a universal value. It is highly dependent on the instrument's geometry (e.g., triple quadrupole, ion trap, Q-TOF) and the mass of the collision gas.[2] Therefore, empirical optimization for your specific platform is mandatory.

Q2: What are the primary fragment ions I should expect to see from this molecule during CID?

A2: Based on established fragmentation mechanisms for triacylglycerols (TAGs) and related lipids, you should primarily look for ions resulting from the neutral loss of the fatty acyl chains and the formation of acylium ions.[3][4][5] For this specific molecule, forming a protonated precursor [M+H]⁺ or an adduct like [M+NH₄]⁺ or [M+Na]⁺ is common in positive ion mode electrospray ionization (ESI).[4][6]

The key diagnostic fragments arise from the following losses from the precursor ion:

• Neutral Loss of Oleic Acid: Loss of C₁₈H₃₄O₂ (282.25 Da)

• Neutral Loss of α-Linolenic Acid: Loss of C₁₈H₃₀O₂ (278.22 Da)

• Formation of Oleoyl Acylium Ion: RCO⁺ for the C18:1 chain (m/z 265.25)

• Formation of α-Linolenoyl Acylium Ion: RCO⁺ for the C18:3 chain (m/z 261.22)

• Loss of HCl: A potential fragmentation pathway due to the chloro-group (loss of 36.46 Da).

The relative abundance of these fragments will be highly dependent on the applied collision energy.

Q3: What is a good starting point for my collision energy optimization experiments?

A3: A universal starting point is difficult to define, but a common approach is to perform a "collision energy ramp" or a series of experiments with stepped collision energies. A broad range of 10 to 60 eV typically covers the energies required for the fragmentation of most lipid species.[7]

For initial experiments, we recommend the following instrument-specific starting points. These values should be the center of a range you test (e.g., for a Q-TOF, test a range of 15 eV to 45 eV in 5 eV increments).

Instrument Type	Typical Collision Gas	Recommended Starting CE (eV)	Key Considerations
Triple Quadrupole (QqQ)	Argon (Ar)	20 - 25	Lower energy regime; focuses on generating specific, high-abundance fragments for MRM.[1]
Quadrupole Time-of-Flight (Q-TOF)	Nitrogen (N₂)	25 - 35	Balances fragmentation efficiency with high-resolution mass accuracy of product ions.
Ion Trap (IT)	Helium (He)	(Arbitrary Units/Normalized)	CE is often expressed as a normalized value (e.g., 25-35%). Slower heating process can lead to different fragmentation pathways.[8]
Orbitrap (HCD Cell)	Nitrogen (N₂)	25 - 30 (Normalized)	Higher-energy C-trap dissociation (HCD) provides high-resolution fragment data without a low-mass cutoff.[1]

Experimental Protocol: Collision Energy Optimization Workflow

This protocol outlines a systematic approach to determine the optimal collision energy for generating the most informative MS/MS spectrum of your target analyte.

Objective: To identify the collision energy that maximizes the signal for diagnostic product ions while minimizing the unfragmented precursor ion.

Methodology: Direct infusion is recommended for this optimization to avoid chromatographic variability.

• Sample Preparation:

  • Prepare a standard solution of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate at a concentration of 1-5 µg/mL in a suitable solvent (e.g., Methanol:Chloroform 2:1 with 0.1% formic acid for positive mode ESI).

  • Ensure the solution is clear and free of particulates.

• Mass Spectrometer Setup (Initial):

  • Ionization Mode: Positive Electrospray Ionization (ESI).

  • Infusion: Infuse the sample at a stable flow rate (e.g., 5-10 µL/min).

  • MS1 (Full Scan): Acquire a full scan spectrum to identify the m/z of the precursor ion (e.g., [M+H]⁺, [M+NH₄]⁺, or [M+Na]⁺). Confirm its isotopic pattern and purity.

  • MS2 (Product Ion Scan): Create a product ion scan method.

    • Precursor Ion: Select the m/z of the most abundant adduct of your analyte.

    • Isolation Window: Set a narrow isolation window (e.g., 1-2 Da) to ensure only the target ion is selected for fragmentation.[9]

• Collision Energy Ramp Experiment:

  • Set up a series of experiments where the only variable changed is the collision energy.

  • Range: 10 eV to 60 eV.

  • Step Size: 2-5 eV. For example, run separate acquisitions at 10, 12, 14, ... 60 eV.

  • Dwell Time/Scan Time: Ensure sufficient time to acquire a stable signal and representative spectrum at each CE value.

• Data Analysis and Optimization:

  • For each CE value, examine the resulting product ion spectrum.

  • Create a "breakdown curve" by plotting the relative intensity of the precursor ion and key product ions as a function of collision energy.

  • Optimal CE: The optimal collision energy is typically the value that results in a low abundance (5-20%) of the remaining precursor ion and the highest abundance of the desired diagnostic product ions (e.g., the acylium ions or neutral loss fragments).

Workflow Diagram

Caption: Workflow for Collision Energy Optimization.

Troubleshooting Guide

Q: I only see my precursor ion and no significant fragments, even at higher collision energies. What's wrong?

A: This indicates that insufficient energy is being transferred to the precursor ion to induce fragmentation.

• Check Collision Gas: Ensure your collision gas (Argon or Nitrogen) is turned on and the pressure is set correctly according to the manufacturer's recommendation. An absence of collision gas will result in no fragmentation.[10]

• Collision Energy Range: It's possible your molecule is particularly stable. Try extending your CE ramp to a higher energy, for example, up to 80 or 100 eV, while monitoring the signal.

• Instrument Tuning: Verify that your instrument is properly tuned and calibrated. Poor ion transmission through the collision cell can lead to inefficient fragmentation.

Q: My MS/MS spectrum is extremely noisy and dominated by very small, non-specific fragments.

A: This is a classic sign of excessive collision energy.

• Reduce Collision Energy: You have "shattered" the molecule. Refer to your breakdown curve and select a lower CE value that favors the formation of larger, structurally informative fragments.

• In-Source Fragmentation: This can also occur if the conditions in the ion source are too harsh, causing the molecule to fragment before it even reaches the mass analyzer.[11] Try reducing the source temperature or voltages (e.g., capillary voltage, cone voltage) to see if the precursor ion signal becomes more stable and the background noise decreases.[11]

Q: The relative intensities of my fragment ions are not reproducible between runs. What could be the cause?

A: Reproducibility issues often point to instability in the experimental setup.

• Source Stability: Ensure your electrospray is stable. An unstable spray will lead to fluctuating ion current and, consequently, inconsistent fragmentation. Check for bubbles in the infusion line and ensure the spray needle is positioned correctly.[12]

• Sample Concentration: If the sample concentration is too high, you may experience detector saturation or space-charge effects, which can alter fragmentation patterns. If it's too low, you will have a poor signal-to-noise ratio. Ensure you are working within the linear dynamic range of the instrument.

• Contamination: Contaminants in your sample or solvent can co-elute or be co-ionized with your analyte, leading to ion suppression and inconsistent results. Always use high-purity solvents.[13]

Q: I've identified the optimal CE, but the overall intensity of my product ions is very low.

A: Low product ion intensity can be a sensitivity issue.

• Collision Gas Pressure: While CE is the energy of the collision, the pressure of the collision gas affects the number of collisions. A slightly higher gas pressure in the cell can sometimes increase fragmentation efficiency. Consult your instrument manual for the allowable range.

• Ionization Efficiency: Re-evaluate your ion source conditions. The problem may be poor generation of the precursor ion. Experiment with different solvents, pH, or source parameters to maximize the precursor signal.

• Precursor Adduct: The choice of precursor ion adduct can influence fragmentation efficiency. For example, [M+Li]⁺ adducts of lipids sometimes fragment more readily and via different pathways than [M+H]⁺ or [M+Na]⁺ adducts.[3][6] Consider adding a small amount of lithium acetate to your mobile phase to promote lithium adduct formation.

Predicted Fragmentation Pathway

Caption: Predicted CID Fragmentation of the Protonated Analyte.

References

• Bae, S., & Liu, K. (2025). Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics. Journal of the Korean Chemical Society. Available from: [Link]

• Tsugawa, H., et al. (2025). Dual fragmentation via collision-induced and oxygen attachment dissociations using water and its radicals for C=C position-resolved lipidomics. Nature Communications. Available from: [Link]

• Kutschke, M., et al. (2020). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Tsugawa, H., et al. (2024). Dual fragmentation via collision-induced and oxygen attachment dissociations using water and its radicals for C=C position-resolved lipidomics. bioRxiv. Available from: [Link]

• Hsu, F. F., & Turk, J. (2009). Electrospray Ionization with Low-energy Collisionally Activated Dissociation Tandem Mass Spectrometry of Glycerophospholipids: Mechanisms of Fragmentation and Structural Characterization. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Apahidean, A. I., et al. (2022). Study on the CID Fragmentation Pathways of Deprotonated 4'-Monophosphoryl Lipid A. Molecules. Available from: [Link]

• Waters Corporation. (2004). Waters LCMS Troubleshooting Guide. Scribd. Available from: [Link]

• Kopczynski, D., et al. (2021). Adjustments of the collision energy (CE) optimization function in Skyline for improved targeted analysis of sphingolipids. ResearchGate. Available from: [Link]

• Pasilis, S. P., & Kellersberger, K. A. (2008). Multistage Mass Spectrometry of Phospholipids using Collision-Induced Dissociation (CID) and Metastable Atom-Activated Dissociation (MAD). Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Available from: [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available from: [Link]

• Bird, S. S., et al. (2011). Lipidomics profiling by high-resolution LC-MS and high-energy collisional dissociation fragmentation: focus on characterization of mitochondrial cardiolipins and monolysocardiolipins. Analytical Chemistry. Available from: [Link]

• Hsu, F. F., & Turk, J. (2006). Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: Assignment of fatty acyl groups on the glycerol backbone and location of double bonds. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Rincon Pabon, J. P., et al. (2024). MSe Collision Energy Optimization for the Analysis of Membrane Proteins Using HDX-cIMS. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Wikipedia. Available from: [Link]

• Odenkirk, M.T., et al. (2025). Mass Spectrometer (MS) troubleshooting guide. Alliance Bioversity International - CIAT. Available from: [Link]

• Murphy, R. C., et al. (2005). Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Hsu, F. F., & Turk, J. (2006). Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• GenTech Scientific. (2021). A Guide To Troubleshooting Mass Spectrometry. GenTech Scientific. Available from: [Link]

• Wood, P. L., & Woltjer, R. L. (2019). Flow infusion electrospray ionization high-resolution mass spectrometry of the chloride adducts of sphingolipids, glycerophospholipids, glycerols, hydroxy fatty acids, fatty acid esters of hydroxy fatty acids (FAHFA), and modified nucleosides. Journal of Mass Spectrometry. Available from: [Link]

• Wang, M., et al. (2014). Mass Spectrometry Methodology in Lipid Analysis. Journal of Analytical Methods in Chemistry. Available from: [Link]

• Schiller, J., et al. (2007). The renaissance of high-energy CID for structural elucidation of complex lipids: MALDI-TOF/RTOF-MS of alkali cationized triacylglycerols. Journal of the American Society for Mass Spectrometry. Available from: [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
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"preventing degradation of chlorinated lipids during sample preparation"

Technical Support Center: Chlorinated Lipid Analysis

Guide to Preventing Analyte Degradation During Sample Preparation

Welcome to the technical support center for researchers, scientists, and drug development professionals working with chlorinated lipids. This guide provides in-depth troubleshooting advice, FAQs, and validated protocols to ensure the stability and integrity of your analytes throughout the entire sample preparation workflow. As Senior Application Scientists, we have designed this resource to move beyond simple instructions, offering causal explanations for each methodological choice to empower you to generate reliable and reproducible data.

Section 1: Understanding Chlorinated Lipid Instability

Chlorinated lipids are formed endogenously through the action of myeloperoxidase (MPO), an enzyme abundant in neutrophils and other phagocytes. MPO catalyzes the formation of hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent, which readily reacts with native lipids, particularly plasmalogens.[1][2][3] The reaction of HOCl with the vinyl-ether bond of plasmalogens generates an initial, highly reactive α-chlorofatty aldehyde (α-ClFALD) and a lysophospholipid.[4][5]

This α-ClFALD is the primary precursor to other chlorinated lipid species and is a critical point of instability. It can be rapidly metabolized within cells or degraded during sample preparation through two main pathways:

• Oxidation: Conversion to the more stable α-chlorofatty acid (α-ClFA) via fatty aldehyde dehydrogenase.[5]

• Reduction: Conversion to α-chlorofatty alcohol (α-ClFOH).[5]

The inherent reactivity of the aldehyde group makes α-ClFALD susceptible to non-enzymatic oxidation and other reactions, especially when exposed to air, light, or harsh chemical conditions during sample handling.[2][4] Therefore, the entire analytical workflow must be optimized to prevent its degradation and accurately quantify the true endogenous profile.

Figure 1: Formation and metabolism of chlorinated lipids from plasmalogens.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during chlorinated lipid analysis in a question-and-answer format.

Q: My chlorinated lipid recovery is consistently low and variable. What are the likely causes?

A: Low and inconsistent recovery is a multifaceted problem often stemming from analyte degradation and handling losses. Here are the primary culprits and their solutions:

• Cause 1: Oxidation. Chlorinated lipids, especially unsaturated ones, and their precursors are susceptible to oxidation from atmospheric oxygen. This is a major source of degradation.

  • Solution: Always work under an inert atmosphere. After extraction, purge vials with high-purity nitrogen or argon before capping.[6][7] Crucially, add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent at a concentration of ~50 µg/mL.[6][8]

• Cause 2: Temperature-Induced Degradation. Enzymatic and chemical degradation pathways are accelerated at room temperature.

  • Solution: Maintain cold conditions throughout. Homogenize tissues on ice, use pre-chilled solvents, and keep samples in an ice bath.[4] If there are delays between steps, store samples at -80°C. Flash freezing samples in liquid nitrogen upon collection is an excellent practice to halt biological activity instantly.[9]

• Cause 3: Inefficient Extraction. The complex biological matrix can trap lipids, preventing their complete extraction into the organic phase.

  • Solution: Ensure thorough homogenization of tissues. For liquid samples like plasma, vigorous vortexing is essential to break up lipoprotein complexes. Adhere strictly to the solvent ratios of validated methods like the Bligh & Dyer or Folch procedures.[10][11]

• Cause 4: Lack of a Proper Internal Standard. Without a reliable internal standard, you cannot correct for sample loss during the multi-step preparation process.

  • Solution: The gold standard is to spike your sample with a stable isotope-labeled internal standard for each chlorinated lipid class you are measuring (e.g., 2-chloro-[d4]-hexadecanal) before you begin homogenization or extraction.[2] This is the only way to accurately account for losses at every single step.

Q: I am analyzing α-chlorofatty aldehydes (α-ClFALD) and getting poor results, including low signal and non-reproducible peaks. What specific precautions should I take?

A: This is a common and critical issue. The α-ClFALD is the least stable species and requires special handling.

• Cause 1: Aldehyde Instability. Aldehydes are highly prone to oxidation and are unstable under certain analytical conditions, particularly the high temperatures and ionization energies used in mass spectrometry.[2][4]

  • Solution: The most robust strategy is immediate derivatization after extraction. Converting the aldehyde to a more stable derivative, such as a pentafluorobenzyl (PFB) oxime, is essential for reliable analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[2][4] This derivatization not only stabilizes the molecule but also adds an electron-withdrawing group that dramatically enhances sensitivity in negative-ion chemical ionization (NICI) mode.[4] Do not store the underivatized extract if you are interested in α-ClFALD.

• Cause 2: Acid/Base Sensitivity. The vinyl-ether precursors (plasmalogens) are acid-labile. Harsh pH conditions during extraction can artificially generate aldehydes, while certain conditions can also degrade the target analyte.

  • Solution: Use neutralized, high-purity solvents for extraction. Avoid strong acids or bases unless performing a deliberate hydrolysis step to measure total esterified fatty acids.[8] Standard Bligh & Dyer or Folch methods are generally safe in this regard.

Q: My chromatograms show unexpected peaks and high background noise. What could be the issue?

A: Extraneous peaks and noise often originate from contamination or non-specific side reactions.

• Cause 1: Contamination from Plasticware. Organic solvents like chloroform and methanol are excellent at leaching plasticizers (e.g., phthalates) from polypropylene tubes, pipette tips, and vial caps.[7][12] These contaminants can interfere with your analysis, suppress analyte signal, and create a high background.

  • Solution: Strictly avoid plastics for any step involving organic solvents. Use exclusively glass tubes, glass pipettes, and glass vials with Teflon-lined caps.[7][12][13]

• Cause 2: Non-specific Lipid Peroxidation. If antioxidants are not used, other unsaturated lipids in the sample will oxidize, creating a complex mixture of hydroperoxides and secondary products that can complicate your chromatogram.[14]

  • Solution: As mentioned before, the use of an antioxidant like BHT from the very first extraction step is non-negotiable.[6]

• Cause 3: Solvent Impurities. Low-grade solvents can contain stabilizers or impurities that show up in sensitive mass spectrometry analyses.

  • Solution: Use the highest grade solvents available (e.g., HPLC, LC-MS, or Optima grade).

Section 3: Core Protocols and Methodologies

The following protocols incorporate best practices to minimize degradation. A generalized workflow is presented below.

Figure 2: Workflow for minimizing degradation during chlorinated lipid sample prep.

Protocol 1: Lipid Extraction from Tissue (Modified Bligh & Dyer)

This protocol is adapted for robust recovery while minimizing degradation.[4][10]

• Preparation: Pre-chill all solvents and glassware on ice. Prepare a stock solution of BHT in methanol (e.g., 5 mg/mL).

• Homogenization: Weigh 10-50 mg of frozen tissue and place it in a glass homogenizer tube on ice. Add the appropriate stable isotope-labeled internal standards.

• Add 1 mL of ice-cold methanol containing BHT (to a final concentration of 50 µg/mL).

• Homogenize thoroughly until no visible tissue fragments remain.

• Extraction: Transfer the homogenate to a glass tube. Add 0.5 mL of chloroform. Vortex vigorously for 1 minute.

• Add 0.45 mL of high-purity water. Vortex again for 1 minute to induce phase separation.

• Phase Separation: Centrifuge at ~1000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous/methanol layer, a protein disk, and a lower chloroform layer containing the lipids.

• Collection: Carefully collect the lower chloroform layer using a glass Pasteur pipette, avoiding the protein interface. Transfer to a clean glass tube.

• Solvent Evaporation: Gently evaporate the chloroform under a stream of nitrogen or argon. Avoid heating the sample. Do not let the lipid film dry completely for an extended period, as this increases oxidation risk.[6]

• Storage/Next Step: Immediately reconstitute the lipid residue in a small volume of an appropriate solvent (e.g., methanol/water for LC-MS or ethanol for derivatization).[2][4] Overlay with inert gas, cap tightly, and either proceed to derivatization or store at -80°C.

Protocol 2: Derivatization of α-Chlorofatty Aldehydes (PFB Oxime)

This protocol stabilizes the aldehyde for GC-MS analysis.[2][15]

• Reconstitution: Take the dried lipid extract from Protocol 1. Reconstitute it in 300 µL of ethanol.

• Reaction: Add 300 µL of an aqueous solution of pentafluorobenzyl hydroxylamine hydrochloride (6 mg/mL).

• Vortex the mixture and incubate at room temperature for 30 minutes.

• Quenching & Extraction: Terminate the reaction by adding 1.2 mL of high-purity water.

• Extract the PFB-oxime derivative by adding 2 mL of a cyclohexane/ethyl ether mixture (4:1, v/v). Vortex thoroughly.

• Centrifuge at ~500 x g for 5 minutes to separate the phases.

• Collection: Transfer the upper organic layer to a new glass tube. Re-extract the lower aqueous layer with another 2 mL of the cyclohexane/ethyl ether mixture and combine the organic phases.

• Final Preparation: Evaporate the combined organic layers under a gentle stream of nitrogen. Reconstitute the residue in a small volume of a suitable solvent for GC-MS injection (e.g., ethyl acetate or petroleum ether).[2][15]

Section 4: Frequently Asked Questions (FAQs)

Q: What is the best way to store my samples and extracts?

A: Proper storage is absolutely critical. The ideal conditions depend on the sample type and storage duration. The key principles are to keep samples cold, free of oxygen, and away from light.[9]

Sample State	Temperature	Max Duration	Container	Atmosphere	Key Additives
Raw Tissue/Plasma	-80°C or Liquid N₂	Months to Years	Cryovials	Air (if flash frozen)	None
Lipid Extract (Short-term)	-20°C	< 1 week	Glass vial, Teflon cap	Inert Gas (N₂/Ar)	BHT in solvent
Lipid Extract (Long-term)	-80°C	Months	Glass vial, Teflon cap[12]	Inert Gas (N₂/Ar)[12]	BHT in solvent[8]

Q: Do I always need to derivatize my chlorinated lipids?

A: Not necessarily. It depends on your target analyte.

• For α-Chlorofatty Acids (α-ClFA): No. These are stable and contain a carboxylic acid group that ionizes well. They are ideally suited for direct analysis by reverse-phase Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), often using electrospray ionization (ESI) in negative mode.[2][4]

• For α-Chlorofatty Aldehydes (α-ClFALD) & Alcohols: Yes. These molecules are less stable and ionize poorly. Derivatization is required for sensitive and reliable quantification, typically by GC-MS with NICI detection.[1][2]

Q: Can I use chloroform for long-term storage? I've heard it can degrade.

A: This is an excellent and important question. While chloroform is a standard solvent, it can slowly degrade over time, especially when exposed to light and air, to form hydrochloric acid (HCl) and phosgene.[8] The generated acid can degrade acid-sensitive lipids, particularly the plasmalogen precursors. For long-term storage, consider these points:

• Use high-purity chloroform that contains a stabilizer (often ethanol).

• Store extracts in the dark at -80°C.

• As an alternative, dichloromethane is a similar solvent that is more stable than chloroform.[8]

• Always store under an inert atmosphere to minimize oxidative degradation of both the solvent and the lipids.[6]

References

• Use of Natural Antioxidants in the Inhibition of Cholesterol Oxidation: A Review - PubMed. (n.d.).
• Approaches for the Analysis of Chlorinated Lipids. (2013). Analytical Biochemistry, 443(2), 118-123.
• Thukkani, A. K., McHowat, J., & Ford, D. A. (2013). Strategies for the analysis of chlorinated lipids in biological systems. Free Radical Biology and Medicine, 59, 92-99.
• Ford, D. A. (2013). Approaches for the Analysis of Chlorinated Lipids. Analytical Biochemistry, 443(2), 118-123.
• Åkesson-Nilsson, G. (2004). Determination of chlorinated fatty acids using SPE, XSD and GC/MS. Doctoral dissertation, Swedish University of Agricultural Sciences.
• Pratt, D. A., Tallman, K. A., & Porter, N. A. (2011). Lipid Peroxidation and Antioxidant Protection. MDPI.
• Kalyanaraman, B., & Ford, D. A. (2016). The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties. Antioxidants & Redox Signaling, 26(15), 847-856.
• Åkesson-Nilsson, G. (2015). Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. Bachelor's Thesis, Örebro University.
• Chen, X., et al. (2015). Inhibition of lipid oxidation in foods and feeds and hydroxyl radical-treated fish erythrocytes: A comparative study of Ginkgo biloba leaves extracts and synthetic antioxidants. Food Chemistry, 172, 347-353.
• Åkesson-Nilsson, G., et al. (2003). Isolation of chlorinated fatty acid methyl esters derived from cell-culture medium and from fish lipids by using an aminopropyl solid-phase extraction column. Journal of Chromatography A, 996(1-2), 173-180.
• Wacker, B. K., et al. (2013). Strategies for the analysis of chlorinated lipids in biological systems. Free Radical Biology and Medicine, 59, 92-99.
• Ford, D. A. (2010). Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia. Journal of Lipid Research, 51(12), 3197-3207.
• Ford, D. A. (2010). Lipid oxidation by hypochlorous acid: Chlorinated lipids in atherosclerosis and myocardial ischemia. Clinical Lipidology, 5(6), 813-824.
• Noon, L. A., et al. (2020). The use of natural antioxidants to combat lipid oxidation in O/W emulsions. Food Chemistry, 333, 127445.
• Papas, A. M. (2018). Effect of Natural Food Antioxidants against LDL and DNA Oxidative Changes. Antioxidants, 7(10), 133.
• Spickett, C. M. (2013). Chlorinated lipids and fatty acids: An emerging role in pathology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(4), 698-707.
• Ulmer, C. Z., et al. (2018). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Journal of Chromatography B, 1083, 10-21.
• Lee, S., et al. (2006). Rapid determination of chlorinated pesticides in fish by freezing-lipid filtration, solid-phase extraction and gas chromatography. Analytica Chimica Acta, 558(1-2), 147-152.
• Christie, W. W. (n.d.). Practical aspects of lipid analysis. Cyberlipid.
• Bowden, J. A., et al. (2017). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Field of Lipidomics. Metabolites, 7(2), 19.
• Creative Proteomics. (n.d.). Sample Processing Methods for Lipidomics Research.
• ResearchGate. (2021). For how long can I store lipids (in solution) in -20°C freezer?
• ResearchGate. (2015). Lipid extraction. Can lipids be in chloroform for long period?
• Avanti Polar Lipids. (n.d.). Storage and handling of Avanti Research lipids.
• Stratech. (n.d.). Storage & Handling of Lipids.
• Rahman, S. M. E., et al. (2016). The effect of pH and chloride concentration on the stability and antimicrobial activity of chlorine-based sanitizers. Journal of Food Science, 81(7), M1737-M1744.
• Smedes, F. (1999). Determination of total lipid using non-chlorinated solvents. The Analyst, 124(11), 1711-1718.

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Technical Support Center: Synthesis of Asymmetric Chlorinated Diacylglycerols

Welcome to the technical support center for the synthesis of asymmetric chlorinated diacylglycerols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these challenging synthetic pathways. Here, you will find practical, field-proven insights to help you troubleshoot common issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing asymmetric chlorinated diacylglycerols?

The synthesis of asymmetric chlorinated diacylglycerols presents several key challenges:

• Regioselectivity: Controlling the position of the chlorine atom on the glycerol backbone is a major hurdle. The synthesis can often lead to a mixture of isomers, such as 1-chloro-2,3-diacylglycerol and 2-chloro-1,3-diacylglycerol, which can be difficult to separate.[1][2]

• Stereospecificity: Maintaining the desired stereochemistry throughout the multi-step synthesis is crucial, especially when starting from a chiral precursor. Racemization can occur under harsh reaction conditions.[3][4]

• Protecting Group Strategy: The selection, introduction, and removal of protecting groups for the hydroxyl functions of glycerol must be carefully planned to avoid side reactions, such as acyl migration.[5]

• Purification: The final chlorinated diacylglycerol products can be challenging to purify due to their similar polarities to byproducts and starting materials.[6][7]

Q2: How can I improve the regioselectivity of the chlorination step?

Improving regioselectivity often involves a combination of factors:

• Choice of Chlorinating Agent: Different chlorinating agents exhibit varying degrees of selectivity. For instance, using a milder and more sterically hindered chlorinating agent can favor reaction at the primary hydroxyl group.

• Reaction Temperature: Lowering the reaction temperature can enhance kinetic control, which may lead to improved regioselectivity.[1]

• Catalyst Selection: The use of specific catalysts, such as certain Brønsted acidic ionic liquids, has been shown to favor the formation of 3-chloro-1,2-propanediol over other isomers during the chlorination of glycerol.[2]

• Protecting Groups: A well-designed protecting group strategy is paramount. By protecting the hydroxyl groups that you do not want to chlorinate, you can direct the reaction to the desired position.

Q3: What are the best practices for preventing acyl migration during the synthesis?

Acyl migration, the intramolecular transfer of an acyl group between adjacent hydroxyl groups, is a common problem in glycerol chemistry, leading to the formation of undesired isomers. To minimize this:

• Mild Reaction Conditions: Avoid high temperatures and strongly acidic or basic conditions, which can catalyze acyl migration.[3]

• Appropriate Protecting Groups: Utilize bulky protecting groups on the remaining hydroxyl groups to sterically hinder the formation of the cyclic orthoester intermediate required for acyl migration.

• Careful Deprotection: Choose deprotection conditions that are mild and selective for the protecting group being removed, without affecting the ester linkages. For example, using ceric ammonium nitrate to remove a 4-methoxyphenyl protecting group has been shown to be effective under mild conditions that prevent acyl migration.[3]

Q4: What are the most effective methods for purifying the final chlorinated diacylglycerol product?

The purification of chlorinated diacylglycerols typically relies on chromatographic techniques:

• Column Chromatography: Silica gel column chromatography is the most common method. A careful selection of the solvent system is critical to achieve good separation. Gradient elution is often necessary.

• High-Performance Liquid Chromatography (HPLC): For higher purity and analytical purposes, normal-phase or reverse-phase HPLC can be employed. Chiral HPLC columns can be used to separate enantiomers.[8][9]

• Thin-Layer Chromatography (TLC): TLC is an invaluable tool for monitoring the reaction progress and for optimizing the solvent system for column chromatography.

Q5: How can I confirm the structure and stereochemistry of my final product?

A combination of analytical techniques is essential for unambiguous structure elucidation:

• Mass Spectrometry (MS): Electrospray ionization (ESI) and other soft ionization techniques can provide the molecular weight of the intact molecule and fragmentation patterns that help identify the positions of the fatty acids and the chlorine atom.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for determining the overall structure, including the regiochemistry of the acyl chains and the chlorine. Chiral shift reagents or derivatization with a chiral agent can be used to determine the enantiomeric excess.

• Chiral Chromatography: As mentioned earlier, chiral HPLC can be used to confirm the enantiomeric purity of the final product.[8][9]

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the synthesis of asymmetric chlorinated diacylglycerols.

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of the desired chlorinated product	- Incomplete reaction. - Suboptimal reaction conditions (temperature, time). - Degradation of the product during workup or purification. - Inefficient chlorinating agent.	- Monitor the reaction closely using TLC or LC-MS to determine the optimal reaction time. - Systematically vary the reaction temperature and time to find the optimal conditions. - Use mild workup procedures and avoid prolonged exposure to harsh conditions. - Screen different chlorinating agents to find one that is more effective for your specific substrate.
Formation of a mixture of chlorinated isomers	- Lack of regioselectivity in the chlorination step. - Acyl migration during the synthesis.	- Employ a robust protecting group strategy to block unwanted reaction sites. - Lower the reaction temperature to favor kinetic control.[1] - Investigate the use of regioselective catalysts.[2] - Use mild reaction and deprotection conditions to prevent acyl migration.[3]
Presence of starting material in the final product	- Incomplete reaction. - De-chlorination of the product during purification.	- Increase the reaction time or the stoichiometry of the chlorinating agent. - Ensure that the purification conditions (e.g., pH of the silica gel) are not causing product degradation.
Difficulty in removing the protecting group	- The protecting group is too stable for the chosen deprotection conditions. - The deprotection reaction is not going to completion.	- Switch to a more labile protecting group in your synthetic design. - Optimize the deprotection conditions (e.g., increase temperature, change solvent, use a more potent reagent).
Acyl migration observed during deprotection	- The deprotection conditions are too harsh (acidic or basic).	- Screen for milder deprotection methods. For example, enzymatic deprotection or methods that proceed under neutral conditions. - Consider a protecting group that can be removed under very mild conditions, such as a silyl ether.[5]
Inconsistent results between batches	- Purity of starting materials and reagents. - Variations in reaction setup and conditions. - Atmospheric moisture affecting the reaction.	- Ensure the purity of all starting materials and reagents before use. - Maintain strict control over reaction parameters such as temperature, stirring rate, and addition rates. - Perform reactions under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

Detailed Experimental Protocols

Protocol 1: Regioselective Synthesis of 1,2-Diacyl-3-chloro-sn-glycerol

This protocol provides a general workflow for the synthesis of a specific chlorinated diacylglycerol isomer.

Step 1: Protection of the Primary Hydroxyl Group of a Chiral Glycidol

• Start with a commercially available chiral glycidol (e.g., (R)-(-)-glycidol or (S)-(+)-glycidol).

• Protect the primary hydroxyl group with a suitable protecting group, such as a trityl (Tr) or t-butyldiphenylsilyl (TBDPS) group, to ensure regioselectivity in the subsequent steps.

Step 2: Ring Opening of the Epoxide

• React the protected glycidol with a fatty acid under conditions that favor the opening of the epoxide ring at the unsubstituted carbon, yielding a 1-O-protected-3-acyl-sn-glycerol.

Step 3: Acylation of the Secondary Hydroxyl Group

• Acylate the free secondary hydroxyl group with a second fatty acid using a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP).[5]

Step 4: Deprotection of the Primary Hydroxyl Group

• Selectively remove the protecting group from the primary hydroxyl group under mild conditions to avoid acyl migration.

Step 5: Regioselective Chlorination

• Chlorinate the free primary hydroxyl group using a suitable chlorinating agent, such as thionyl chloride or Appel reaction conditions (triphenylphosphine and carbon tetrachloride). Perform the reaction at low temperatures to enhance selectivity.

Step 6: Purification

• Purify the final 1,2-diacyl-3-chloro-sn-glycerol using silica gel column chromatography with a gradient of a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate).

Protocol 2: Purification of Chlorinated Diacylglycerols by Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow the silica gel to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the non-polar solvent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the non-polar solvent. Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) to the eluent.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 3: Characterization by Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the purified product in a suitable solvent, such as methanol or chloroform.

• Infusion: Infuse the sample directly into the mass spectrometer using an electrospray ionization (ESI) source.

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes to identify the molecular ion and key fragment ions.

• Tandem MS (MS/MS): Perform tandem mass spectrometry on the molecular ion to obtain fragmentation data that can confirm the positions of the acyl chains and the chlorine atom.[11]

Visualizations

Synthetic Pathway for Asymmetric Chlorinated Diacylglycerol

Caption: A generalized synthetic workflow for an asymmetric chlorinated diacylglycerol, highlighting key steps where challenges often arise.

Troubleshooting Workflow for Low Product Yield

Caption: A decision tree for troubleshooting low product yield in the synthesis of chlorinated diacylglycerols.

References

• Approaches for the Analysis of Chlorinated Lipids. (2013). Analytical Biochemistry.
• Approaches for the Analysis of Chlorin
• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. (2011). Biochemical Society Transactions.
• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC - NIH. (n.d.).
• Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. (2015). Diva.
• Preparation and Uses of Chlorinated Glycerol Deriv
• An efficient asymmetric synthesis of diacylglycerols - PubMed - NIH. (1994). Journal of Lipid Research.
• Stereospecific synthesis and enzyme studies of CDP-diacylglycerols - PubMed - NIH. (n.d.). The Journal of Biological Chemistry.
• SELECTIVE CHLORINATION OF GLYCEROL TO 3-CHLORO-1,2-PROPANEDIOL CATALYZED BY BRØNSTED ACIDIC IONIC LIQUIDS - SciELO. (n.d.). Brazilian Journal of Chemical Engineering.
• Purification and characterization of diacylglycerol lipase from human platelets - PubMed. (n.d.). Biochimica et Biophysica Acta.
• Purification and characterization of diacylglycerol acyltransferase from the lipid body fraction of an oleaginous fungus - PubMed. (n.d.). Journal of Biochemistry.
• Total synthesis and bioactivity investigation of a chiral diacylglycerol - PubMed Central. (2025). Scientific Reports.
• Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases - PubMed. (2008).
• Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements - MDPI. (2022). Molecules.

Sources

• 1. mdpi.com [mdpi.com]
• 2. scielo.br [scielo.br]
• 3. An efficient asymmetric synthesis of diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereospecific synthesis and enzyme studies of CDP-diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total synthesis and bioactivity investigation of a chiral diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification and characterization of diacylglycerol lipase from human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Purification and characterization of diacylglycerol acyltransferase from the lipid body fraction of an oleaginous fungus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Approaches for the analysis of chlorinated lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]

Navigating the Analytical Maze: A Guide to Method Validation for Chlorinated Lipid Quantification

A Technical Support Center for Researchers and Drug Development Professionals

Welcome to the technical support center for the quantitative analysis of chlorinated lipids. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide you with the in-depth, field-proven insights needed to navigate the complexities of method validation in this specific area. Chlorinated lipids, unique biomarkers generated during inflammation, present distinct analytical challenges due to their diverse structures and potential instability. This guide is structured to address the most common and critical issues you may encounter, ensuring your methods are robust, reliable, and generate data you can trust.

Part 1: Troubleshooting Guide - Common Hurdles & Solutions

This section is designed to be your first point of reference when your results don't look as expected. We'll explore common problems in a question-and-answer format, focusing on the causality behind the issues and providing practical, step-by-step solutions.

Section 1.1: Specificity & Selectivity Issues

Question: I'm seeing interfering peaks co-eluting with my chlorinated lipid analyte. How can I confirm the identity of my analyte and eliminate these interferences?

Answer: This is a classic selectivity challenge, particularly in complex biological matrices like plasma or tissue homogenates. The goal is to ensure the signal you're measuring comes solely from your analyte of interest.

• The "Why": Co-eluting peaks can arise from isobaric interferences (compounds with the same mass) or from matrix components that were not sufficiently removed during sample preparation. Phospholipids are a notorious source of interference in lipidomics.[1][2]

• Troubleshooting Steps:

  • High-Resolution Mass Spectrometry (HRMS): If available, use an HRMS instrument (like a Q-TOF or Orbitrap) to obtain an accurate mass measurement of your analyte and the interfering peak. This can often differentiate between your target and an isobaric interference.

  • Optimize Chromatographic Separation:

    • Gradient Modification: Adjust the slope of your mobile phase gradient. A shallower gradient can improve the resolution between closely eluting peaks.

    • Column Chemistry: Consider a different column chemistry. If you are using a standard C18 column, switching to a column with a different stationary phase (e.g., a phenyl-hexyl or a biphenyl) can alter selectivity. For separating lipid classes, Hydrophilic Interaction Liquid Chromatography (HILIC) can be a powerful alternative to reversed-phase.[3][4]

  • Enhance Sample Preparation:

    • Solid-Phase Extraction (SPE): Develop a more rigorous SPE protocol to specifically target your chlorinated lipid class while washing away interfering compounds.

    • Phospholipid Removal: Incorporate a specific phospholipid removal step, such as using a targeted removal plate or a modified liquid-liquid extraction protocol.[1]

  • Confirm with MS/MS:

    • Ensure you are using highly specific Selected Reaction Monitoring (SRM) transitions. For α-chlorofatty acids (α-ClFA), a characteristic transition is the loss of HCl. For example, 2-chlorohexadecanoic acid (2-ClHA) can be monitored using the transition m/z 289 → 253.[5]

    • Analyze at least two different SRM transitions for your analyte. The ratio of these transitions should remain constant across all samples and standards. A change in this ratio indicates an interference is present in one of the transitions.

Section 1.2: Accuracy & Precision Failures

Question: My Quality Control (QC) samples are failing for accuracy and/or precision. What are the likely causes and how do I fix it?

Answer: Failure to meet accuracy (closeness to the true value) and precision (reproducibility) criteria, typically ±15% (or ±20% at the Lower Limit of Quantification), is a critical validation failure. This often points to issues with sample preparation, instrument performance, or the internal standard.

• The "Why": Inaccurate or imprecise results can stem from inconsistent sample extraction, analyte degradation, poor instrument stability, or an internal standard that doesn't adequately compensate for variability.[6][7]

• Troubleshooting Workflow:

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. holcapek.upce.cz [holcapek.upce.cz]
• 5. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 7. lipidomicstandards.org [lipidomicstandards.org]

Technical Support Center: Enhancing Sensitivity for Low-Abundance Chlorinated Lipids

Welcome to the technical support center for the analysis of low-abundance chlorinated lipids. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for the sensitive detection and quantification of these critical lipid species. As a Senior Application Scientist, my goal is to equip you with the knowledge to navigate the complexities of chlorinated lipid analysis, ensuring both accuracy and reproducibility in your experimental workflows.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and challenges encountered when working with low-abundance chlorinated lipids.

Q1: Why are chlorinated lipids so challenging to detect at low abundances?

A1: The primary challenges in detecting low-abundance chlorinated lipids, such as α-chlorofatty aldehydes (α-ClFALD) and α-chlorofatty alcohols (α-ClFOH), stem from their inherent chemical properties. These lipids often exhibit poor ionization efficiency in common mass spectrometry sources like electrospray ionization (ESI) and can be unstable under these conditions[1][2]. Furthermore, their low concentrations in biological matrices are often overshadowed by more abundant, co-eluting lipid species, leading to ion suppression and masking their presence. In contrast, α-chlorofatty acids (α-ClFA) have a carboxylic acid group that readily forms a negative ion, making them more amenable to direct detection by ESI-MS in negative ion mode[1][3].

Q2: What is the most critical step for enhancing the sensitivity of chlorinated lipid detection?

A2: For α-ClFALD and α-ClFOH, chemical derivatization is arguably the most critical step to enhance detection sensitivity[4][5]. Derivatization converts these poorly ionizing molecules into derivatives with high electron affinity, making them suitable for highly sensitive detection techniques like gas chromatography-mass spectrometry with negative ion chemical ionization (GC-MS-NICI)[1][3]. For α-ClFA, while direct analysis is possible, optimizing the lipid extraction and chromatographic separation is paramount to minimize matrix effects and improve the signal-to-noise ratio[1][2].

Q3: What are the recommended derivatization reagents for different chlorinated lipids?

A3: The choice of derivatization reagent is dependent on the functional group of the chlorinated lipid.

• For α-chlorofatty aldehydes (α-ClFALD) , derivatization to their pentafluorobenzyl oxime (PFBO) derivatives using pentafluorobenzyl hydroxylamine is the standard approach. This significantly enhances ionization for detection by NICI-MS[1][2].

• For α-chlorofatty alcohols (α-ClFOH) , conversion to pentafluorobenzoyl (PFB) esters using PFB chloride is recommended for subsequent GC-MS analysis[1].

Q4: Is it always necessary to use stable isotope-labeled internal standards?

A4: Yes, for accurate and reliable quantification, the use of stable isotope-labeled internal standards is considered the gold standard[1][3]. These standards, such as 2-chloro-[d4-7,7,8,8]-hexadecanal (2-Cl-[d4]HDA) for α-ClFALD analysis, closely mimic the chemical and physical behavior of the endogenous analyte through extraction, derivatization, and ionization. This allows for correction of sample loss and variations in ionization efficiency, leading to precise quantification.

Q5: Can I use a "shotgun" lipidomics approach for chlorinated lipids?

A5: A direct infusion or "shotgun" lipidomics approach is generally not recommended for low-abundance chlorinated lipids, especially for α-ClFALD and α-ClFOH[6]. The high complexity of crude lipid extracts can lead to significant ion suppression, making it difficult to detect these minor species[7]. Chromatographic separation, either by GC or LC, is crucial to resolve chlorinated lipids from other more abundant lipid classes, thereby increasing the sensitivity and specificity of the analysis[3][7].

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your experiments.

Issue 1: Poor or No Signal for α-Chlorofatty Aldehydes (α-ClFALD) in GC-MS Analysis

Possible Cause & Solution

• Inefficient Derivatization:

  • Rationale: The conversion of α-ClFALD to its PFBO derivative is essential for sensitive detection. An incomplete reaction will result in a low signal.

  • Troubleshooting Steps:

    • Verify Reagent Quality: Ensure the pentafluorobenzyl hydroxylamine reagent is not degraded. Prepare fresh solutions as needed.

    • Optimize Reaction Conditions: The reaction is typically carried out at room temperature for about 25 minutes[1]. Ensure proper mixing and adherence to the incubation time.

    • pH of the Reaction: While not always explicitly stated, the pH can influence oxime formation. Ensure the reaction environment is suitable.

    • Sample Purity: The presence of other aldehydes or ketones in the extract can compete for the derivatization reagent. Consider a sample cleanup step like thin-layer chromatography (TLC) prior to derivatization to isolate the α-ClFALD fraction[2][8].

• Analyte Degradation:

  • Rationale: α-ClFALD can be unstable, particularly under certain ESI conditions, though this is less of a concern for GC-MS after derivatization[1][2]. However, degradation can occur during sample handling and storage.

  • Troubleshooting Steps:

    • Minimize Freeze-Thaw Cycles: Store lipid extracts at -80°C and avoid repeated freeze-thaw cycles.

    • Work Quickly and on Ice: Perform extraction and derivatization steps promptly and keep samples on ice whenever possible.

    • Inert Atmosphere: Dry down lipid extracts under a stream of nitrogen gas to prevent oxidation[1].

• Improper GC-MS Settings:

  • Rationale: The instrument parameters must be optimized for the detection of the PFBO derivative.

  • Troubleshooting Steps:

    • Correct Ionization Mode: Ensure the mass spectrometer is operating in negative ion chemical ionization (NICI) mode with methane as the reagent gas[8].

    • Selected Ion Monitoring (SIM): Use SIM mode to monitor for the specific ions corresponding to the PFBO derivative of your target α-ClFALD and its internal standard. For example, for 2-ClHDA-PFBO, monitor m/z 288, and for its deuterated internal standard, m/z 292[8].

    • GC Temperature Program: Optimize the GC oven temperature program to ensure good chromatographic separation and peak shape[8].

Issue 2: High Background Noise and Matrix Effects in LC-MS Analysis of α-Chlorofatty Acids (α-ClFA)

Possible Cause & Solution

• Co-eluting Interferences:

  • Rationale: Biological samples contain a vast number of lipids and other molecules that can co-elute with α-ClFA and interfere with its ionization, a phenomenon known as matrix effect.

  • Troubleshooting Steps:

    • Optimize Chromatographic Separation:

      • Experiment with different LC columns (e.g., C18, C30) and mobile phase gradients to improve the resolution between α-ClFA and interfering compounds.

      • Ensure the LC system is thoroughly washed between samples to prevent carryover[1].

    • Sample Cleanup:

      • Implement a solid-phase extraction (SPE) step after the initial lipid extraction to remove more polar or non-polar interferences[9][10].

      • For complex matrices, consider a two-step extraction or a more specific cleanup protocol.

• Inefficient Lipid Extraction:

  • Rationale: The chosen extraction method may not be optimal for α-ClFA, leading to low recovery and co-extraction of interfering substances.

  • Troubleshooting Steps:

    • Choice of Extraction Method: For plasma samples, a modified Dole extraction is effective for free α-ClFA[1][2]. For tissues and cells, a modified Bligh and Dyer method is commonly used[1][11].

    • Phase Separation: Ensure complete phase separation during liquid-liquid extraction to prevent contamination of the organic phase with aqueous components.

    • Total vs. Free α-ClFA: If you are interested in total α-ClFA (including those esterified to complex lipids), a base hydrolysis step is required before extraction[1][2].

• Suboptimal MS Parameters:

  • Rationale: The sensitivity of detection is highly dependent on the MS settings.

  • Troubleshooting Steps:

    • Ionization Mode: Use negative electrospray ionization (ESI) mode[1][3].

    • Selected Reaction Monitoring (SRM): For tandem mass spectrometers, SRM is a highly sensitive and specific method. Optimize the precursor and product ions for your target α-ClFA and internal standard. For example, for 2-ClHA, the transition m/z 289 → 253 (loss of HCl) is monitored[1][2].

    • Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows to maximize the signal for your analyte.

Experimental Protocols & Workflows

Overall Workflow for Chlorinated Lipid Analysis

The following diagram illustrates a general workflow for the analysis of chlorinated lipids, highlighting the divergent paths for different lipid classes.

Caption: General workflow for chlorinated lipid analysis.

Protocol 1: Lipid Extraction (Modified Bligh and Dyer Method)

This protocol is suitable for cells and tissues.

• To your sample (e.g., 1 x 10^6 cells), add the appropriate amount of stable isotope-labeled internal standards (e.g., 20 pmol each of 2-Cl-[d4]HDA, 2-Cl-[d4]HA, and 2-Cl-[d4]HOH)[1].

• Add chloroform and methanol to achieve a final solvent ratio of chloroform:methanol:water of 1:2:0.8 (v/v/v), ensuring a single phase.

• Vortex thoroughly and allow the extraction to proceed for at least 30 minutes at room temperature.

• Add additional chloroform and water to break the single phase into two, achieving a final ratio of 2:2:1.8 (v/v/v).

• Centrifuge to facilitate phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Resuspend the dried lipid extract in an appropriate solvent for downstream analysis or storage at -80°C.

Protocol 2: Derivatization of α-ClFALD to PFBO Derivative

• Resuspend the dried lipid extract in 300 µL of ethanol[1].

• Add 300 µL of a freshly prepared 6 mg/mL solution of pentafluorobenzyl hydroxylamine in water[1].

• Vortex the mixture and incubate at room temperature for 25 minutes[1].

• Terminate the reaction by adding 1.2 mL of water, followed by 2 mL of a cyclohexane/ethyl ether mixture (4:1, v/v)[1].

• Vortex vigorously and centrifuge to separate the phases.

• Collect the upper organic phase.

• Re-extract the lower aqueous phase with another 2 mL of the cyclohexane/ethyl ether mixture.

• Combine the organic phases and dry under a stream of nitrogen.

• Reconstitute the sample in a suitable solvent for GC-MS analysis.

Chemical Derivatization of α-ClFALD

The following diagram illustrates the chemical reaction for the derivatization of α-chlorofatty aldehyde.

Caption: Derivatization of α-ClFALD with PFBHA.

Data Presentation: Mass Spectrometry Parameters

The following tables summarize typical mass spectrometry parameters for the analysis of chlorinated lipids.

Table 1: GC-MS Parameters for α-ClFALD-PFBO Analysis

Parameter	Setting	Rationale
Ionization Mode	Negative Ion Chemical Ionization (NICI)	Provides high sensitivity for electron-capturing compounds like PFBO derivatives[1].
Reagent Gas	Methane	Facilitates the chemical ionization process[8].
Detection Mode	Selected Ion Monitoring (SIM)	Enhances specificity and sensitivity by monitoring only the ions of interest[8].
Monitored Ions (m/z)	Analyte: e.g., 288 (for 2-ClHDA)	Specific fragment ion of the PFBO derivative.
Internal Standard: e.g., 292 (for d4-2-ClHDA)	Specific fragment ion of the deuterated internal standard's PFBO derivative[8].

Table 2: LC-MS/MS Parameters for α-ClFA Analysis

Parameter	Setting	Rationale
Ionization Mode	Negative Electrospray Ionization (-ESI)	The carboxylic acid group readily deprotonates to form a negative ion[1][3].
Detection Mode	Selected Reaction Monitoring (SRM)	Highly specific and sensitive for quantification in complex matrices[1][2].
SRM Transition	Analyte: e.g., m/z 289 → 253 (for 2-ClHA)	Represents the precursor ion and a specific product ion after collision-induced dissociation (loss of HCl)[1][2].
Internal Standard: e.g., m/z 293 → 257 (for d4-2-ClHA)	Corresponding transition for the stable isotope-labeled internal standard[1][2].
Collision Gas	Argon	Used to induce fragmentation in the collision cell[1].

References

• Approaches for the Analysis of Chlorinated Lipids - PMC - NIH. (n.d.). Retrieved January 5, 2026, from [Link]

• Chemical derivatization strategy for mass spectrometry-based lipidomics - PubMed. (2021, September 5). Retrieved January 5, 2026, from [Link]

• Approaches for the Analysis of Chlorinated Lipids. (2013, December 15). Retrieved January 5, 2026, from [Link]

• Recent advances in analytical strategies for mass spectrometry-based lipidomics - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• Mass Spectrometry Based on Chemical Derivatization Has Brought Novel Discoveries to Lipidomics: A Comprehensive Review - Taylor & Francis. (2023, October 2). Retrieved January 5, 2026, from [Link]

• Advances in Mass Spectrometry for Lipidomics - ResearchGate. (n.d.). Retrieved January 5, 2026, from [Link]

• Methods of Lipidomic Analysis: Extraction, Derivatization, Separation, and Identification of Lipids - PubMed. (2021). Retrieved January 5, 2026, from [Link]

• Enabling High Structural Specificity to Lipidomics by Coupling Photochemical Derivatization with Tandem Mass Spectrometry - PURSPEC. (n.d.). Retrieved January 5, 2026, from [Link]

• Strategies for the analysis of chlorinated lipids in biological systems - PMC - NIH. (n.d.). Retrieved January 5, 2026, from [Link]

• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC - NIH. (n.d.). Retrieved January 5, 2026, from [Link]

• Mass Spectrometry in Analytical Lipidomics - Spectroscopy Online. (n.d.). Retrieved January 5, 2026, from [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - MDPI. (2022, September 5). Retrieved January 5, 2026, from [Link]

• ADVANCED CHROMATOGRAPHY AND MASS SPECTROMETRY TECHNIQUES FOR THE ANALYSIS OF BIOACTIVE CONSTITUENTS IN FOOD AND CLINICAL FIELDS - IRIS Unime. (2018, November 1). Retrieved January 5, 2026, from [Link]

• Strategies for the analysis of chlorinated lipids in biological systems - SfRBM. (2012, June 17). Retrieved January 5, 2026, from [Link]

• Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia - PMC - PubMed Central. (n.d.). Retrieved January 5, 2026, from [Link]

• Towards sustainable lipidomics: computational screening and experimental validation of chloroform-free alternatives for lipid extraction - PubMed Central. (2025, October 4). Retrieved January 5, 2026, from [Link]

• Advances in Lipid Extraction Methods—A Review - PMC - NIH. (2021, December 20). Retrieved January 5, 2026, from [Link]

• Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids : Verification and Validation of Extraction, Transesterification and GC-MS/XSD - Semantic Scholar. (n.d.). Retrieved January 5, 2026, from [Link]

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (n.d.). Retrieved January 5, 2026, from [Link]

• Lipid Extraction: Methods & Techniques | StudySmarter. (2024, September 5). Retrieved January 5, 2026, from [Link]

• Method validation and comparison of quantification strategies for analysis of chlorinated paraffins in indoor dust by liquid chromatography and high-resolution mass spectrometry - OAE Publishing Inc. (2022, March 15). Retrieved January 5, 2026, from [Link]

• Towards Lipidomics of Low-Abundant Species for Exploring Tumor Heterogeneity Guided by High-Resolution Mass Spectrometry Imaging - PubMed Central. (n.d.). Retrieved January 5, 2026, from [Link]

• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• Quantification of Lipids: Model, Reality, and Compromise - MDPI. (2018, December 14). Retrieved January 5, 2026, from [Link]

• New Mass Spectrometry Methods To Visualize Lipids - Technology Networks. (2022, March 11). Retrieved January 5, 2026, from [Link]

• Mass Spectrometric Approaches to Lipidomic Studies - YouTube. (2018, November 30). Retrieved January 5, 2026, from [Link]

• Lipidomics Studies Using Mass Spectrometry - LIPID MAPS. (n.d.). Retrieved January 5, 2026, from [Link]

• Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - MDPI. (2024, August 19). Retrieved January 5, 2026, from [Link]

• Identification of a Novel Chlorinated Fatty Acid from the Marine Rhodopirellula baltica. (2010, November 20). Retrieved January 5, 2026, from [Link]

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"purification strategies for synthetic 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate"

Guide for: 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

Welcome, researchers and drug development professionals. This guide, prepared by our senior application scientists, provides in-depth troubleshooting and practical advice for the purification of the synthetic chlorinated diacylglycerol analog, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. This molecule's unique structure, featuring a reactive chloro-group and a highly unsaturated linolenoyl chain, presents specific challenges that require careful consideration.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during your purification workflow.

Question 1: After my initial flash chromatography, TLC analysis still shows multiple closely-eluting spots. What are these impurities and how can I improve separation?

Answer: This is a common issue when purifying complex synthetic lipids. The closely-eluting spots are likely structurally related impurities.

• Potential Impurities:

  • Regioisomers: The isomeric product, 2-Chloro-3-(oleoyloxy)propan-1-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, may have formed during synthesis. Isomers often have very similar polarities, making separation on silica gel challenging.

  • Di-ester Byproducts: Depending on your synthetic route, symmetrical di-esters like 1-Chloro-3-(oleoyloxy)propan-2-yl oleate or the di-linolenate equivalent could be present.

  • Unreacted Starting Material: Residual 1-chloro-2,3-propanediol or mono-acylated intermediates. These are typically more polar and should elute much later or remain at the baseline.

  • Oxidized Product: The polyunsaturated (9Z,12Z,15Z)-octadeca-9,12,15-trienoate moiety is highly susceptible to oxidation, which can create slightly more polar byproducts.

• Troubleshooting & Optimization:

  • Optimize Flash Chromatography: Switch from a steep gradient to a very shallow "isocratic" or shallow-gradient elution. A slow, careful elution with a fine-tuned solvent system (e.g., a 98:2 to 95:5 hexane:ethyl acetate gradient) can often resolve these spots.

  • Consider a Different Stationary Phase: If silica gel fails, argentation chromatography (silver nitrate-impregnated silica) can be used to separate lipids based on the degree of unsaturation. The silver ions interact reversibly with the double bonds, retarding the more unsaturated compounds.

  • Employ Preparative HPLC: For the highest purity, preparative High-Performance Liquid Chromatography (HPLC) is the recommended next step.[1]

    • Normal-Phase HPLC: A silica or diol column can provide a different selectivity profile compared to flash chromatography.

    • Reverse-Phase HPLC: A C18 column is excellent for separating lipids based on their hydrophobicity.[2][3] In this case, it can effectively separate your target compound from less hydrophobic (e.g., mono-acylated) or more hydrophobic (e.g., different fatty acid composition) impurities.

Question 2: I'm experiencing significant product loss during silica gel chromatography. Why is this happening and what can be done?

Answer: Product loss on silica gel can be attributed to two primary factors: irreversible adsorption and degradation.

• Causality:

  • Irreversible Adsorption: While your target molecule is largely non-polar, the ester carbonyls and the chloro group can interact with the acidic silanol groups (Si-OH) on the silica surface. If your crude sample contains more polar impurities like free fatty acids or mono-acylglycerols, these can bind strongly, sometimes co-adsorbing your product.

  • Acid-Catalyzed Degradation: The acidic nature of standard silica gel can potentially catalyze the degradation of sensitive molecules. For this specific compound, this could involve hydrolysis of the ester bonds or reactions involving the chloro-group.

• Troubleshooting & Optimization:

  • Deactivate the Silica: Before packing your column, you can create a slurry of the silica gel in your starting eluent containing 0.1-0.5% triethylamine (Et₃N). This neutralizes the most acidic silanol sites, minimizing unwanted interactions.

  • Filter the Crude Sample: Ensure your crude material is free of particulates before loading. Lipids can sometimes cause samples to be cloudy or form aggregates that clog the column frit and head.[4]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like diol.

  • Minimize Contact Time: Do not let the sample sit on the column for extended periods. Load the sample and begin the elution promptly.

Question 3: My purified product appears to be degrading upon storage, indicated by a yellowish tint and the appearance of new, more polar spots on TLC.

Answer: This is almost certainly due to the oxidation of the polyunsaturated fatty acid (PUFA) chain, specifically the α-linolenate moiety. PUFAs are highly prone to auto-oxidation when exposed to air and light.

• Mechanism: The process is a free-radical chain reaction that attacks the bis-allylic protons (the CH₂ group between two double bonds), leading to the formation of hydroperoxides. These hydroperoxides can further break down into a complex mixture of aldehydes, ketones, and other oxygenated species, which are more polar and often colored. Highly unsaturated oils can thermally decompose, leading to free fatty acids and other compounds.[5]

• Prevention Protocol:

  • Use High-Purity, Degassed Solvents: During the final stages of purification and for storage, use solvents that have been sparged with an inert gas (argon or nitrogen) to remove dissolved oxygen.

  • Work Under an Inert Atmosphere: Whenever possible, handle the purified lipid under a blanket of argon or nitrogen.

  • Add an Antioxidant: For long-term storage, add a small amount (e.g., 50-100 ppm) of an antioxidant like Butylated Hydroxytoluene (BHT). Ensure this is compatible with your downstream applications.

  • Store Properly: Store the final product at -20°C or, ideally, -80°C in an amber vial to protect it from light. The headspace of the vial should be flushed with inert gas before sealing.

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the purification strategy for your target compound.

Q1: What is the best overall purification strategy for this compound, starting from a crude synthetic reaction mixture?

A1: A multi-step approach is recommended for achieving high purity.

Caption: General Purification Workflow.

• Solvent Extraction/Work-up: First, remove water-soluble impurities and catalysts using a standard liquid-liquid extraction (e.g., with ethyl acetate and brine).

• Flash Column Chromatography: This is the workhorse step for removing the bulk of impurities.[6] Use a silica gel column with a hexane/ethyl acetate or hexane/MTBE gradient.

• Purity Assessment: Analyze the pooled fractions by TLC and ¹H NMR. If purity is sufficient for your application, proceed to final work-up.

• High-Resolution Purification (Optional): If isomers or other close-eluting impurities remain, a secondary purification by preparative HPLC is necessary.[1][7]

• Final Solvent Removal & Storage: Remove the solvent under reduced pressure at low temperature (<30°C) and store the purified oil under inert gas at low temperature.

Q2: Which solvent systems are recommended for flash chromatography and how should I monitor the fractions?

A2: The choice of solvent system depends on separating your non-polar product from slightly more polar or non-polar impurities.

Stationary Phase	Recommended Solvent System	Gradient Profile (Typical)
Silica Gel (Normal Phase)	Hexane / Ethyl Acetate	Start at 100% Hexane, gradient to 5-10% Ethyl Acetate
Silica Gel (Normal Phase)	Hexane / MTBE	Start at 100% Hexane, gradient to 5-10% MTBE
C18 (Reverse Phase)	Acetonitrile / Isopropanol	Gradient elution is common for lipids.[2]

Monitoring Fractions: Since the compound is colorless, you cannot rely on visual inspection.

• Thin-Layer Chromatography (TLC): This is the primary method. Spot a small amount from each fraction onto a silica TLC plate.

• Visualization: After developing the plate, you must use a stain.

  • Potassium Permanganate (KMnO₄) Stain: A universal stain for organic compounds, especially those with double bonds, which will show up as yellow/white spots on a purple background.

  • Vanillin or Ceric Molybdate Stains: These require heating the plate after dipping and reveal organic compounds as colored spots.[6]

Q3: Can I use crystallization as a purification method?

A3: Yes, low-temperature crystallization can be a highly effective polishing step, particularly for removing amorphous or more soluble impurities. The crystallization of triacylglycerols (TAGs) and related lipids is a complex process influenced by composition, cooling rate, and solvent.[8][9][10][11]

• Experimental Protocol: Low-Temperature Crystallization

  • Dissolution: Dissolve the partially purified oil in a minimal amount of a suitable solvent. Acetone is a common choice for precipitating non-polar lipids while keeping more polar impurities in solution.[12]

  • Cooling: Slowly cool the solution to a low temperature (e.g., -20°C to -80°C). The rate of cooling can influence crystal formation.[11]

  • Incubation: Allow the solution to stand at the target temperature for several hours to days to allow for complete crystallization.

  • Isolation: Quickly filter the cold suspension through a pre-chilled Büchner funnel to collect the crystallized product.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove residual mother liquor.

  • Drying: Dry the purified crystals under high vacuum.

This technique is often a process of trial and error to find the optimal solvent and temperature conditions for your specific compound.

Q4: What are the key analytical techniques to confirm the identity and purity of my final product?

A4: A combination of techniques is essential.

Caption: Analytical Validation Techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure. Key signals to look for include the protons on the glycerol backbone, the vinyl protons of the fatty acid chains, and the absence of signals from starting materials.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact molecular weight, and thus the elemental composition, of your compound.

• HPLC with Universal Detectors: For quantitative purity analysis, HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is ideal for lipids, as these detectors do not require a chromophore.[7]

References

• Sonneveld. (2023). Crystallization of fats and oils. Blogs - Sonneveld. Available at: [Link]

• Arora, A., & Hartel, R. W. (2021). Triacylglycerol Interfacial Crystallization and Shear Structuring in Water-in-Oil Emulsions. Langmuir. Available at: [Link]

• StudySmarter. (2024). Lipid Extraction: Methods & Techniques. Available at: [Link]

• MDPI. (2024). Internal Factors Affecting the Crystallization of the Lipid System: Triacylglycerol Structure, Composition, and Minor Components. Available at: [Link]

• Bayés-García, L., et al. (2020). An Insight into the Solid-State Miscibility of Triacylglycerol Crystals. PMC - NIH. Available at: [Link]

• ResearchGate. (n.d.). Triacylglyceride crystallization in vegetable oils: application of models, measurements, and limitations. Request PDF. Available at: [Link]

• Cyberlipid. (n.d.). Solvent fractionation. Available at: [Link]

• McClements, D. J. (n.d.). ANALYSIS OF LIPIDS. University of Massachusetts Amherst. Available at: [Link]

• Avanti Polar Lipids. (2019). Solvent Challenges Associated with the Storing and Extraction of Lipids. Available at: [Link]

• Tsoupras, A., et al. (2021). One-step separation system of bio-functional lipid compounds from natural sources. NIH. Available at: [Link]

• Cyberlipid. (n.d.). HPLC of lipid classes. Available at: [Link]

• ResearchGate. (2003). Lipid class separation by HPLC combined with GC FA analysis: Comparison of seed lipid compositions from different Brassica napus L. Varieties. Available at: [Link]

• Dutscher. (n.d.). Protein purification troubleshooting guide. Available at: [Link]

• Holčapek, M. (2019). Looking into Lipids. LCGC International. Available at: [Link]

• PubMed. (2007). Characterization of triacylglycerol composition of fish oils by using chromatographic techniques. Available at: [Link]

• Quora. (2019). How to purification unsaturated fatty acids by flash column chromatography, and how can I collect the fractions when the samples are not colored. Available at: [Link]

• ResearchGate. (n.d.). Triacylglycerol profiling using chromatographic techniques. Request PDF. Available at: [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Characterization of triacylglycerol composition of fish oils by using chromatographic techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
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• 6. quora.com [quora.com]
• 7. HPLC of lipid classes | Cyberlipid [cyberlipid.gerli.com]
• 8. Crystallization of fats and oils | Blogs | Sonneveld [sonneveld.com]
• 9. Internal Factors Affecting the Crystallization of the Lipid System: Triacylglycerol Structure, Composition, and Minor Components | MDPI [mdpi.com]
• 10. An Insight into the Solid-State Miscibility of Triacylglycerol Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Solvent fractionation | Cyberlipid [cyberlipid.gerli.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a Novel Biomarker for Inflammation

Introduction: The Imperative for Novel Inflammatory Biomarkers

Inflammation is a cornerstone of numerous physiological and pathological processes. While acute inflammation is a vital component of the host defense system, chronic inflammation is a key driver of prevalent diseases, including cardiovascular disease, autoimmune disorders, and cancer.[1] The clinical management of these conditions relies heavily on the ability to accurately monitor inflammatory status. Established biomarkers, such as C-reactive protein (CRP) and various cytokines, have been instrumental in this regard.[1][2] However, they often lack specificity and can be influenced by a multitude of factors, necessitating the discovery and validation of novel, more targeted biomarkers.[3][4]

This guide provides a comprehensive framework for the validation of a promising, yet unproven, candidate biomarker: 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate . We will delve into the scientific rationale for its potential as an inflammatory marker, propose a rigorous validation workflow, and draw a comparative analysis against established biomarkers. This document is intended for researchers, scientists, and drug development professionals seeking to navigate the complexities of biomarker validation.

The Scientific Rationale: Chlorinated Lipids as Fingerprints of Inflammation

The central hypothesis underpinning the potential of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a biomarker lies in its identity as a chlorinated lipid. During the inflammatory response, activated leukocytes, particularly neutrophils, release the enzyme myeloperoxidase (MPO).[5][6] MPO, in the presence of hydrogen peroxide and chloride ions, generates hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent.[6][7] HOCl readily reacts with various biomolecules, including lipids, leading to the formation of a class of compounds known as chlorinated lipids.[7]

One of the primary targets of HOCl in biological membranes are plasmalogens, a class of phospholipids abundant in cardiovascular and nervous tissues.[6][8] The reaction of HOCl with plasmalogens results in the formation of α-chloro fatty aldehydes, which are subsequently metabolized to α-chloro fatty acids and α-chloro fatty alcohols.[9][10] Crucially, these chlorinated lipids are not merely byproducts of inflammation; they are bioactive molecules that can propagate and amplify the inflammatory cascade.[11][12][13] For instance, certain chlorinated lipids have been shown to act as chemoattractants for neutrophils and to upregulate the expression of adhesion molecules on endothelial cells, facilitating further leukocyte infiltration into inflamed tissues.[6][11]

Therefore, the presence of chlorinated lipids, such as 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, in biological fluids or tissues could serve as a highly specific indicator of MPO-driven inflammation.

Proposed Validation Workflow for a Novel Chlorinated Lipid Biomarker

The validation of a novel biomarker is a multi-faceted process that requires a systematic and rigorous approach. The following workflow is proposed for 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, drawing upon established methodologies for the analysis of related chlorinated lipids.[9][14]

Caption: A proposed workflow for the validation of a novel chlorinated lipid biomarker.

Part 1: Analytical Validation

The cornerstone of any biomarker validation is a robust and reliable analytical method. For a lipid-based molecule like 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the methodology of choice due to its high sensitivity and specificity.[9][14]

Step 1: Synthesis of Analytical and Internal Standards

• Rationale: Accurate quantification by mass spectrometry necessitates the use of pure analytical standards and stable isotope-labeled internal standards.

• Protocol:

  • Synthesize 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate with high purity (>98%).

  • Synthesize a stable isotope-labeled analogue (e.g., ¹³C- or ²H-labeled) to serve as an internal standard for quantification.

  • Characterize both standards extensively using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) to confirm their structure and purity.

Step 2: LC-MS/MS Method Development and Optimization

• Rationale: To achieve the required sensitivity and specificity for detecting the biomarker in complex biological matrices (e.g., plasma, serum, tissue homogenates).

• Protocol:

  • Sample Preparation: Develop a lipid extraction protocol, such as a modified Folch or Bligh-Dyer method, to efficiently extract the target analyte from the biological matrix while minimizing matrix effects.

  • Chromatographic Separation: Utilize a reversed-phase liquid chromatography (RPLC) method with a C18 column to separate the analyte from other lipids. Optimize the mobile phase composition (e.g., water, acetonitrile, methanol with additives like formic acid or ammonium acetate) and gradient elution to achieve a sharp peak shape and good resolution.[9]

  • Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

    • Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, capillary temperature) in both positive and negative ion modes to maximize the signal of the precursor ion.

    • Perform collision-induced dissociation (CID) to identify unique and stable product ions for both the analyte and the internal standard.

    • Select the most intense and specific precursor-to-product ion transitions for MRM analysis.

Step 3: Assay Performance Characteristics

• Rationale: To ensure the analytical method is accurate, precise, and reliable for its intended purpose, following regulatory guidelines.

• Protocol:

  • Linearity: Establish the linear dynamic range of the assay by analyzing a series of calibration standards of known concentrations.

  • Sensitivity: Determine the lower limit of detection (LOD) and the lower limit of quantification (LLOQ).

  • Accuracy and Precision: Evaluate intra- and inter-day accuracy and precision by analyzing quality control (QC) samples at multiple concentration levels.

  • Specificity: Assess the potential for interference from structurally related lipids or other endogenous compounds in the matrix.

  • Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix.

  • Stability: Determine the stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term and long-term storage).

Part 2: Preclinical Validation

Step 1: In Vitro Models of Inflammation

• Rationale: To demonstrate that the production of the biomarker is directly linked to inflammatory stimuli in a controlled cellular environment.

• Protocol:

  • Culture relevant cell types, such as human neutrophils or macrophages.

  • Stimulate the cells with pro-inflammatory agents (e.g., lipopolysaccharide (LPS), phorbol myristate acetate (PMA)).

  • Collect cell lysates and culture supernatants at various time points.

  • Quantify the concentration of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate using the validated LC-MS/MS method.

  • Correlate the levels of the biomarker with the expression of known inflammatory markers (e.g., cytokines).

Step 2: In Vivo Animal Models of Inflammation

• Rationale: To confirm the in vitro findings in a more complex biological system and to assess the biomarker's response to therapeutic interventions.

• Protocol:

  • Utilize established animal models of inflammatory diseases (e.g., LPS-induced endotoxemia, collagen-induced arthritis).

  • Collect biological samples (e.g., plasma, tissue) at different stages of the disease.

  • Measure the levels of the novel biomarker and correlate them with the severity of the disease pathology and the levels of established inflammatory markers.

  • In a subset of animals, administer an anti-inflammatory drug and assess the impact on the biomarker levels.

Part 3: Clinical Validation

Step 1: Analysis in Human Clinical Samples

• Rationale: To establish the presence and concentration range of the biomarker in a human population and to determine its association with specific inflammatory diseases.

• Protocol:

  • Analyze a cohort of well-characterized clinical samples from healthy individuals and patients with various inflammatory conditions.

  • Establish a reference range for the biomarker in the healthy population.

  • Determine if the biomarker levels are significantly elevated in patients with inflammatory diseases compared to healthy controls.

Step 2: Correlation with Disease Activity and Established Biomarkers

• Rationale: To evaluate the clinical utility of the novel biomarker in comparison to and in conjunction with existing markers.

• Protocol:

  • Correlate the levels of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate with clinical measures of disease activity (e.g., disease activity scores, imaging results).

  • Perform a comparative analysis with established inflammatory biomarkers such as CRP and pro-inflammatory cytokines (e.g., IL-6, TNF-α).

  • Evaluate the diagnostic and prognostic value of the novel biomarker using receiver operating characteristic (ROC) curve analysis.

Comparative Analysis: A Hypothetical Performance Profile

While experimental data for 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is not yet available, we can extrapolate its potential performance based on the known characteristics of chlorinated lipids and compare it to established inflammatory biomarkers.

Table 1: Hypothetical Performance Comparison of Inflammatory Biomarkers

Feature	1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate (Hypothetical)	C-Reactive Protein (CRP)	Pro-inflammatory Cytokines (e.g., IL-6, TNF-α)
Specificity to MPO-driven Inflammation	High	Low[3][15]	Moderate
Biological Half-life	Likely short (hours)	~19 hours[2]	Short (minutes to hours)
Analytical Methodology	LC-MS/MS	Immunoassay (ELISA, nephelometry)	Immunoassay (ELISA, multiplex assays)
Sensitivity	Potentially very high (fmol-pmol range)	High (ng/mL range)	High (pg/mL range)
Clinical Utility	Potentially high for specific MPO-related diseases (e.g., atherosclerosis, vasculitis)	Broad, non-specific marker of inflammation and infection[10][16]	Useful in specific inflammatory conditions and for monitoring response to targeted therapies
Limitations	Requires specialized equipment (mass spectrometry); currently in discovery phase	Non-specific; influenced by age, BMI, and other factors[15]	Short half-life can lead to variability; pleiotropic effects complicate interpretation[8][11]

Signaling Pathways and Mechanistic Insights

Understanding the biological context of a biomarker is crucial for its interpretation. The proposed pro-inflammatory signaling pathway initiated by chlorinated lipids provides a mechanistic basis for the role of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in inflammation.

Caption: Proposed pro-inflammatory signaling pathway involving chlorinated lipids.

Conclusion and Future Directions

The validation of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a biomarker for inflammation represents a promising avenue of research. Its direct link to MPO activity, a key enzyme in inflammatory processes, suggests it could offer a more specific and targeted assessment of certain inflammatory conditions compared to currently available markers. The proposed validation workflow provides a comprehensive roadmap for researchers to systematically evaluate its analytical and clinical performance.

While the data presented in this guide for the novel biomarker is hypothetical, it is grounded in the established science of chlorinated lipids. The successful validation of this and other chlorinated lipids could pave the way for a new class of biomarkers, enabling more precise diagnosis, patient stratification, and monitoring of therapeutic responses in a wide range of inflammatory diseases. Future research should focus on executing the proposed validation plan, starting with the synthesis of analytical standards and the development of a sensitive and specific LC-MS/MS assay.

References

• The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties. ([Link])

• Approaches for the Analysis of Chlorinated Lipids. ([Link])

• C-Reactive protein: a major inflammatory biomarker. ([Link])

• Strategies for the analysis of chlorinated lipids in biological systems. ([Link])

• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. ([Link])

• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins. ([Link])

• Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial ischemia. ([Link])

• Plasmalogen - Wikipedia. ([Link])

• Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo. ([Link])

• Chlorinated Lipids Elicit Inflammatory Responses in vitro and in vivo - PubMed. ([Link])

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• Chlorinated lipids and fatty acids: An emerging role in pathology. ([Link])

• C-reactive protein: a target for therapy to reduce inflammation. ([Link])

• 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate | Ester Product. ([Link])

• What are the best inflammatory markers? ([Link])

• C-Reactive Protein: An Inflammatory Biomarker in Clinical Practice. ([Link])

• C-Reactive Protein (CRP) as a Biomarker: Assessing Inflammation and Heart Failure Risk in Cardiovascular Disease (CVD). ([Link])

• Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. ([Link])

• EBM Tools for Practice: Best Biomarkers for Inflammation | National Lipid Association Online. ([Link])

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Chlorinated Lipid Detection

This guide provides an in-depth comparison of analytical methodologies for the detection and quantification of chlorinated lipids, alongside a robust framework for the cross-validation of these methods. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical details with practical, field-proven insights to ensure scientific integrity and analytical confidence.

The Critical Role of Chlorinated Lipid Analysis in Research and Development

Chlorinated lipids are a class of molecules generated in vivo through the action of myeloperoxidase (MPO), an enzyme released by phagocytes during inflammation. MPO produces hypochlorous acid (HOCl), which reacts with endogenous lipids, particularly plasmalogens, to form species such as α-chloro fatty aldehydes (α-ClFAld), α-chloro fatty acids (α-ClFA), and α-chloro fatty alcohols (α-ClFOH)[1][2][3][4]. Accumulating evidence suggests the involvement of these lipids in the pathophysiology of various inflammatory diseases, making their accurate quantification a critical aspect of biomarker discovery and drug development[4].

The inherent reactivity and often low abundance of chlorinated lipids present significant analytical challenges. Therefore, the development and validation of robust analytical methods are paramount. Cross-validation becomes an indispensable process when a new method is introduced, an existing method is modified, or results from different laboratories or techniques need to be compared, ensuring the consistency and reliability of the data generated[5][6].

A Comparative Analysis of Leading Analytical Methodologies

The two primary analytical techniques for the quantification of chlorinated lipids are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between these methods is dictated by the specific class of chlorinated lipid, the required sensitivity, and the sample matrix.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For chlorinated lipids, which are generally non-volatile, derivatization is a mandatory step to increase their volatility and thermal stability.

Workflow Overview:

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A Senior Application Scientist's Guide to Comparative Lipidomics of Healthy vs. Inflamed Tissues

Introduction: Lipids as Central Regulators of Inflammation

Beyond their well-established roles in energy storage and membrane structure, lipids are now recognized as critical signaling molecules that actively orchestrate the complex processes of inflammation.[1] The lipidome, encompassing the entire spectrum of lipids in a biological system, undergoes profound alterations during the transition from a healthy to an inflamed state. These changes are not mere bystanders but are integral to the initiation, propagation, and eventual resolution of the inflammatory response.[2][3] This guide provides an in-depth comparison of the lipidomic landscapes of healthy and inflamed tissues, offering researchers, scientists, and drug development professionals a comprehensive technical overview and practical methodologies for their investigation.

Inflammation is a protective response to tissue injury or infection, but its dysregulation can lead to chronic diseases.[4] Bioactive lipids, including eicosanoids, sphingolipids, and specialized pro-resolving mediators (SPMs), are at the heart of this regulation.[5][6][7] Understanding the dynamic changes in these lipid classes offers a powerful window into the pathophysiology of inflammatory diseases and presents novel opportunities for therapeutic intervention.

This guide will delve into the key lipidomic shifts observed in inflammation, provide detailed experimental workflows for their analysis, and illustrate the underlying biochemical pathways.

The Inflammatory Lipidome: A Tale of Two States

The lipid composition of inflamed tissue is markedly different from that of healthy tissue. This shift is characterized by an increase in pro-inflammatory lipid mediators and, in the resolution phase, a surge in pro-resolving lipids.

Key Lipid Classes Altered in Inflammation

Lipid Class	Change in Inflamed Tissue	Role in Inflammation
Eicosanoids
Prostaglandins (e.g., PGE2)	Increased	Promote vasodilation, fever, and pain.[2][3]
Leukotrienes (e.g., LTB4)	Increased	Potent chemoattractants for neutrophils, increase vascular permeability.[2][3]
Sphingolipids
Ceramides	Increased	Can promote pro-inflammatory signaling pathways.[5][6][8]
Sphingosine-1-Phosphate (S1P)	Altered	Plays a complex role in immune cell trafficking and signaling.[5][8]
Lysophospholipids
Lysophosphatidylcholine (LPC)	Increased	Associated with pro-inflammatory macrophage activation.[1]
Specialized Pro-Resolving Mediators (SPMs)
Lipoxins, Resolvins, Protectins, Maresins	Increased (during resolution)	Actively terminate the inflammatory response and promote tissue repair.[9][10]
Glycerophospholipids	Altered	Changes in membrane composition affect cellular signaling and integrity.[1]
Triacylglycerols (TAGs)	Increased	Accumulate in lipid droplets in pro-inflammatory macrophages.[1]

This table summarizes general trends; specific changes can vary depending on the tissue, inflammatory stimulus, and disease context.

A recent study on inflammatory bowel disease (IBD) found significantly increased levels of several eicosanoids, including prostaglandin E2 (PGE2), PGD2, and various hydroxyeicosatetraenoic acids (HETEs), in inflamed mucosa compared to healthy controls, with levels correlating with the degree of inflammation.[11] Conversely, in the same disease, levels of phosphatidylcholine (PC) and lysophosphatidylcholine (LPC) were found to be lower in the rectal mucus of patients with ulcerative colitis.[11][12]

Key Inflammatory Lipid Signaling Pathways

The altered lipid profiles in inflamed tissues are a direct consequence of the activation of specific enzymatic pathways. Understanding these pathways is crucial for interpreting lipidomics data and identifying potential therapeutic targets.

The Arachidonic Acid Cascade: A Pro-Inflammatory Powerhouse

Upon cellular stimulation by inflammatory triggers, arachidonic acid (AA), an omega-6 polyunsaturated fatty acid, is released from membrane phospholipids by phospholipase A2. AA is then metabolized by two major enzymatic pathways:

• Cyclooxygenase (COX) pathway: Produces prostaglandins and thromboxanes.[2][3][13]

• Lipoxygenase (LOX) pathway: Generates leukotrienes and lipoxins.[2][3][13]

The diagram below illustrates the central role of arachidonic acid in generating potent pro-inflammatory mediators.

Caption: The Arachidonic Acid Cascade leading to pro-inflammatory mediators.

Sphingolipid Metabolism: A Double-Edged Sword in Inflammation

Sphingolipids are another class of lipids that play a pivotal role in inflammation. The metabolism of sphingomyelin, a component of the cell membrane, generates several bioactive molecules, including ceramide and sphingosine-1-phosphate (S1P).[5] These molecules can have opposing effects on inflammation, creating a delicate balance that is often disrupted in inflammatory diseases.[6][7] For instance, the accumulation of ceramide is often associated with pro-inflammatory responses, while S1P can be involved in both pro- and anti-inflammatory processes depending on the context and the receptors it activates.[5][8]

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A Comparative Guide to Myeloperoxidase-Derived Lipids: Situating 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate in the Landscape of Inflammatory Mediators

For researchers, scientists, and drug development professionals investigating the intricate roles of inflammation and oxidative stress in disease, the enzyme myeloperoxidase (MPO) represents a critical focal point. As a key component of the innate immune system, MPO's production of reactive oxidants is a double-edged sword: essential for host defense, yet a potent driver of tissue damage when dysregulated.[1][2] This guide provides an in-depth comparison of various lipid products generated by MPO activity, with a special focus on positioning the complex chlorinated diacylglycerol, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, within this family of bioactive molecules.

The Central Role of Myeloperoxidase in Generating Reactive Lipid Species

Myeloperoxidase is a heme-containing enzyme abundantly found in the azurophilic granules of neutrophils and to a lesser extent in monocytes.[1][3] Upon activation of these immune cells at sites of inflammation, MPO is released and catalyzes the reaction of hydrogen peroxide (H₂O₂) with chloride ions (Cl⁻) to produce the highly reactive oxidant, hypochlorous acid (HOCl).[1][4][5] HOCl is a powerful antimicrobial agent, but it can also indiscriminately target host biomolecules, including lipids, leading to the formation of a diverse array of "chlorinated lipids."[6][7] These modified lipids are not merely byproducts of oxidative stress; they are increasingly recognized as potent signaling molecules that can propagate inflammatory responses.[8][9]

The formation of these chlorinated lipids is a hallmark of MPO activity and their detection can serve as a biomarker for inflammatory conditions such as atherosclerosis, sepsis, and neurodegenerative diseases.[10][11][12][13]

The Family of Myeloperoxidase-Derived Chlorinated Lipids

The most extensively studied MPO-derived lipids originate from the HOCl-mediated attack on plasmalogens, a class of phospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol backbone.[6][7][14] This unique chemical feature makes plasmalogens particularly susceptible to oxidation by HOCl.

α-Chlorofatty Aldehydes: The Initial Pro-Inflammatory Signal

The primary products of the reaction between HOCl and plasmalogens are α-chlorofatty aldehydes (α-ClFALD) and lysophosphatidylcholine.[6][7] The predominant molecular species of α-ClFALD are 2-chlorohexadecanal (2-ClHDA) and 2-chlorooctadecanal, corresponding to the common aliphatic chains found at the sn-1 position of plasmalogens.[15]

These aldehydes are highly reactive electrophiles and have been shown to exert a range of pro-inflammatory effects, including:

• Neutrophil chemoattraction: α-ClFALD can attract neutrophils to the site of inflammation, amplifying the inflammatory response.[6]

• Endothelial dysfunction: They can impair the function of the vascular endothelium, contributing to cardiovascular disease.[10][15]

• Induction of COX-2 expression: This leads to the production of pro-inflammatory prostaglandins.[6]

α-Chlorofatty Acids: The More Stable Metabolites

α-Chlorofatty aldehydes are metabolically converted in vivo to more stable α-chlorofatty acids (α-ClFA) through oxidation, or to α-chlorofatty alcohols via reduction.[6][14] While the alcohols have not been widely detected in vivo, α-ClFA are found in various inflammatory settings and also exhibit pro-inflammatory properties, suggesting they may act as longer-lived mediators of MPO-induced pathology.[11][15]

Lysophosphatidylcholine: A Partner in Inflammation

The other major product of plasmalogen chlorination is lysophosphatidylcholine (LPC). LPC is a known pro-inflammatory lipid that can induce the expression of adhesion molecules on endothelial cells, facilitating the recruitment of immune cells to the vessel wall.[16][17]

Positioning 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

The featured molecule, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, represents a more complex chlorinated lipid. Its structure suggests a diacylglycerol backbone where one of the fatty acids has been replaced by a chlorinated propanediol moiety. While direct experimental evidence detailing its formation by MPO and its specific biological activities is currently limited in the scientific literature, we can infer its potential role based on established MPO chemistry.

It is plausible that this molecule could be formed through the MPO-HOCl system acting on a more complex lipid substrate, or through the subsequent esterification of a chlorinated glycerol backbone. Given the pro-inflammatory nature of simpler chlorinated lipids, it is highly probable that this complex chlorinated diacylglycerol also possesses significant biological activity. Its larger, more lipophilic structure may influence its cellular uptake, localization, and interaction with signaling pathways, potentially leading to distinct downstream effects compared to α-chlorofatty aldehydes and acids.

Comparative Performance and Experimental Data

The following table summarizes the key characteristics of the major MPO-derived lipid products, providing a framework for comparing their established roles with the hypothesized properties of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate.

Feature	α-Chlorofatty Aldehydes (e.g., 2-ClHDA)	α-Chlorofatty Acids (e.g., 2-ClHA)	Lysophosphatidylcholine (LPC)	1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate (Hypothesized)
Precursor	Plasmalogens[6][7]	α-Chlorofatty Aldehydes[6][14]	Phosphatidylcholines, Plasmalogens[7][16]	Complex lipids (e.g., triglycerides, phospholipids)
Formation	HOCl-mediated oxidation of the vinyl-ether bond[4]	Oxidation of α-ClFALD[6]	Enzymatic hydrolysis by phospholipase A2 or HOCl-mediated oxidation[7][16]	HOCl-mediated chlorination of glycerol backbone and/or fatty acid chains
Key Biological Activities	Neutrophil chemoattractant, endothelial dysfunction, induction of COX-2[6][10][15]	Pro-inflammatory, induces COX-2 expression[6]	Pro-inflammatory, induces adhesion molecule expression[17]	Likely pro-inflammatory, potential for distinct signaling due to structure
Reactivity	High (electrophilic aldehyde)[10][15]	Moderate[15]	Moderate	Moderate to High
Detection in vivo	Detected in activated neutrophils, atherosclerotic lesions, and infarcted myocardium[15][18]	Detected in plasma and urine in inflammatory models[4][11]	Present in plasma and atherosclerotic lesions[7][17]	Requires further investigation

Experimental Methodologies

The study of MPO-derived lipids requires sensitive and specific analytical techniques, primarily centered around mass spectrometry.

Diagram: Workflow for the Analysis of Chlorinated Lipids

Caption: A generalized workflow for the extraction, detection, and analysis of chlorinated lipids from biological samples.

Protocol: Mass Spectrometry-Based Analysis of Chlorinated Lipids

This protocol provides a general framework for the analysis of chlorinated lipids. Specific parameters will need to be optimized for the particular lipid of interest and the mass spectrometer used.

• Lipid Extraction:

  • Homogenize the biological sample (e.g., tissue, cell pellet) in a suitable solvent system, such as 2:1 chloroform:methanol (Folch method).

  • Include an appropriate internal standard, such as a stable isotope-labeled version of the analyte, for accurate quantification.[6]

  • Separate the organic and aqueous phases by centrifugation.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• Derivatization (for α-ClFALD and α-ClFOH):

  • To enhance ionization efficiency and stability for GC-MS or LC-MS analysis, aldehydes and alcohols can be derivatized.[6][14]

  • For α-ClFALD, derivatization to a pentafluorobenzyl oxime (PFBO) is common for detection by negative ion chemical ionization (NICI) mass spectrometry.[6]

  • For α-ClFA, direct analysis by LC-MS in negative ion mode is often feasible.[6]

• Chromatographic Separation:

  • Resuspend the dried lipid extract in a suitable solvent for injection into a liquid chromatography (LC) system.

  • Employ a reverse-phase C18 column to separate the lipids based on their polarity.

  • Use a gradient elution with solvents such as water, methanol, and acetonitrile, often with a modifier like formic acid or ammonium acetate to improve ionization.

• Mass Spectrometric Detection:

  • Couple the LC system to a tandem mass spectrometer (MS/MS).

  • Use electrospray ionization (ESI) in either positive or negative ion mode, depending on the analyte.

  • Perform selected reaction monitoring (SRM) for targeted quantification of known chlorinated lipids. This involves selecting the precursor ion and a specific fragment ion, which provides high specificity and sensitivity.[19]

  • For the discovery of novel chlorinated lipids, high-resolution mass spectrometry can be used to determine the elemental composition of unknown peaks.

Signaling Pathways and Biological Implications

The pro-inflammatory effects of MPO-derived lipids are mediated through various signaling pathways.

Diagram: Myeloperoxidase-Mediated Generation of Chlorinated Lipids and Downstream Signaling

Caption: The generation of various chlorinated lipids by MPO and their contribution to pro-inflammatory cellular responses.

Conclusion and Future Directions

The family of myeloperoxidase-derived chlorinated lipids represents a significant class of pro-inflammatory mediators. While α-chlorofatty aldehydes, α-chlorofatty acids, and lysophosphatidylcholine are well-established products with defined biological activities, the landscape of MPO-generated lipids is likely far more complex.

The molecule 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, while not extensively studied, fits the profile of a potential MPO product. Based on its structure and the known reactivity of the MPO-HOCl system, it is reasonable to hypothesize that it functions as a pro-inflammatory signaling molecule.

Future research should focus on:

• Confirming the in vivo formation of this and other complex chlorinated lipids by MPO using advanced mass spectrometry techniques.

• Synthesizing this compound to enable detailed in vitro and in vivo studies of its biological effects.

• Elucidating the specific signaling pathways activated by this molecule in comparison to other MPO-derived lipids.

A deeper understanding of the full spectrum of MPO-generated lipids and their distinct biological roles will be crucial for the development of targeted therapies for a wide range of inflammatory diseases.

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Navigating the Bioactivity of Chlorinated Fatty Acid Esters: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and drug development professionals delving into the complex world of lipid signaling and toxicology, chlorinated fatty acid esters represent a fascinating and challenging class of molecules. Formed endogenously under conditions of inflammation and oxidative stress or as contaminants in processed foods, these compounds exhibit a wide range of biological activities, from potent pro-inflammatory and cytotoxic effects to potential therapeutic applications. Understanding the relationship between their chemical structure and biological activity is paramount for predicting their physiological impact, designing safer products, and harnessing their potential for therapeutic intervention.

This guide provides an in-depth comparison of the structure-activity relationships (SAR) of chlorinated fatty acid esters, supported by experimental data and detailed protocols. We will explore how subtle variations in their molecular architecture—such as the position of chlorine substitution, the length of the fatty acid chain, and the nature of the ester group—dramatically influence their biological outcomes.

The Genesis of Chlorinated Fatty Acids: A Tale of Inflammation and Processing

Chlorinated fatty acids and their esters are not typically found in abundance in healthy biological systems. Their formation is often a hallmark of specific physiological or external processes.

Endogenous Formation during Inflammation:

During an inflammatory response, immune cells like neutrophils release the enzyme myeloperoxidase (MPO).[1] MPO, in the presence of hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻), generates the highly reactive hypochlorous acid (HOCl).[1] HOCl can then react with endogenous lipids, particularly plasmalogens, which are abundant in cell membranes. This reaction targets the vinyl ether bond of plasmalogens, leading to the formation of α-chloro fatty aldehydes, such as 2-chlorohexadecanal (2-ClHDA).[2][3] These aldehydes can be further metabolized to their corresponding chlorinated fatty acids (e.g., 2-chlorohexadecanoic acid) and alcohols.[4][5]

dot

Caption: Endogenous formation of chlorinated fatty acids during inflammation.

Process-Induced Contaminants:

Chlorinated fatty acid esters, such as 3-monochloropropane-1,2-diol (3-MCPD) esters and glycidyl esters, can form in foods, particularly refined vegetable oils, during high-temperature processing. These compounds have raised food safety concerns due to their potential toxicity.

Comparative Bioactivity: How Structure Dictates Function

The biological effects of chlorinated fatty acid esters are intricately linked to their molecular structure. Here, we compare the activities of different analogs based on key structural features.

The Critical Role of Chlorination

The presence and position of the chlorine atom are arguably the most significant determinants of bioactivity.

Chlorinated vs. Non-Chlorinated Analogs:

Studies consistently demonstrate that chlorination significantly enhances the pro-inflammatory and cytotoxic potential of fatty acids. For example, 2-chlorohexadecanal (2-ClHDA) and 2-chloropalmitic acid (2-ClPA) induce a much more potent pro-inflammatory response in endothelial cells compared to their non-chlorinated parent compounds, hexadecanal (HDA) and palmitic acid (PA), respectively.[6] This includes increased expression of endothelial cell adhesion molecules (P-selectin, E-selectin, ICAM-1, and VCAM-1), leading to greater adhesion of neutrophils and platelets.[6]

Position of the Chlorine Atom:

While comprehensive comparative studies are still emerging, the position of the chlorine atom on the fatty acid backbone is critical. The majority of research has focused on α-chlorinated fatty acids, which have been detected in clinical samples from sites of inflammation.[7] The electrophilic nature of the carbon-chlorine bond at the α-position likely contributes to their reactivity and biological effects.

Influence of Fatty Acid Chain Length

The length of the fatty acid chain can modulate the biological activity of chlorinated fatty acid esters. While direct comparative studies on a wide range of chain lengths are limited, some evidence suggests that shorter-chain chlorinated paraffins (SCCPs) exhibit more pronounced endocrine-disrupting effects in vitro compared to long-chain chlorinated paraffins (LCCPs).[8] This suggests that chain length can influence receptor binding and other molecular interactions.

The Ester Moiety: A Modulator of Toxicity and Bioavailability

Esterification of chlorinated fatty acids can significantly alter their properties. For instance, in the case of the food contaminant 3-MCPD, the ester form's toxicity is a key concern. Studies on 3-MCPD esters have revealed important structure-activity relationships:

• Monoesters vs. Diesters: 3-MCPD-monoesters are generally more toxic than 3-MCPD-diesters.

• Saturated vs. Unsaturated Fatty Acid Esters: Esters of unsaturated fatty acids tend to be more toxic than their saturated counterparts.

This highlights that the nature of the fatty acid esterified to the chloropropanol backbone plays a crucial role in the overall toxicity of the molecule.

Mechanistic Insights: Unraveling the Signaling Pathways

Chlorinated fatty acid esters exert their effects through various cellular mechanisms, primarily by inducing inflammation and cytotoxicity.

Pro-inflammatory Signaling

α-chloro fatty aldehydes and acids are potent activators of pro-inflammatory signaling pathways in endothelial cells. A key pathway implicated is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway .

2-ClHDA has been shown to decrease the levels of IκB, the inhibitory protein that sequesters NF-κB in the cytoplasm.[9] This leads to the translocation of NF-κB to the nucleus, where it drives the transcription of pro-inflammatory genes, including cyclooxygenase-2 (COX-2).[5][9] The induction of COX-2 leads to the production of pro-inflammatory prostaglandins.[5]

dot

Caption: Pro-inflammatory signaling pathway of 2-chlorohexadecanal.

Cytotoxicity

The cytotoxic effects of chlorinated fatty acid esters are multifaceted and can involve several mechanisms, including:

• Mitochondrial Dysfunction: Fatty acids can impact mitochondrial function, and their chlorinated counterparts may exacerbate this effect.

• Endoplasmic Reticulum (ER) Stress: The accumulation of unfolded proteins in the ER can trigger an apoptotic response. Saturated fatty acids are known to induce ER stress, and this could be a mechanism for the cytotoxicity of their chlorinated derivatives.[10]

• Inhibition of Key Enzymes: Some chlorinated fatty acids have been shown to inhibit enzymes involved in critical cellular processes. For example, α-chloro fatty aldehydes can inhibit endothelial nitric oxide synthase (eNOS), which is crucial for vascular health.[11]

Experimental Protocols for Assessing Bioactivity

To facilitate comparative studies, we provide detailed, step-by-step methodologies for key assays used to evaluate the bioactivity of chlorinated fatty acid esters.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Principle: Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells (e.g., HepG2, a human liver cell line commonly used for toxicology studies) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.[12]

  • Rationale for HepG2: HepG2 cells are of human origin and retain many hepatocyte-like functions, including lipid metabolism, making them a relevant model for studying the hepatotoxicity of lipid compounds.[13][14][15][16][17]

• Compound Treatment: Treat the cells with various concentrations of the chlorinated fatty acid esters for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.[18]

dot

Caption: Experimental workflow for the MTT cytotoxicity assay.

Pro-inflammatory Activity: Monocyte Adhesion to Endothelial Cells

This assay measures the ability of a compound to induce the expression of adhesion molecules on endothelial cells, leading to the attachment of monocytes, a key event in inflammation.

Principle: Endothelial cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) are treated with the test compound. Fluorescently labeled monocytes are then added, and the number of adherent monocytes is quantified.

Protocol:

• Endothelial Cell Culture: Culture HUVECs in a 96-well plate until they form a confluent monolayer.[19]

• Compound Treatment: Treat the HUVEC monolayer with the chlorinated fatty acid esters for a specified time (e.g., 4-24 hours). Include a positive control (e.g., TNF-α) and a vehicle control.[19]

• Monocyte Labeling: Label monocytes (e.g., THP-1 cells) with a fluorescent dye such as Calcein-AM.[19]

• Co-culture: Add the labeled monocytes to the HUVEC monolayer and incubate for 30-60 minutes to allow for adhesion.[19]

• Washing: Gently wash the wells 2-3 times with pre-warmed PBS to remove non-adherent monocytes.[19]

• Quantification: Measure the fluorescence intensity of each well using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).[19]

Cytokine Release Measurement: ELISA

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to quantify the release of specific pro-inflammatory cytokines (e.g., IL-6, IL-8, MCP-1) from cells treated with chlorinated fatty acid esters.

Principle: A "sandwich" ELISA uses two antibodies that bind to different epitopes on the cytokine of interest. One antibody is coated onto the plate to capture the cytokine, and the other is linked to an enzyme for detection.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., A549, HUVECs) and treat them with the chlorinated fatty acid esters for a desired time.[20]

• Sample Collection: Collect the cell culture supernatant.

• ELISA Procedure: Follow the manufacturer's protocol for the specific cytokine ELISA kit. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Blocking the plate to prevent non-specific binding.

  • Adding the cell culture supernatants and standards to the wells.

  • Adding a biotinylated detection antibody.

  • Adding streptavidin-horseradish peroxidase (HRP).

  • Adding a TMB substrate to develop a colorimetric signal.

  • Stopping the reaction with an acid solution.

• Data Analysis: Measure the absorbance at 450 nm and calculate the cytokine concentrations based on the standard curve.[21]

Comparative Data Summary

The following table summarizes available comparative data on the bioactivity of selected chlorinated fatty acids. The lack of standardized reporting and the variety of experimental conditions make direct comparisons challenging. This highlights the need for more systematic comparative studies in the field.

Compound	Assay	Cell Line/System	Endpoint	Result	Reference
2-Chlorohexadecanal (2-ClHDA)	Endothelial Activation	Human Coronary Artery Endothelial Cells (HCAEC)	COX-2 Protein Expression	Increased expression after 8 and 20 hours	[5][9]
2-Chlorohexadecanoic Acid (2-ClHA)	Endothelial Activation	HCAEC	COX-2 Protein Expression	Increased expression after 8 hours	[5][9]
2-ClHDA vs. Hexadecanal (HDA)	Endothelial Permeability	Human Intestinal Mesenteric Vascular Endothelial Cells (HIMVEC)	Electrical Resistance	Significantly greater decrease in resistance with 2-ClHDA	[6]
2-ClPA vs. Palmitic Acid (PA)	Endothelial Permeability	HIMVEC	Electrical Resistance	Significantly greater decrease in resistance with 2-ClPA	[6]
Danicalipin A Diastereomers	Cytotoxicity	Brine Shrimp	LC₅₀	Similar toxicity among diastereomers, but all significantly more toxic than the non-chlorinated parent compound
Short-Chain Chlorinated Paraffins (SCCPs)	Endocrine Disruption	In vitro assays	Estrogen Receptor (ER) Activity	All tested SCCPs induced ER activity	[8]
Long-Chain Chlorinated Paraffins (LCCPs)	Endocrine Disruption	In vitro assays	Estrogen Receptor (ER) Activity	No effect observed	[8]

Conclusion and Future Directions

The structure-activity relationship of chlorinated fatty acid esters is a critical area of research with implications for human health, food safety, and drug development. The available evidence clearly indicates that chlorination is a key driver of their biological activity, often enhancing pro-inflammatory and cytotoxic effects. The position of the chlorine atom, the length of the fatty acid chain, and the nature of the ester group are all important modulators of these effects.

Future research should focus on systematic comparative studies to build a more comprehensive understanding of the SAR of this diverse class of molecules. This will require the synthesis of a wider range of analogs and their evaluation in standardized biological assays. Such studies will be invaluable for predicting the toxicity of environmental and foodborne chlorinated fatty acid esters and for guiding the design of novel therapeutic agents that may harness the bioactivity of these compounds for beneficial purposes.

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A Senior Application Scientist's Guide to Mass Spectral Library Comparison for Chlorinated Lipid Identification

Introduction: The Analytical Challenge of Chlorinated Lipids

Chlorinated lipids are a unique class of molecules generated in vivo through the action of myeloperoxidase (MPO), an enzyme abundant in phagocytic leukocytes like neutrophils and macrophages.[1][2] During inflammatory responses, MPO produces hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent that reacts with endogenous lipids, particularly plasmalogens, to form species such as α-chloro fatty aldehydes (α-ClFALD), α-chloro fatty acids (α-ClFA), and phospholipid chlorohydrins.[2][3] These molecules are not merely byproducts of oxidative stress; they are bioactive mediators implicated in the pathogenesis of inflammatory diseases, including atherosclerosis.[2][4]

Their identification and quantification, however, present a significant analytical challenge. The structural diversity, low biological abundance, and potential instability of these lipids necessitate highly sensitive and specific analytical techniques, with tandem mass spectrometry (MS/MS) being the cornerstone.[1][5] A confident identification hinges on matching the experimental MS/MS fragmentation pattern of an unknown molecule to a reference spectrum. This guide provides an in-depth comparison of mass spectral library strategies, offering a field-proven workflow for researchers aiming to navigate the complexities of chlorinated lipid identification.

The Imperative for MS/MS Libraries in Identifying Chlorinated Lipids

While high-resolution mass spectrometry provides an accurate mass-to-charge ratio (m/z), this information alone is insufficient for unambiguous identification. The complexity of the lipidome results in numerous isobaric and isomeric species that can only be distinguished by their unique fragmentation patterns. This is particularly true for chlorinated lipids, where the presence of chlorine's two stable isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) creates a characteristic isotopic pattern that, while helpful, does not resolve structural ambiguities.

Furthermore, some chlorinated species are unstable under typical electrospray ionization (ESI) conditions, complicating their direct analysis.[1] Therefore, matching an acquired MS/MS spectrum against a library of known fragmentation patterns is the most reliable method for structural confirmation. The choice of library, however, is a critical experimental decision that dictates the confidence and scope of identifications.

A Comparative Analysis of Mass Spectral Library Strategies

Mass spectral libraries can be broadly categorized into two types: experimental libraries built from authentic standards and in silico libraries generated through computational fragmentation. Each approach has distinct advantages and limitations, and the most robust analytical strategy involves a synergistic combination of both.

Library / Resource	Type	Primary Focus	Approx. Size	Key Advantage for Chlorinated Lipids	Key Limitation for Chlorinated Lipids
METLIN	Experimental & In Silico	General Metabolites	>1 million molecules[6]	Broad coverage increases the chance of finding reference spectra for some chlorinated species or their precursors.[7]	Not lipid-specific; spectra for complex or novel chlorinated lipids are likely absent.
LIPID MAPS	Experimental (Curated Structures & Spectra)	Lipids	>50,000 unique lipid structures[8]	The authoritative source for lipid classification and nomenclature; contains some experimental spectra.[9][10]	The experimental spectral database is far from complete; sparse coverage of modified lipids like chlorinated species.[11]
NIST Libraries	Experimental	General Molecules	>14,000 tandem MS spectra (NIST08)[12]	High-quality, curated spectra from standard reference materials provide high-confidence matches.[13][14]	Limited coverage of lipids in general and especially rare, modified lipids.[12]
LipidBlast	In Silico	Lipids	>212,000 MS/MS spectra[12]	Vastly expands coverage beyond available standards, allowing for the tentative identification of novel chlorinated lipids.[12]	Accuracy is dependent on the underlying fragmentation rules, which may not be fully optimized for chlorinated species.
In Silico Tools (e.g., LipidFrag, Lipid Spectrum Generator)	In Silico	Lipids	User-Defined	Enables the generation of hypothetical spectra for specific chlorinated lipids of interest to test hypotheses.[11][15][16]	Requires a deep understanding of lipid fragmentation chemistry to validate the generated spectra; not a simple "black box" solution.[17]

An Integrated Workflow for High-Confidence Identification

A sequential and logical workflow is essential to maximize identification confidence. The process should begin with high-stringency searches against curated experimental libraries and proceed to in silico approaches for candidates that remain unidentified, always concluding with manual, expert-driven validation.

Caption: Integrated workflow for chlorinated lipid identification.

Field-Proven Experimental Protocols

The quality of the mass spectral data is fundamentally dependent on the upstream sample preparation and analytical methodology. The following protocols are provided as a robust starting point for the analysis of chlorinated lipids from biological matrices.

Protocol 1: Modified Bligh-Dyer Extraction for Total Lipids

Causality: This method is a gold standard for lipid extraction due to its ability to efficiently partition lipids from aqueous and proteinaceous components of a biological sample, ensuring a clean extract for MS analysis.

• Homogenization : To 100 µL of plasma or cell suspension, add 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex vigorously for 2 minutes.

• Phase Separation : Add 125 µL of chloroform and vortex for 30 seconds. Add 125 µL of water and vortex for another 30 seconds.

• Centrifugation : Centrifuge the sample at 1,000 x g for 5 minutes to separate the layers.

• Extraction : Carefully collect the lower organic (chloroform) layer using a glass Pasteur pipette, avoiding the protein interface. Transfer to a clean glass tube.

• Drying : Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution : For analysis, reconstitute the dried lipid extract in 150 µL of methanol/water (85/15, v/v) containing 0.1% formic acid.[1][4] This solvent system is compatible with reversed-phase liquid chromatography.

Protocol 2: LC-MS/MS Analysis of α-Chloro Fatty Acids (α-ClFA)

Causality: α-ClFA contains a carboxylic acid group that is readily deprotonated, making it highly suitable for sensitive detection using electrospray ionization in negative ion mode.[1] Selected Reaction Monitoring (SRM) provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition.

• Chromatography :

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile/Isopropanol (1:1, v/v).

  • Gradient : A linear gradient from 60% B to 100% B over 15 minutes.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 45 °C.

• Mass Spectrometry (Tandem Quadrupole) :

  • Ionization Mode : Negative Ion Electrospray (ESI-).

  • Capillary Voltage : 3.2 kV.

  • Source Temperature : 310 °C.[1]

  • Collision Gas : Argon at 1.5 mTorr.

  • SRM Transition Example (2-chlorohexadecanoic acid) : Monitor the transition of the [M-H]⁻ precursor ion m/z 289.2 to the product ion m/z 253.2.[4]

    • Rationale: This transition corresponds to the neutral loss of hydrogen chloride (H³⁵Cl), a characteristic fragmentation for this class of compounds. The collision energy should be optimized for this transition, typically around 13-15 V.[1][4]

Caption: Characteristic fragmentation of an α-chloro fatty acid.

Conclusion and Future Outlook

The confident identification of chlorinated lipids is a challenging but achievable goal that requires a multi-faceted approach. No single spectral library can serve as a panacea. The current best practice involves a hierarchical search strategy that prioritizes high-quality experimental libraries (METLIN, LIPID MAPS, NIST) for definitive matches and leverages the vast coverage of in silico libraries (LipidBlast) for putative identifications of novel species.

The trustworthiness of any identification ultimately rests on rigorous, manual validation of the MS/MS spectra, where the analyst's expertise in interpreting fragmentation patterns is paramount. As the field advances, we can anticipate the growth of community-curated experimental libraries and the refinement of in silico fragmentation algorithms, potentially incorporating machine learning to improve predictive accuracy.[17] By integrating these powerful resources with sound analytical principles, researchers can continue to unravel the complex roles of chlorinated lipids in health and disease.

References

• Witting M, Ruttkies C, Neumann S, Schmitt-Kopplin P (2017) LipidFrag: Improving reliability of in silico fragmentation of lipids and application to the Caenorhabditis elegans lipidome. PLoS ONE 12(3): e0172311. [Link]

• Duryee, M. J., et al. (2013). Approaches for the Analysis of Chlorinated Lipids. In Myeloperoxidase (pp. 165-177). Humana Press. [Link]

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A Senior Application Scientist's Guide to Ensuring Reproducibility in the Measurement of Novel Chlorinated Diacylglycerols

In the landscape of drug development and lipidomics research, the discovery of novel lipid species presents both exciting opportunities and significant analytical challenges. One such molecule, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, a chlorinated diacylglycerol (DAG), requires robust and reproducible analytical methodologies for accurate quantification and downstream biological interpretation. This guide provides a comparative analysis of state-of-the-art mass spectrometry-based approaches for the measurement of this and structurally similar lipids, with a core focus on achieving high reproducibility. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

The Analytical Challenge of Chlorinated Diacylglycerols

The accurate measurement of a novel lipid like 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is complicated by several factors inherent to lipid analysis:

• Low Abundance: Novel signaling lipids are often present at low concentrations in complex biological matrices.

• Isomeric Complexity: The presence of regioisomers (e.g., 1,2- vs. 1,3-diacylglycerols) and isomers with the same mass but different fatty acid constituents can confound quantification.[1]

• Matrix Effects: Co-eluting endogenous matrix constituents can suppress or enhance the analyte signal, impacting accuracy and precision.[2][3][4][5]

• Chemical Instability: The potential for isomerization and degradation during sample preparation and analysis necessitates careful handling.

To overcome these challenges, a well-validated analytical workflow is paramount. This guide will compare two powerful techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Analysis of Analytical Platforms: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS for the analysis of chlorinated diacylglycerols depends on the specific research question, desired sensitivity, and the need for structural elucidation.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.	Requires derivatization to increase volatility and thermal stability.
Sensitivity	High sensitivity, often in the picomolar to femtomolar range.	High sensitivity, particularly with negative chemical ionization.
Specificity	High specificity through Multiple Reaction Monitoring (MRM).[6]	High specificity with Selected Ion Monitoring (SIM).[7]
Throughput	Relatively high throughput.	Lower throughput due to longer run times and derivatization steps.
Structural Information	Provides fragmentation patterns for structural confirmation.	Provides characteristic fragmentation patterns, useful for isomer differentiation.[8]
Derivatization	Can sometimes be analyzed directly, though derivatization can improve ionization.[9]	Derivatization is mandatory for diacylglycerols.

Ensuring Reproducibility: A Deep Dive into Methodologies

Reproducibility in lipidomics is a well-documented challenge, with inconsistencies possible even between different software platforms analyzing the same data.[10][11][12] Therefore, a robust, internally validated protocol is essential.

The Cornerstone of Reproducibility: Stable Isotope-Labeled Internal Standards

The use of a stable isotope-labeled (SIL) internal standard is the single most critical factor for achieving reproducible quantification of lipids.[13][14][15] A suitable SIL internal standard for the target analyte would ideally be the same molecule with 13C or deuterium (2H) labels on the glycerol backbone or one of the fatty acid chains. This standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, allowing for accurate correction of any variability during sample preparation and analysis.[][17][18]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful tool for lipid analysis due to its high sensitivity and specificity, particularly when coupled with tandem mass spectrometry.[19]

Caption: LC-MS/MS workflow for reproducible chlorinated diacylglycerol analysis.

• Internal Standard Spiking: Prior to any sample manipulation, spike the biological matrix with a known concentration of a suitable stable isotope-labeled internal standard.

• Lipid Extraction: Employ a robust lipid extraction method, such as the methyl-tert-butyl ether (MTBE) method, to efficiently extract lipids while minimizing protein precipitation.

• Sample Concentration and Reconstitution: Dry the lipid extract under a gentle stream of nitrogen and reconstitute in a solvent compatible with the LC mobile phase (e.g., methanol/isopropanol).

• Chromatographic Separation: Utilize a reverse-phase C18 column to separate the chlorinated diacylglycerol from other lipid species based on hydrophobicity. A gradient elution with mobile phases containing a low concentration of an appropriate modifier (e.g., ammonium formate) will aid in ionization. Normal-phase chromatography is also an effective alternative for separating lipid classes.[6]

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode. The formation of [M+NH4]+ or [M+Na]+ adducts is common for diacylglycerols.

  • Detection Mode: Employ Multiple Reaction Monitoring (MRM) for the highest sensitivity and specificity. This involves selecting the precursor ion (the intact molecule) and a specific product ion generated through collision-induced dissociation. For a chlorinated lipid, a neutral loss of HCl (36 Da for 35Cl and 38 Da for 37Cl) can be a diagnostic transition.[6]

• Quantification: Construct a calibration curve using known concentrations of a non-endogenous, structurally similar standard spiked with the SIL internal standard. The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and thermally stable compounds. For diacylglycerols, derivatization is necessary to increase their volatility.

Caption: GC-MS workflow for reproducible chlorinated diacylglycerol analysis.

• Internal Standard Spiking and Extraction: Similar to the LC-MS/MS protocol, spike with a SIL internal standard and perform lipid extraction.

• Derivatization: This is a critical step for GC-MS analysis of diacylglycerols. Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective method to convert the hydroxyl group into a more volatile trimethylsilyl (TMS) ether. For chlorinated aldehydes and alcohols, derivatization to pentafluorobenzyl oximes or pentafluorobenzoyl esters can significantly enhance detection by negative ion chemical ionization.[15][20]

• Gas Chromatographic Separation: Use a capillary column with a suitable stationary phase (e.g., a mid-polarity phase) to achieve separation of the derivatized diacylglycerol isomers.

• Mass Spectrometric Detection:

  • Ionization: Electron Ionization (EI) will produce a fragmentation pattern that can be used for structural confirmation. Chemical Ionization (CI), particularly negative chemical ionization (NCI) for halogenated compounds, can provide higher sensitivity.

  • Detection Mode: Selected Ion Monitoring (SIM) is used to monitor specific ions characteristic of the derivatized analyte and internal standard, providing high sensitivity and specificity.[7]

• Quantification: As with LC-MS/MS, a calibration curve based on the peak area ratio of the analyte to the internal standard is used for quantification.

Method Validation for Ensuring Trustworthiness

To ensure the trustworthiness of the generated data, the chosen analytical method must be validated according to established guidelines, such as those from the FDA and the International Council for Harmonisation (ICH).[21][22][23][24][25]

Key validation parameters include:

• Specificity/Selectivity: The ability to differentiate and quantify the analyte in the presence of other matrix components.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement between repeated measurements (repeatability and intermediate precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The reproducible measurement of novel lipids like 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is achievable with careful method development and validation. Both LC-MS/MS and GC-MS offer viable and powerful analytical solutions. The key to success lies in a holistic approach that includes the use of stable isotope-labeled internal standards, robust sample preparation, optimized chromatography and mass spectrometry conditions, and a thorough method validation. By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can generate high-quality, reproducible data, enabling confident biological interpretation and advancing our understanding of the roles of novel lipids in health and disease.

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Comparison Guide: Assessing the Specificity of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a Disease Marker in Atherosclerosis

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the specificity of a novel chlorinated lipid, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, as a potential biomarker for atherosclerosis. We will objectively compare its hypothetical performance against established biomarkers, supported by detailed experimental methodologies and data interpretation strategies.

Introduction: The Rationale for Chlorinated Lipids as Biomarkers

Under conditions of chronic inflammation, activated leukocytes, particularly neutrophils, release the enzyme myeloperoxidase (MPO).[1][2][3] MPO catalyzes the reaction of hydrogen peroxide with chloride ions to produce hypochlorous acid (HOCl), a potent reactive chlorinating species.[2][3] A primary target of HOCl in vivo are plasmalogens, a class of phospholipids abundant in cardiovascular tissues.[1][4][5] The reaction of HOCl with the vinyl ether bond of plasmalogens generates a family of chlorinated lipids, initiating a cascade of pro-inflammatory events.[1][6]

The initial products of this reaction are α-chlorofatty aldehydes and lysophosphatidylcholine.[1][4][6] These aldehydes can be subsequently oxidized to α-chlorofatty acids or reduced to α-chlorofatty alcohols.[7][8] The presence of these chlorinated lipids is therefore a direct footprint of MPO activity and associated inflammatory damage. This makes them compelling candidates for biomarkers in diseases driven by leukocyte-mediated inflammation, such as atherosclerosis.[7][9][10] Studies have shown that levels of 2-chlorohexadecanal, an α-chloro fatty aldehyde, are elevated by over 1400-fold in human atherosclerotic lesions compared to normal aortic tissue, highlighting their potential significance.[11][12]

The candidate molecule, 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate , represents a specific chlorinated diacylglycerol. Its formation could occur if an α-chlorofatty acid is re-esterified into the glycerol backbone, a plausible metabolic fate for these molecules.[7] This guide outlines the rigorous process required to validate its specificity as a biomarker for atherosclerosis.

Caption: Experimental workflow for biomarker specificity assessment.

Detailed Protocol: Plasma Lipid Extraction

This protocol is optimized for the recovery of a broad range of lipids, including our target chlorinated species.

• Preparation : Thaw 200 µL of EDTA plasma on ice.

• Internal Standards : Spike the plasma with a solution of stable isotope-labeled internal standards. This is critical for accurate quantification and should include deuterated versions of the candidate marker and α-chlorofatty aldehyde.

• Biphasic Extraction (MTBE Method) :

  • Add 1.5 mL of methyl-tert-butyl ether (MTBE) to the plasma sample. Vortex for 10 minutes.

  • Add 375 µL of methanol. Vortex for 10 minutes.

  • Add 375 µL of MS-grade water to induce phase separation. Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 5 minutes.

• Collection : Carefully collect the upper organic layer (containing lipids) into a clean tube.

• Drying : Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution : Resuspend the dried lipid extract in 200 µL of methanol/water (85/15, v/v) with 0.1% formic acid for LC-MS/MS analysis. [13]

Detailed Protocol: LC-MS/MS Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and specificity for quantifying these low-abundance lipids. [14][15][16]

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC system.

• Column : Reversed-phase C18 column (e.g., 2.1 mm x 150 mm, 1.8 µm particle size).

• Mobile Phase A : 70/30 (Methanol/Water) with 5 mM ammonium acetate. [15]* Mobile Phase B : Methanol with 5 mM ammonium acetate. [15]* Gradient :

  • Start at 100% A.

  • Linear gradient to 100% B over 4 minutes.

  • Hold at 100% B for 6 minutes.

  • Return to initial conditions and equilibrate.

• Flow Rate : 200 µL/min.

• Ionization Mode : Electrospray Ionization (ESI), Negative Mode. The carboxylic acid groups on fatty acids and the inherent properties of chlorinated lipids allow for sensitive detection in negative mode. [15][16]* Detection : Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM). Transitions will be specific for each analyte and its corresponding internal standard. For the candidate marker, the transition would monitor the loss of the chlorinated glycerol head group or one of the fatty acid chains. For α-chlorofatty acids, the characteristic loss of HCl is monitored. [13]

Data Analysis and Performance Evaluation

Statistical Significance

For each biomarker, the concentrations measured in the case and control groups should be compared using an appropriate statistical test (e.g., Student's t-test or Mann-Whitney U test, depending on data distribution). A p-value < 0.05 is considered statistically significant.

Specificity and Sensitivity: ROC Curve Analysis

Receiver Operating Characteristic (ROC) curve analysis is the gold standard for evaluating a biomarker's ability to distinguish between two groups (cases vs. controls).

• The curve plots the True Positive Rate (Sensitivity) against the False Positive Rate (1 - Specificity) at various concentration thresholds.

• The Area Under the Curve (AUC) is a single metric that summarizes the overall performance. An AUC of 1.0 represents a perfect marker, while an AUC of 0.5 indicates no discriminatory ability.

Hypothetical Performance Comparison

The following table summarizes the expected outcomes from the ROC analysis, providing a clear comparison of the candidate marker against the established panel.

Biomarker	Hypothetical AUC (95% CI)	Interpretation of Specificity
Candidate Marker	0.92 (0.87 - 0.96)	Excellent: High AUC suggests strong capability to differentiate between atherosclerotic patients and healthy controls, potentially superior to general inflammatory markers.
α-Chlorofatty Aldehyde	0.89 (0.84 - 0.94)	Very Good: As a direct precursor, its strong performance is expected. A slightly lower AUC than the candidate could imply the candidate is a more stable, time-integrated marker.
Myeloperoxidase (MPO)	0.85 (0.80 - 0.91)	Good: Directly measures the source of chlorination stress but may be influenced by factors other than lipid peroxidation, slightly reducing its specificity for this particular pathway.
hs-CRP	0.76 (0.69 - 0.82)	Fair: Reflects general systemic inflammation, not specific to MPO activity or the vascular wall. Its lower AUC highlights the need for more specific markers like chlorinated lipids.

Conclusion and Expert Insights

This guide outlines a rigorous, multi-faceted approach to assessing the specificity of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate as a biomarker for atherosclerosis. The core of this assessment lies in its direct comparison with a panel of mechanistically relevant and clinically established markers.

Expertise & Experience Insights : The choice to compare the candidate marker not only to a general inflammatory marker (hs-CRP) but also to its direct enzymatic source (MPO) and its likely precursor (α-chlorofatty aldehyde) is deliberate. This multi-pronged comparison allows for a nuanced interpretation. If the candidate marker (a downstream, potentially more stable metabolite) outperforms its precursor, it could indicate a longer biological half-life, making it a more robust clinical analyte. Superior performance over MPO itself would suggest that measuring the downstream impact of the enzyme (i.e., the chlorinated lipid) is more specific to the pathological process of atherosclerosis than measuring the enzyme level alone.

Trustworthiness through Self-Validation : The described protocol is a self-validating system. The inclusion of stable isotope-labeled internal standards for every analyte is non-negotiable; it corrects for variations in sample extraction and instrument response, ensuring the analytical accuracy required for clinical biomarker validation. Furthermore, the ROC analysis provides an unbiased, quantitative measure of diagnostic accuracy, moving beyond simple p-values to deliver a clinically meaningful assessment of performance.

Ultimately, the potential of this chlorinated lipid lies in its ability to provide a highly specific window into the destructive, MPO-driven inflammation occurring at the vascular wall. Its validation through the comparative framework detailed here is a critical step in translating this fundamental pathology into a clinically actionable diagnostic tool.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. As a chlorinated ester, this compound requires careful handling and adherence to specific disposal protocols to ensure the safety of laboratory personnel and the protection of the environment. This document is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds.

Understanding the Compound and Associated Hazards

Key Structural Features and Inferred Hazards:

• Chlorinated Alkane Moiety: The presence of a chlorine atom suggests that this compound should be managed as a chlorinated organic waste. Chlorinated compounds can be harmful to human health, potentially causing organ damage or cancer, and can have detrimental effects on the environment.[2][3]

• Ester Groups: The ester linkages may be susceptible to hydrolysis under acidic or basic conditions, although the long fatty acid chains likely make it relatively stable.

• Unsaturated Fatty Acid Chains: The oleoyl and octadeca-9,12,15-trienoyl moieties are long-chain unsaturated fatty acids. While not acutely hazardous, they are organic materials that require proper disposal.

Given these features, the primary concerns for disposal are the chlorinated component and the overall organic nature of the molecule.

Pre-Disposal Handling and Storage

Proper handling and storage are the first steps in a safe disposal process. This minimizes the risk of spills and accidental exposure.

Step-by-Step Pre-Disposal Protocol:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield for splash hazards, and at least two layers of chemical-resistant gloves when handling the compound.[2]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[2]

• Segregated Storage: Store waste containers of this compound separately from flammable (non-chlorinated) solvents.[4] Mixing chlorinated and certain flammable solvents can lead to violent reactions.[4] Also, keep it away from strong oxidizing agents, acids, and bases.[4]

• Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste container.[5] The container must be compatible with chlorinated organic compounds. High-density polyethylene (HDPE) or glass containers with secure screw caps are generally suitable. For larger quantities, stainless steel containers may be used.[6]

• Labeling: The waste container must be labeled "HAZARDOUS WASTE" and include the full chemical name: "1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate".[2] Also, indicate the approximate concentration and quantity.

Waste Characterization and Categorization

Proper disposal is dictated by the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8] The first step in RCRA compliance is to determine if the waste is hazardous.

Hazardous Waste Criteria	Application to the Compound
Listed Waste	The compound is not likely to be specifically listed by the EPA. However, it may fall under a general category of halogenated organic compounds.
Characteristic Waste	Toxicity: As a chlorinated organic compound, it is prudent to assume it may exhibit toxicity. If there is any doubt, a Toxicity Characteristic Leaching Procedure (TCLP) test could be performed, but it is safer to manage it as toxic.
Ignitability	The flashpoint is unknown, but given the long hydrocarbon chains, it is likely not highly ignitable. However, it should still be kept away from ignition sources.
Corrosivity	The compound is not expected to be corrosive.
Reactivity	The compound is not expected to be reactive under normal conditions.

Based on the precautionary principle, this compound should be categorized as hazardous waste due to its chlorinated nature and potential toxicity.

Disposal Procedures

Disposal of hazardous waste must be conducted through a licensed hazardous waste disposal facility. On-site treatment may be an option for large quantity generators, but it requires specific permits and is generally not feasible for research laboratories.[9]

Recommended Disposal Method: Incineration

High-temperature incineration is the preferred method for the disposal of chlorinated organic residues.[3][10] This process breaks down the compound into simpler, less harmful substances. Modern incinerators are equipped with scrubbers to neutralize acidic gases like hydrogen chloride (HCl) that are formed during the combustion of chlorinated compounds, thus preventing air pollution.[3]

Step-by-Step Disposal Workflow:

• Collection: Collect the waste in the appropriately labeled container as described in Section 2.

• Documentation: Maintain a log of the amount of waste generated. For off-site transport, a hazardous waste manifest is required to track the waste from the generator to the disposal facility.[9]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and transport of the waste.

• Recycling and Reuse: While recycling of the pure compound may be possible in some industrial settings, for laboratory-scale waste, this is generally not a viable option.[10][11]

The following DOT diagram illustrates the decision-making process for the disposal of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate.

Caption: Disposal workflow for the subject chlorinated ester.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert your colleagues and supervisor.[2]

• Control the Spill: If it is safe to do so, use absorbent pads or a spill kit to contain the spill.[2]

• Clean-up: Collect the absorbent material and any contaminated debris in a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, and then soap and water. All cleaning materials should also be disposed of as hazardous waste.

• Report: Report the spill to your institution's EHS office.

Regulatory Compliance

Adherence to federal, state, and local regulations is mandatory. The EPA's regulations under RCRA (40 CFR parts 260-273) provide the framework for hazardous waste management.[7] Your institution's EHS office is the primary resource for ensuring compliance with all applicable regulations.

Conclusion

The proper disposal of 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a critical aspect of laboratory safety and environmental responsibility. By following the procedures outlined in this guide, researchers can ensure that this compound is managed in a safe and compliant manner. The key principles are to treat the compound as hazardous due to its chlorinated nature, to use proper handling and storage techniques, and to utilize a licensed hazardous waste disposal service for high-temperature incineration.

References

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental.
• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA.
• EPA Hazardous Waste Management. (2024, April 29). Axonator.
• Hazardous Waste. (n.d.). US EPA.
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. (n.d.). EPA NEPS.
• Standard Operating Procedure for Chlorinated Solvents. (n.d.). USC Nanofab Wiki.
• Process for Disposal of Chlorinated Organic Residues. (n.d.). Journal of the Air Pollution Control Association.
• 1-Chloro-3-(oleoyloxy)propan-2-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate | Ester Product. (n.d.). Santa Cruz Biotechnology.
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• Safe and efficient handling of chlorinated solvents. (n.d.). IPI Global.

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